Octan-2-yl 2-cyanoacetate

• CAS: 52688-08-1

Core Science & Biosynthesis

Synthesis of Octan-2-yl 2-Cyanoacetate: A Technical Guide for Advanced Practitioners

Abstract

This technical guide provides an in-depth exploration of the synthesis of octan-2-yl 2-cyanoacetate, a key intermediate in the production of advanced α-cyanoacrylate adhesives. This document is intended for researchers, scientists, and professionals in the field of drug development and material science. It moves beyond a simple recitation of procedural steps to offer a comprehensive analysis of the prevalent synthetic methodologies, emphasizing the chemical principles that underpin these processes. The guide will delve into two primary synthetic routes: direct esterification and transesterification, culminating in a detailed, field-tested protocol for the more efficient and scalable transesterification method. Throughout, a focus on experimental causality, self-validating protocols, and authoritative scientific grounding will be maintained.

Introduction: The Significance of Octan-2-yl 2-Cyanoacetate

Octan-2-yl 2-cyanoacetate is a crucial organic compound, primarily utilized as a monomer in the synthesis of α-cyanoacrylate adhesives.[1][2][3] These adhesives are renowned for their rapid polymerization, strong bonding capabilities, and biocompatibility, making them invaluable in both industrial and medical applications.[1][4] Specifically, the 2-octyl derivative offers enhanced flexibility and lower tissue toxicity compared to its shorter-chain counterparts, rendering it particularly suitable for use as a topical tissue adhesive for closing surgical incisions and traumatic lacerations.[4] The synthesis of high-purity octan-2-yl 2-cyanoacetate is therefore a critical step in the manufacturing of these advanced medical devices.

Synthetic Methodologies: A Comparative Analysis

The synthesis of octan-2-yl 2-cyanoacetate can be approached through two principal chemical transformations: direct esterification and transesterification. The choice between these methods is often dictated by factors such as desired yield, purity, reaction conditions, and scalability.

Direct Esterification: The Fischer-Speier Approach

The direct esterification of cyanoacetic acid with octan-2-ol, a classic Fischer-Speier esterification, represents a straightforward synthetic route.[2][3] This equilibrium-driven reaction typically requires an acid catalyst, such as concentrated sulfuric acid or p-toluenesulfonic acid, and the removal of water to drive the reaction towards the product.[2][5][6][7]

Mechanism: The reaction is initiated by the protonation of the carbonyl oxygen of cyanoacetic acid by the acid catalyst, which enhances the electrophilicity of the carbonyl carbon. The lone pair of electrons on the oxygen of octan-2-ol then attacks this electrophilic carbon, leading to the formation of a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule yield the ester and regenerate the acid catalyst.

While conceptually simple, this method is often hampered by slow reaction kinetics and modest yields.[1] The equilibrium nature of the reaction necessitates efficient water removal, typically through azeotropic distillation with a solvent like toluene, which can add complexity to the experimental setup and purification process.[2][5]

Transesterification: A More Efficient Alternative

Transesterification has emerged as a more favorable method for the industrial production of octan-2-yl 2-cyanoacetate due to its potential for higher yields and milder reaction conditions.[1] This process involves the reaction of a lower alkyl ester of cyanoacetic acid, such as methyl or ethyl cyanoacetate, with octan-2-ol in the presence of a catalyst.

Causality of Preference: The primary advantage of transesterification in this context lies in the ability to drive the reaction to completion by removing the lower-boiling alcohol byproduct (e.g., methanol or ethanol). This is often more readily achieved than the removal of water in direct esterification. The reaction can be catalyzed by either acids or bases. Basic catalysts, such as sodium methoxide, are particularly effective and are commonly employed.[1] The use of heterogeneous catalysts, such as hydrotalcite, has also been explored, offering benefits in terms of catalyst recovery and reuse.[8]

Recommended Synthetic Protocol: Transesterification of Methyl Cyanoacetate

The following protocol details a robust and scalable method for the synthesis of octan-2-yl 2-cyanoacetate via the transesterification of methyl cyanoacetate, adapted from established industrial practices.[1] This protocol is designed to be self-validating, with clear endpoints and purification procedures to ensure a high-purity product.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (mol)	Volume/Mass	Purity
Methyl Cyanoacetate	99.09	1.0	99.09 g	≥99%
Octan-2-ol	130.23	1.2	156.28 g	≥98%
Sodium Methoxide (25-30% in Methanol)	54.02	0.1	(Varies)
10% Sodium Chloride Solution	-	-	2 x 200 mL
Deionized Water	18.02	-	200 mL

Experimental Procedure

• Reaction Setup: To a dry 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a distillation apparatus, add methyl cyanoacetate (1.0 mol) and octan-2-ol (1.2 mol).

• Catalyst Addition: With gentle stirring, carefully add the sodium methoxide solution (0.1 mol).

• Reaction: Heat the reaction mixture to 80°C. Apply a vacuum (approximately 0.07-0.08 MPa) to facilitate the removal of the methanol byproduct.[1] Monitor the distillation of methanol. The reaction is considered complete when methanol is no longer being distilled.

• Workup: Cool the reaction mixture to room temperature (approximately 25°C).[1]

• Washing: Transfer the mixture to a separatory funnel and wash twice with 200 mL of 10% sodium chloride solution, followed by one wash with 200 mL of deionized water.[1] Separate the organic layer.

• Purification: The crude octan-2-yl 2-cyanoacetate is then purified by vacuum distillation to yield a colorless to light yellow liquid.[1][9]

Expected Yield and Characterization

This protocol can be expected to produce octan-2-yl 2-cyanoacetate with a purity of >99% and a yield of approximately 85-90%.[1] The final product can be characterized by standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its identity and purity.

Safety and Handling

Octan-2-yl 2-cyanoacetate: Causes skin and serious eye irritation. May cause respiratory irritation.[10] Avoid breathing fumes and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[10]

Methyl Cyanoacetate: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.

Octan-2-ol: Combustible liquid.[11] Causes serious eye damage.[11][12] Harmful to aquatic life.[11][12] Wear appropriate PPE, especially eye protection.[11]

Sodium Methoxide: Flammable liquid and vapor. Causes severe skin burns and eye damage. May cause respiratory irritation.

Cyanoacetic Acid (for direct esterification): Harmful if swallowed or inhaled. Causes severe skin burns and eye damage.

All manipulations should be performed in a well-ventilated fume hood. Consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.[10][11][13][14][15][16][17][18][19][20][21][22]

Visualizing the Process

Reaction Mechanism: Transesterification

Caption: Base-catalyzed transesterification mechanism.

Experimental Workflow

Caption: Workflow for the synthesis of octan-2-yl 2-cyanoacetate.

Conclusion

The synthesis of octan-2-yl 2-cyanoacetate is a well-established yet nuanced process. While direct esterification offers a viable route, transesterification presents a more efficient and scalable alternative, particularly for industrial applications. The detailed protocol provided in this guide, which emphasizes a base-catalyzed transesterification, offers a reliable method for producing high-purity product. As with all chemical syntheses, a thorough understanding of the underlying reaction mechanisms and a commitment to safety are paramount for successful and reproducible outcomes.

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Chemical properties of octan-2-yl 2-cyanoacetate.

An In-Depth Technical Guide to the Chemical Properties of Octan-2-yl 2-Cyanoacetate

Introduction

Octan-2-yl 2-cyanoacetate, also known as 2-octyl cyanoacetate, is a bifunctional organic compound of significant interest in synthetic chemistry.[1][2] Possessing both a nitrile and an ester functional group, its true synthetic value lies in the activated methylene bridge connecting them. This structural motif renders the compound a versatile precursor, particularly in the synthesis of α-cyanoacrylates, which are the monomers for widely used tissue adhesives in the medical and veterinary fields.[2][3][4] This guide provides a comprehensive overview of its chemical and physical properties, synthesis, reactivity, and handling, tailored for professionals in research and drug development.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's identity begins with its fundamental physical and spectroscopic characteristics. These data are crucial for quality control, reaction monitoring, and structural confirmation.

Physical Properties

Octan-2-yl 2-cyanoacetate is a colorless to light yellow liquid at room temperature.[5] Its properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₉NO₂	[6][7]
Molecular Weight	197.27 g/mol	[6][8]
CAS Number	52688-08-1	[1][7]
Appearance	Colorless to light yellow liquid	[1][5]
Predicted Density	0.951 ± 0.06 g/cm³	[1][7]
Predicted Boiling Point	241.4 ± 8.0 °C	[1][7]
Flash Point	105.4 °C	[7]
Solubility	Insoluble in water; Soluble in common organic solvents.	[5]
Stability	Stable under recommended temperatures and pressures.	[6][9]

Spectroscopic Signature

Spectroscopic analysis is indispensable for confirming the structure and purity of octan-2-yl 2-cyanoacetate. The expected spectral features are derived from its constituent functional groups.

Spectroscopy	Feature	Expected Chemical Shift / Wavenumber	Rationale
FTIR	C≡N stretch (nitrile)	~2250 cm⁻¹	The triple bond of the nitrile group exhibits a characteristic sharp absorption in this region.
C=O stretch (ester)	~1735-1750 cm⁻¹	The carbonyl group of the ester shows a strong, sharp peak.
C-O stretch (ester)	~1250-1000 cm⁻¹	Corresponds to the stretching vibrations of the ester C-O bonds.
¹H NMR	Methylene protons (-CH₂CN)	~3.5 ppm (singlet, 2H)	These protons are deshielded by the adjacent electron-withdrawing nitrile and ester groups, appearing as a characteristic singlet.
Methine proton (-OCH-)	~4.9-5.1 ppm (multiplet, 1H)	The proton on the carbon bearing the ester oxygen is significantly deshielded.
Alkyl protons (octyl chain)	~0.8-1.7 ppm	These protons appear in the typical aliphatic region of the spectrum. The terminal methyl will be a triplet, while the methyl adjacent to the chiral center will be a doublet.
¹³C NMR	Nitrile carbon (-C≡N)	~115 ppm	The carbon of the cyano group.
Carbonyl carbon (-C=O)	~165 ppm	The carbon of the ester carbonyl group.
Methylene carbon (-CH₂CN)	~25 ppm	The activated methylene carbon.
Methine carbon (-OCH-)	~70 ppm	The carbon of the octyl group bonded to the ester oxygen.
Alkyl carbons (octyl chain)	~14-35 ppm	The remaining carbons of the octyl side chain.
Mass Spec.	Molecular Ion (M⁺)	m/z = 197	Corresponds to the molecular weight of the compound.

Synthesis of Octan-2-yl 2-Cyanoacetate

The preparation of octan-2-yl 2-cyanoacetate can be approached through several synthetic routes. The choice of method often depends on factors like desired yield, purity, scalability, and availability of starting materials. Two prevalent methods are detailed below.

Method 1: Fischer Esterification

This classical approach involves the direct acid-catalyzed esterification of cyanoacetic acid with 2-octanol.[1][10] The reaction is driven to completion by the azeotropic removal of water.

Caption: Fischer Esterification Workflow.

Experimental Protocol: Fischer Esterification

• Setup: Equip a round-bottom flask with a Dean-Stark apparatus, a reflux condenser, and a magnetic stirrer.

• Charging Reactants: To the flask, add cyanoacetic acid (1.0 eq), 2-octanol (1.2 eq), a catalytic amount of p-toluenesulfonic acid (p-TsOH, ~0.02 eq), and toluene (sufficient to suspend reactants).[11]

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will collect in the Dean-Stark trap, physically removing water from the reaction and driving the equilibrium towards the product.

• Monitoring: Monitor the reaction progress by observing the amount of water collected in the trap. The reaction is complete when no more water is formed.

• Workup: Cool the reaction mixture to room temperature. Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and finally, brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product is then purified by vacuum distillation to yield pure octan-2-yl 2-cyanoacetate.[1]

Method 2: Transesterification

An alternative, often higher-yielding method involves the transesterification of a simpler alkyl cyanoacetate (e.g., methyl or ethyl cyanoacetate) with 2-octanol using a base catalyst.[3] This method avoids the use of free cyanoacetic acid and is well-suited for industrial scale-up.[3]

Experimental Protocol: Transesterification

• Setup: Equip a round-bottom flask with a distillation head, condenser, and a receiving flask.

• Charging Reactants: Add methyl cyanoacetate (1.0 eq), 2-octanol (1.2 eq), and a catalytic amount of 27% sodium methoxide in methanol (0.1 eq) to the flask.[3]

• Reaction: Heat the stirred mixture to approximately 80°C under negative pressure (e.g., using a water aspirator, ~0.07-0.08 MPa).[3] The lower-boiling methanol byproduct will be distilled off, driving the reaction to completion.

• Monitoring: The reaction is complete when methanol distillation ceases.

• Workup: Cool the mixture to room temperature and wash it twice with a 10% sodium chloride solution, followed by a water wash.[3] Separate the organic layer.

• Purification: The resulting crude product is purified by vacuum distillation to afford a colorless, transparent liquid with high purity (>99%) and excellent yield (~89%).[3]

Chemical Reactivity and Synthetic Utility

The synthetic versatility of octan-2-yl 2-cyanoacetate stems from the reactivity of its acidic methylene protons, positioned between two electron-withdrawing groups (nitrile and carbonyl).[12][13]

Knoevenagel Condensation

The most significant reaction of octan-2-yl 2-cyanoacetate is the Knoevenagel condensation with formaldehyde.[10] This reaction is the cornerstone of α-cyanoacrylate synthesis. The acidic methylene protons are readily abstracted by a weak base (e.g., piperidine) to form a nucleophilic carbanion, which then attacks the electrophilic carbonyl carbon of formaldehyde. Subsequent dehydration yields the α-cyanoacrylate polymer, which is then thermally depolymerized to give the monomer.[10]

Caption: Knoevenagel Condensation Pathway.

This reactivity makes octan-2-yl 2-cyanoacetate a critical intermediate. The resulting octyl α-cyanoacrylate is the active ingredient in high-performance medical adhesives, valued for their strong bonding, flexibility, and biocompatibility compared to shorter-chain analogues.[4]

Hydrolysis and Decarboxylation

Like other esters, octan-2-yl 2-cyanoacetate can be hydrolyzed under acidic or alkaline conditions to yield 2-octanol and cyanoacetic acid (or its salt).[5] Furthermore, derivatives of cyanoacetic esters can undergo decarboxylation, a reaction often employed in multi-step syntheses. The Krapcho decarboxylation, which involves heating the substrate in a polar aprotic solvent like DMSO with salts such as lithium chloride, is a particularly effective method for removing the ester group to yield a nitrile.[14]

Applications in Drug Development and Research

The primary role of octan-2-yl 2-cyanoacetate in the pharmaceutical and medical device landscape is as a key raw material for the synthesis of 2-octyl α-cyanoacrylate tissue adhesives.[1][3] These adhesives are used for:

• Topical wound closure: Providing a flexible, water-resistant barrier for surgical incisions and lacerations.[4]

• Orthopedics: Used as a filling material for fixing artificial joints and filling bone defects.[7]

• Dental applications: Employed in orthodontics and tooth repair.[2][7]

The longer octyl chain slows the degradation of the resulting polymer, reducing the release of cytotoxic byproducts like formaldehyde and cyanoacetate, which was a significant issue with earlier, shorter-chain cyanoacrylate adhesives.[4] This enhanced biocompatibility is a critical advantage in medical applications.

Safety, Handling, and Storage

As a laboratory chemical, octan-2-yl 2-cyanoacetate requires careful handling to minimize risk.

• Hazards: The compound is classified as a skin, eye, and respiratory irritant.[6] Inhalation, ingestion, or skin contact may cause irritation characterized by redness, itching, or pain.[6]

• Precautions for Safe Handling:

  • Use only in a well-ventilated area or outdoors.[6]

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[9]

  • Avoid breathing fumes, vapors, or mist.[6]

  • Wash hands thoroughly after handling.[6]

  • Keep away from sources of ignition and incompatible materials like strong oxidizing agents.[6][9]

• Storage Conditions:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][9]

  • Keep away from incompatible substances.[9]

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Octan-2-yl 2-cyanoacetate CAS number and identifiers.

An In-Depth Technical Guide to Octan-2-yl 2-cyanoacetate for Researchers and Drug Development Professionals

Introduction

Octan-2-yl 2-cyanoacetate is a significant chemical intermediate, primarily recognized as a key precursor in the synthesis of α-cyanoacrylate adhesives.[1][2] These adhesives, particularly those derived from longer-chain alcohol esters like octan-2-yl 2-cyanoacetate, are valued for their application as medical tissue adhesives.[1][2] Their utility in clinical settings for wound closure and in various surgical procedures underscores the importance of understanding the synthesis, properties, and handling of this precursor.[1][3] Compared to earlier short-chain cyanoacrylates, which could elicit inflammatory responses due to rapid degradation into formaldehyde and cyanoacetate, the longer alkyl chain of octan-2-yl derivatives offers a slower, more biocompatible degradation profile.[3] This guide provides a comprehensive overview of Octan-2-yl 2-cyanoacetate, tailored for professionals in research and development.

Chemical Identifiers and Physicochemical Properties

A clear identification of a chemical compound is fundamental for research and regulatory purposes. Octan-2-yl 2-cyanoacetate is known by several synonyms, and its key identifiers and properties are summarized below.

Identifier	Value	Source(s)
CAS Number	52688-08-1	[4][5][6][7][8]
Molecular Formula	C₁₁H₁₉NO₂	[4][5][6][8]
Molecular Weight	197.27 g/mol	[4][5][6][8]
Synonyms	2-Octyl cyanoacetate, sec-Octyl cyanoacetate, 1-Methylheptyl cyanoacetate, Octan-2-yl cyanoacetate	[2][6][7][9]
Appearance	Colorless to light green/yellow liquid	[6][9][10]
Boiling Point	241.4 ± 8.0 °C (Predicted)	[6][7]
Density	0.951 ± 0.06 g/cm³ (Predicted)	[6][7]
InChI	InChI=1S/C11H19NO2/c1-3-4-5-6-7-10(2)14-11(13)8-9-12/h10H,3-8H2,1-2H3	[6][7][9]
SMILES	C(OC(C)CCCCCC)(=O)CC#N	[6][9]

Synthesis of Octan-2-yl 2-cyanoacetate

The synthesis of Octan-2-yl 2-cyanoacetate is most commonly achieved through two primary routes: direct esterification of cyanoacetic acid with 2-octanol or transesterification using an alkyl cyanoacetate (like methyl cyanoacetate) and 2-octanol.

Method 1: Direct Esterification

This traditional method involves the reaction between cyanoacetic acid and 2-octanol, typically catalyzed by a strong acid like sulfuric acid or p-toluenesulfonic acid.[6][11] The reaction is driven to completion by the azeotropic removal of water using a solvent like toluene.[6] While straightforward, this method can be slow and may result in lower yields.[1]

Method 2: Transesterification

A more efficient and industrially adaptable method involves the transesterification of methyl cyanoacetate with 2-octanol.[1] This process is catalyzed by a base, such as sodium methoxide. The reaction equilibrium is shifted towards the product by removing the methanol byproduct under reduced pressure.[1] This method offers advantages such as milder reaction conditions, higher yield, and greater purity of the final product.[1]

This protocol is based on a high-yield synthesis method suitable for laboratory and potential scale-up.[1]

Materials:

• Methyl cyanoacetate (1.0 eq)

• 2-Octanol (1.2 eq)

• Sodium methoxide solution (e.g., 27% in methanol, 0.1 eq)

• 10% Sodium chloride solution

• Deionized water

Equipment:

• Reaction flask equipped with a magnetic stirrer, heating mantle, and condenser

• Vacuum pump and pressure gauge

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: To a clean, dry reaction flask, add methyl cyanoacetate (10.1 mol), 2-octanol (12.12 mol), and a 27% sodium methoxide solution (1.01 mol).[1]

• Reaction Execution: Stir the mixture and heat to 80°C.[1]

• Byproduct Removal: Apply negative pressure (0.07-0.08 MPa) using a water pump to facilitate the removal of the methanol byproduct as it forms.[1] Continue this process until methanol is completely removed, which drives the reaction to completion.

• Work-up: Once the reaction is complete, cool the mixture to 25°C.[1] Transfer the mixture to a separatory funnel and wash twice with 1000 mL of a 10% sodium chloride solution, followed by a single wash with 1000 mL of water to remove any remaining catalyst and water-soluble impurities.[1]

• Purification: Separate the organic layer, which contains the crude Octan-2-yl 2-cyanoacetate. The final product is purified by vacuum distillation to yield a colorless, transparent liquid with a purity of approximately 99.5% and a yield of around 89%.[1]

Caption: Transesterification workflow for Octan-2-yl 2-cyanoacetate synthesis.

Applications in Research and Drug Development

The primary application of Octan-2-yl 2-cyanoacetate is as a monomer intermediate for the synthesis of 2-octyl cyanoacrylate, a widely used medical adhesive.[2][3]

Precursor to Medical Adhesives

Octan-2-yl 2-cyanoacetate is converted into its corresponding α-cyanoacrylate, 2-octyl cyanoacrylate, through a Knoevenagel condensation with formaldehyde, followed by depolymerization.[11] The resulting monomer, 2-octyl cyanoacrylate, polymerizes rapidly upon contact with moisture (anionic polymerization), forming a strong, flexible bond.[3] This property makes it an excellent adhesive for closing skin lacerations and surgical incisions, often replacing the need for sutures or staples.[3] Its use has been shown to result in better cosmetic outcomes and fewer complications compared to traditional closure methods.[12]

Caption: Conversion of the precursor to the final medical adhesive.

Reagent in Organic Synthesis

Beyond its role in adhesives, the active methylene group in Octan-2-yl 2-cyanoacetate makes it a valuable reagent in other organic reactions, such as the Knoevenagel condensation with various aldehydes to synthesize more complex molecules.[13][14] This reactivity allows for its use in creating diverse chemical structures for materials science and pharmaceutical research.

Safety, Handling, and Storage

Proper handling of Octan-2-yl 2-cyanoacetate is crucial to ensure laboratory safety.

Hazard Identification:

• The compound is classified as harmful if swallowed (H302).[6][9][15]

• It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[15][16]

Safe Handling and Personal Protective Equipment (PPE):

• Ventilation: Use only in a well-ventilated area or outdoors to avoid inhaling fumes.[4][5][15]

• PPE: Wear suitable protective clothing, chemical-resistant gloves, and safety glasses with side shields or goggles.[4][15][17]

• Hygiene: Wash hands thoroughly after handling.[4][9] Do not eat, drink, or smoke in the work area.[4][17]

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[4][5]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes.[4][5][17]

• Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding eyelids open.[4][17] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Ingestion: If swallowed, rinse mouth with water. Call a poison control center or doctor for treatment advice.[9][15]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][5][17]

• Keep away from incompatible substances and sources of ignition.[4] The recommended storage temperature is often room temperature or refrigerated (2-8°C) for long-term stability.[6][18]

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• Oakwood Chemical. (n.d.). Octan-2-yl 2-cyanoacetate. Retrieved from [Link]

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• Kharas, G. B., et al. (2022). Synthesis and styrene copolymerization of novel octyl 2-cyano-3-phenyl-2-propenoates. ChemRxiv. Cambridge: Cambridge Open Engage.

• LookChem. (n.d.). Octyl cyanoacetate. Retrieved from [Link]

• Kharas, G. B., et al. (n.d.). Synthesis and styrene copolymerization of novel octyl 2-cyano-3-phenyl-2-propenoates.

• Semantic Scholar. (2016). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. Retrieved from [Link]

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Solubility of octan-2-yl 2-cyanoacetate in organic solvents.

An In-depth Technical Guide to the Solubility of Octan-2-yl 2-cyanoacetate in Organic Solvents

Executive Summary

Octan-2-yl 2-cyanoacetate is a key intermediate in the synthesis of advanced materials, most notably α-cyanoacrylate adhesives used extensively in medical, dental, and industrial applications.[1][2] The efficacy of its use in synthesis, purification, and formulation development is critically dependent on a thorough understanding of its solubility in various organic solvents. This technical guide provides a comprehensive overview of the solubility characteristics of octan-2-yl 2-cyanoacetate, grounded in fundamental chemical principles. It offers a predictive framework for its solubility in common organic solvents, a detailed experimental protocol for its quantitative determination, and a discussion of the key factors influencing its behavior in solution. This document is intended for researchers, chemists, and drug development professionals who require a practical, in-depth understanding of this compound's solubility profile.

Octan-2-yl 2-cyanoacetate (CAS No. 52688-08-1) is an organic ester characterized by three key functional components: a chiral secondary octyl group, an ester linkage, and a nitrile (cyano) group.[3] Its molecular structure dictates its physicochemical properties and reactivity. The long alkyl chain imparts significant non-polar character, while the ester and cyano groups provide a localized region of polarity and hydrogen bond accepting capability.[4] This amphiphilic nature is central to its solubility behavior.

The primary industrial and research interest in this molecule lies in its role as a precursor to 2-octyl cyanoacrylate, a monomer used to formulate tissue adhesives.[2][5] Unlike shorter-chain cyanoacrylates, the 2-octyl variant produces a more flexible adhesive bond and exhibits lower toxicity, making it highly suitable for clinical applications such as wound closure and dental procedures.[5] Understanding its solubility is paramount for optimizing reaction conditions, developing effective purification strategies (like recrystallization or extraction), and formulating stable solutions.

Physicochemical Properties

A summary of the key physicochemical properties of octan-2-yl 2-cyanoacetate is provided below. These properties are essential for predicting its behavior in various solvent systems.

Property	Value	Source(s)
CAS Number	52688-08-1	[3]
Molecular Formula	C₁₁H₁₉NO₂	[3]
Molecular Weight	197.27 g/mol	[3]
Appearance	Colorless to light yellow liquid	[6]
Density	~0.951 g/cm³	[1][3]
Boiling Point	241.4 °C (Predicted at 760 mmHg)	[1][3]
Flash Point	~105-113 °C	[1][6]
Water Solubility	Insoluble / Limited solubility	[6]
Organic Solvent Solubility	Generally soluble in common organic solvents	[1][6]

Theoretical Principles of Solubility

The solubility of a solute in a solvent is governed by the intermolecular interactions between solute-solute, solvent-solvent, and solute-solvent molecules. The fundamental principle of "like dissolves like" provides a strong predictive framework for the solubility of octan-2-yl 2-cyanoacetate.[3]

• Polarity: Solutes tend to dissolve in solvents of similar polarity. Octan-2-yl 2-cyanoacetate is a molecule of dual character. The long C8 alkyl chain is non-polar and lipophilic, favoring interactions with non-polar solvents through van der Waals forces. The ester and cyano functionalities create a polar "head," capable of dipole-dipole interactions with polar solvents.

• Hydrogen Bonding: Esters can act as hydrogen-bond acceptors but not as donors.[4] This allows for favorable interactions with protic solvents like alcohols (e.g., ethanol), although the large non-polar tail can limit overall solubility compared to smaller esters.

• Molecular Size: In general, as the molecular size of a solute increases, the energy required to break apart the solute-solute interactions also increases, which can lead to lower solubility. The relatively large size of octan-2-yl 2-cyanoacetate means it is less soluble than smaller analogues like ethyl cyanoacetate.

• Temperature: The dissolution of most solids and liquids in a liquid solvent is an endothermic process, meaning solubility typically increases with temperature.[7] This provides an opportunity for techniques like hot filtration during purification.

Solubility Profile of Octan-2-yl 2-cyanoacetate

Predicted Relative Solubility

The following table provides an expected solubility profile based on solvent polarity and the molecular structure of octan-2-yl 2-cyanoacetate. These predictions are intended as a practical guide for laboratory work and should be confirmed experimentally for precise applications.

Solvent	Polarity Type	Dielectric Constant¹	Expected Relative Solubility	Rationale
Hexane	Non-Polar	1.89	High	The non-polar nature of hexane interacts favorably with the long octyl chain of the solute.
Toluene	Non-Polar (Aromatic)	2.38	High	Similar to hexane, toluene is non-polar and effectively solvates the alkyl portion of the molecule.
Diethyl Ether	Slightly Polar	4.34	High	Offers a balance of non-polar character to dissolve the alkyl chain and some polarity to interact with the ester group.
Ethyl Acetate	Intermediate Polarity	6.02	High / Very High	As an ester itself, ethyl acetate has a highly compatible polarity, making it an excellent solvent ("like dissolves like").
Acetone	Intermediate Polarity	21.0	High	Its polarity is suitable for interacting with the cyano-ester head, while it is still aprotic and can solvate the larger molecule.
Ethanol	Polar, Protic	24.6	Medium	The polar hydroxyl group can hydrogen-bond with the ester, but the overall high polarity is less compatible with the long non-polar tail.
Methanol	Polar, Protic	32.7	Medium-Low	Higher polarity and stronger hydrogen-bonding network compared to ethanol make it a less effective solvent for the non-polar octyl chain.
Water	Very Polar, Protic	80.1	Insoluble	The highly polar, strong hydrogen-bonding network of water cannot effectively solvate the large, non-polar alkyl chain.

¹Dielectric constants are approximate values at 20-25°C and serve as a general measure of polarity.[8]

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data, the isothermal shake-flask method followed by gravimetric analysis is a reliable and widely accepted technique.[9][10] This protocol provides a step-by-step methodology for determining the solubility of octan-2-yl 2-cyanoacetate in a given organic solvent at a specific temperature.

Objective: To determine the equilibrium solubility of liquid octan-2-yl 2-cyanoacetate in an organic solvent (e.g., ethyl acetate) at a constant temperature (e.g., 25°C).

Materials:

• Octan-2-yl 2-cyanoacetate (high purity)

• Solvent of choice (analytical grade)

• Scintillation vials or sealed flasks (20 mL)

• Thermostatically controlled shaker bath or incubator

• Analytical balance (readable to 0.0001 g)

• Glass syringes (5-10 mL)

• Syringe filters (0.45 µm, PTFE or other solvent-compatible material)

• Pre-weighed glass vials for analysis

Methodology:

• Preparation: Set the shaker water bath to the desired constant temperature (e.g., 25.0 ± 0.1 °C). Allow it to equilibrate.

• Addition of Components: To a 20 mL scintillation vial, add approximately 5 mL of the chosen solvent. Add an excess of octan-2-yl 2-cyanoacetate (e.g., 2-3 mL). An excess is critical to ensure a saturated solution is formed, which can be visually confirmed by the presence of a separate, undissolved phase of the solute.

• Equilibration: Securely cap the vial and place it in the shaker bath. Agitate the mixture at a constant speed for a sufficient duration to ensure thermodynamic equilibrium is reached. A period of 24 to 48 hours is typically recommended.[11] This extended time allows the dissolution process to reach its maximum point.

• Phase Separation: After equilibration, remove the vial from the shaker and let it stand undisturbed inside the temperature-controlled bath for at least 2 hours. This allows the undissolved solute to settle, preventing contamination of the sample.

• Sampling: Carefully draw a known volume of the clear, supernatant (the saturated solution) into a glass syringe. Avoid disturbing the bottom layer of undissolved solute.

• Filtration: Attach a 0.45 µm syringe filter to the syringe. Push the solution through the filter directly into a pre-weighed (tared) glass vial. This step is crucial to remove any microscopic, undissolved droplets.

• Mass Determination of Saturated Solution: Immediately cap the vial and weigh it on the analytical balance. The difference between this mass and the vial's tare weight gives the total mass of the saturated solution sample.

• Solvent Evaporation: Place the vial in a fume hood or a vacuum oven at a moderate temperature to slowly evaporate the solvent completely.

• Mass Determination of Solute: Once the solvent is fully evaporated and only the octan-2-yl 2-cyanoacetate residue remains, weigh the vial again. The difference between this mass and the vial's tare weight is the mass of the dissolved solute.

• Calculation: The solubility can now be calculated:

  • Mass of Solvent = (Mass of Saturated Solution) - (Mass of Solute)

  • Solubility (g / 100 g solvent) = [(Mass of Solute) / (Mass of Solvent)] x 100

Key Factors Influencing Solubility: A Relational Diagram

The interplay between the solute, solvent, and external conditions determines the final solubility. This relationship can be visualized as follows.

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Physical properties of octan-2-yl 2-cyanoacetate.

An In-Depth Technical Guide to the Physical Properties of Octan-2-yl 2-cyanoacetate

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the core physical properties of octan-2-yl 2-cyanoacetate (CAS No. 52688-08-1), a significant ester organic compound. Primarily utilized as a key raw material in the synthesis of α-cyanoacrylate adhesives, its physical characteristics are paramount for its application in chemical synthesis, particularly in medical and industrial fields.[1][2] This document is intended for researchers, chemists, and drug development professionals, offering an in-depth analysis of its molecular structure, physicochemical properties, and the experimental methodologies for their determination.

Molecular Identity and Structural Elucidation

Octan-2-yl 2-cyanoacetate, also known by synonyms such as 1-methylheptyl cyanoacetate and sec-octyl cyanoacetate, is an organic compound featuring an ester, a nitrile, and a chiral center.[1][3] Its molecular identity is defined by the following key identifiers:

• Chemical Formula: C₁₁H₁₉NO₂[1][4]

• Molecular Weight: 197.27 g/mol [1][4]

• CAS Number: 52688-08-1[1][4]

The structure consists of a cyanoacetic acid backbone esterified with octan-2-ol. The presence of the octyl chain imparts significant lipophilicity, while the cyano and ester groups provide polarity and reactive sites. The chiral carbon at the 2-position of the octyl group means the compound can exist as stereoisomers, a factor that can influence biological interactions, though commercial-grade material is often supplied as a racemic mixture.

Caption: Chemical structure of octan-2-yl 2-cyanoacetate.

Core Physical Properties: A Quantitative Summary

The physical properties of a compound are critical for its handling, purification, and application. The following table summarizes the available quantitative data for octan-2-yl 2-cyanoacetate. It is crucial to note that some values are predicted based on computational models, while others are derived from experimental measurements.

Property	Value	Source (Citation)	Notes
Appearance	Colorless to light green/yellow liquid	[1][5][6]	At Standard Temperature and Pressure (STP)
Boiling Point	241.4 ± 8.0 °C	[1][4]	Predicted at 760 mmHg
135 - 137 °C	[6]	Experimental at 12 mmHg
Density	0.951 ± 0.06 g/cm³	[1][4]	Predicted
0.959 g/cm³	[6]	Experimental
Refractive Index	1.44	[5]	Experimental
Flash Point	105.4 °C	[5][7]	Experimental
113 °C	[6]	Experimental
pKa	2.94 ± 0.10	[1]	Predicted
Solubility	Insoluble in water; Soluble in common organic solvents	[6]	Experimental

In-Depth Analysis of Physicochemical Characteristics

The interplay between the alkyl chain and the polar functional groups dictates the compound's physical behavior.

State, Appearance, and Odor

At room temperature, octan-2-yl 2-cyanoacetate is a liquid, a characteristic attributed to its relatively low melting point (specific value not widely reported) and the rotational freedom of the octyl chain.[6][8] Its appearance as a colorless to light yellow liquid is typical for purified esters of this class.[5][6] While some sources mention a "special odor," this is a qualitative and often subjective property.[6]

Boiling Point and Volatility

The compound exhibits a high predicted boiling point at atmospheric pressure (241.4°C), reflecting its substantial molecular weight and the polar interactions from the ester and nitrile groups.[1][4] The experimental boiling point at reduced pressure (135-137°C at 12 mmHg) is a more practical value for laboratory purification via vacuum distillation, a necessary technique to prevent thermal decomposition that can occur at higher temperatures.[6]

Density and Solubility

With a density of approximately 0.95-0.96 g/cm³, it is slightly less dense than water.[4][6] The molecule's dominant feature is the eight-carbon alkyl chain, which renders it nonpolar and thus insoluble in water.[6] Conversely, it is readily soluble in common organic solvents like ethanol, ether, and toluene, which can effectively solvate the alkyl portion of the molecule.[1][6] This solubility profile is fundamental to its synthesis, which often uses toluene as a solvent to azeotropically remove water.[1]

Refractive Index

The refractive index of 1.44 is a measure of how much the path of light is bent, or refracted, when entering the liquid.[5] This value is a useful, rapid, and non-destructive indicator of purity. Any deviation from this value for a purified sample could suggest the presence of contaminants or residual solvents.

Acidity (pKa)

The predicted pKa of 2.94 is not for the compound as a whole but refers to the acidity of the protons on the α-carbon (the CH₂ group between the cyano and carbonyl groups).[1] The electron-withdrawing nature of both the adjacent nitrile (C≡N) and carbonyl (C=O) groups stabilizes the resulting carbanion, making these protons unusually acidic for a methylene group. This acidity is a cornerstone of its reactivity, particularly in Knoevenagel condensation reactions, which are central to the synthesis of cyanoacrylate polymers.[9]

Experimental Protocol: Determination of Refractive Index

To ensure the trustworthiness of physical data, standardized and self-validating protocols are essential. The determination of the refractive index is a prime example.

Objective: To accurately measure the refractive index of a liquid sample of octan-2-yl 2-cyanoacetate using an Abbe refractometer.

Causality: The refractive index is dependent on temperature and the wavelength of light. Therefore, precise temperature control and a standardized light source (typically the sodium D-line, 589 nm) are critical for reproducibility and accuracy.

Methodology:

• Calibration: Turn on the refractometer and the circulating water bath set to a standard temperature, typically 20°C or 25°C. Allow the instrument to equilibrate. Calibrate the instrument using a standard of known refractive index, such as distilled water.

• Sample Application: Open the prism assembly of the refractometer. Using a clean pipette, place 2-3 drops of the octan-2-yl 2-cyanoacetate sample onto the surface of the lower prism.

• Measurement: Close the prism assembly firmly. The liquid will spread into a thin film. Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields become visible.

• Refinement: Adjust the chromaticity screw to eliminate any color fringe at the borderline, resulting in a sharp, single line separating the light and dark fields.

• Reading: Turn the fine adjustment knob to center the borderline exactly on the crosshairs of the eyepiece.

• Data Acquisition: Press the "Read" button or look at the internal scale to obtain the refractive index value. Record this value along with the measurement temperature (e.g., n²⁰/D = 1.44).

• Cleaning: Immediately after the measurement, open the prisms and clean them thoroughly with a soft tissue moistened with an appropriate solvent (e.g., ethanol or acetone), followed by a dry tissue.

Caption: Workflow for determining the refractive index.

Handling, Storage, and Safety Considerations

Proper handling and storage are crucial for maintaining the integrity of octan-2-yl 2-cyanoacetate.

• Storage: The compound should be stored in a tightly sealed container in a dry, well-ventilated area at room temperature.[1][5] This prevents hydrolysis of the ester group by atmospheric moisture and minimizes evaporation.

• Safety: Safety data sheets indicate that the compound may cause skin and serious eye irritation, as well as respiratory irritation.[8] Therefore, handling should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[8][10]

Conclusion

Octan-2-yl 2-cyanoacetate is a chiral ester with a well-defined set of physical properties that are dominated by its bifunctional nature: a long, nonpolar alkyl chain and a polar cyano-ester head. Its high boiling point necessitates vacuum distillation for purification, while its solubility profile is characteristic of a lipophilic organic molecule. The acidity of its α-protons is a key chemical property that drives its utility in polymerization reactions. A thorough understanding of these physical characteristics, verified through standardized experimental protocols, is essential for its effective and safe use in research and industrial applications.

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Octan-2-yl 2-cyanoacetate structural formula and molecular weight.

An In-Depth Technical Guide to Octan-2-yl 2-Cyanoacetate: Synthesis, Properties, and Applications in Advanced Biomedical Adhesives

Introduction

Octan-2-yl 2-cyanoacetate is an ester of significant interest within the fields of organic synthesis and biomedical material science. While not an end-product for direct therapeutic use, it serves as a critical precursor in the synthesis of α-cyanoacrylate adhesives, most notably 2-octyl cyanoacrylate, a widely used medical-grade tissue adhesive marketed under brand names like Dermabond®. This guide provides a comprehensive technical overview of octan-2-yl 2-cyanoacetate, detailing its chemical properties, synthesis methodologies, and its pivotal role in the development of advanced wound closure systems. The content is tailored for researchers, chemists, and drug development professionals seeking a deeper understanding of this key intermediate.

Chemical Identity and Physicochemical Properties

Octan-2-yl 2-cyanoacetate, also known as 1-methylheptyl cyanoacetate, is a chiral ester characterized by the presence of a nitrile group and an octyl chain attached at the second carbon position. This structure is fundamental to its role as a precursor.

Structural Formula:

Caption: Chemical structure of octan-2-yl 2-cyanoacetate.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	octan-2-yl 2-cyanoacetate
Synonyms	2-Octyl cyanoacetate, 1-Methylheptyl cyanoacetate, sec-Octyl cyanoacetate[1][2]
CAS Number	52688-08-1[1][3][4]
Molecular Formula	C₁₁H₁₉NO₂[1][3][4][5]

| Molecular Weight | 197.27 g/mol [1][3][4][6] |

Table 2: Physicochemical Properties

Property	Value	Source
Appearance	Colorless to light green/yellow liquid	[1][7]
Boiling Point	241.4 ± 8.0 °C (Predicted)	[1][3]
Density	0.951 ± 0.06 g/cm³ (Predicted)	[1][3]
Flash Point	105.4 °C	[3]
Solubility	Insoluble in water; Soluble in common organic solvents	[7]

| Storage | Sealed in a dry place at room temperature |[1][3] |

Synthesis Methodologies: A Comparative Analysis

The synthesis of octan-2-yl 2-cyanoacetate is primarily achieved through two distinct chemical pathways: direct esterification and transesterification. The choice of method often depends on desired yield, purity requirements, and scalability for industrial production.

Method A: Direct Esterification

This traditional approach involves the reaction of cyanoacetic acid with 2-octanol.[3][8] The reaction is catalyzed by a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid, and requires the continuous removal of water to drive the equilibrium towards the product side.[1][9][10]

• Causality: The esterification is a reversible reaction. According to Le Chatelier's principle, removing one of the products (water) shifts the equilibrium to favor the formation of more products (the ester). This is typically achieved by azeotropic distillation using a solvent like toluene, which forms a low-boiling azeotrope with water.[1] While straightforward, this method can suffer from lower yields and slower reaction times.[11]

Method B: Transesterification (Recommended for Higher Yield)

A more efficient and industrially viable method is the transesterification of a simpler alkyl cyanoacetate (e.g., methyl cyanoacetate) with 2-octanol.[11] This reaction is catalyzed by a base, such as sodium methoxide.[11]

• Causality: This method offers several advantages. The raw materials are readily available, and the reaction conditions are mild.[11] The process involves heating the reactants and applying a negative pressure (vacuum) to distill off the low-boiling alcohol byproduct (methanol).[11] This efficient removal of methanol serves the same purpose as water removal in direct esterification, driving the reaction to completion and resulting in high product yield and purity.[11]

Caption: High-yield synthesis workflow for octan-2-yl 2-cyanoacetate.

Experimental Protocol: Transesterification

The following protocol is a self-validating system designed for high yield and purity, adapted from established industrial methods.[11]

• Charging the Reactor: To a suitable reaction vessel equipped with a stirrer, heating mantle, and distillation apparatus, add methyl cyanoacetate (1.0 eq), 2-octanol (1.2 eq), and a 27% solution of sodium methoxide in methanol (0.1 eq).

• Reaction Execution: Begin stirring and heat the mixture to 80°C.

• Byproduct Removal: Apply a vacuum using a water pump to achieve a negative pressure of 0.07-0.08 MPa. This will facilitate the removal of methanol as it is formed, which can be collected in a cooled trap.

• Reaction Monitoring & Completion: Continue the reaction until methanol is no longer being distilled. This indicates the reaction is complete.

• Cooling and Quenching: Stop the heating and allow the mixture to cool to room temperature (approx. 25°C).

• Work-up: Transfer the reaction mixture to a separating funnel. Wash the organic layer twice with a 10% aqueous sodium chloride solution, followed by a single wash with deionized water.

• Isolation and Purification: Separate the organic layer, which contains the crude product. Purify the crude ester by vacuum distillation to obtain a colorless, transparent liquid with a purity typically exceeding 99%.[11]

Core Application: Precursor to 2-Octyl Cyanoacrylate (Tissue Adhesive)

The primary and most significant application of octan-2-yl 2-cyanoacetate is its role as the direct precursor to 2-octyl cyanoacrylate, the active monomer in many medical tissue adhesives.[2][3][11] These adhesives are renowned for their rapid bonding speed, high strength, and biocompatibility.[2][3]

The conversion process is a Knoevenagel condensation reaction. Octan-2-yl 2-cyanoacetate is reacted with formaldehyde in the presence of a basic catalyst.[12] This reaction forms a prepolymer, which is then thermally depolymerized (cracked) under vacuum to yield the liquid monomer, 2-octyl 2-cyanoacrylate.[12][13]

Caption: Pathway from precursor to 2-octyl cyanoacrylate monomer.

Upon application to a wound, the 2-octyl cyanoacrylate monomer undergoes rapid anionic polymerization initiated by moisture (water and anions) present on the skin surface or in wound exudate.[14] This forms a strong, flexible, and waterproof polymeric film that holds the wound edges together, facilitating healing.[14]

Safety, Handling, and Storage

As a chemical intermediate, octan-2-yl 2-cyanoacetate requires careful handling. The following guidelines are derived from safety data sheets (SDS).[4][15]

• Hazards: The compound is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[15] It is also harmful if swallowed, in contact with skin, or if inhaled.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[15] Use only in a well-ventilated area or under a chemical fume hood.[15]

• Handling: Avoid contact with skin, eyes, and clothing.[16] Do not breathe vapors or mist. Wash hands thoroughly after handling.[15]

• First Aid:

  • Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing.[4]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[15]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[4][15]

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[4]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances and sources of ignition.[1][3]

Conclusion

Octan-2-yl 2-cyanoacetate is a foundational chemical for the biomedical field, specifically in the production of advanced wound closure adhesives. Its synthesis, particularly via transesterification, provides an efficient route to a high-purity precursor. Understanding the chemical properties, synthesis causality, and safe handling of this compound is essential for researchers and professionals aiming to innovate in the space of surgical adhesives and regenerative medicine. The transition from this simple ester to a life-saving medical device underscores the critical importance of foundational chemical synthesis in modern drug and device development.

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Literature review on the synthesis of cyanoacrylates.

An In-depth Technical Guide to the Synthesis of Cyanoacrylates for Researchers and Drug Development Professionals

Abstract

Cyanoacrylates are a class of monomers renowned for their rapid, room-temperature polymerization, a property that has established them as indispensable "instant adhesives" in industrial, medical, and consumer applications.[1][2][3] Beyond their adhesive properties, the resulting polymers, poly(alkyl cyanoacrylates) (PACAs), are biocompatible and biodegradable, making them highly promising materials for advanced drug delivery systems such as nanoparticles.[4][5][6] This guide provides a comprehensive technical overview of the core synthesis route for cyanoacrylate monomers: the Knoevenagel condensation of an alkyl cyanoacetate with formaldehyde, followed by a critical thermal depolymerization step. We will delve into the reaction mechanisms, catalytic strategies, detailed experimental protocols, characterization techniques, and common troubleshooting solutions, offering field-proven insights for professionals in chemical synthesis and pharmaceutical development.

The Foundational Chemistry: Knoevenagel Condensation

The cornerstone of virtually all industrial cyanoacrylate synthesis is the Knoevenagel condensation.[1] This reaction involves the nucleophilic addition of a compound with an active methylene group (an alkyl cyanoacetate) to a carbonyl group (formaldehyde), followed by dehydration to form a new carbon-carbon double bond.[7] The strong electron-withdrawing properties of the adjacent nitrile (-CN) and ester (-COOR) groups make the α-protons of the alkyl cyanoacetate sufficiently acidic to be abstracted by a weak base, initiating the reaction.[8][9]

Reaction Mechanism

The base-catalyzed mechanism proceeds through three primary steps:

• Enolate Formation: A basic catalyst abstracts an acidic α-proton from the alkyl cyanoacetate, creating a resonance-stabilized carbanion (enolate).[7]

• Nucleophilic Attack: The highly nucleophilic enolate attacks the electrophilic carbonyl carbon of formaldehyde, forming a tetrahedral intermediate.[10][11]

• Dehydration: The intermediate undergoes dehydration, eliminating a water molecule to form the final cyanoacrylate monomer.[10][11]

This process, however, does not directly yield the free monomer in a stable form. Due to the extreme reactivity of the cyanoacrylate product in the presence of the basic catalyst, it immediately polymerizes in situ to form a low-molecular-weight prepolymer or oligomer.[12][13]

Caption: Mechanism of the base-catalyzed Knoevenagel condensation.

The Industrial Synthesis Workflow: From Prepolymer to Pure Monomer

The industrial production of cyanoacrylates is a multi-stage process designed to first create and then carefully decompose the initial polymer to isolate the pure, highly reactive monomer.[12] The entire process must be meticulously controlled to prevent premature polymerization and remove impurities.[14][15]

Caption: Industrial workflow for the synthesis of cyanoacrylate monomers.

Key Stages Explained:

• Condensation: The reaction is typically performed in a solvent like toluene, which allows for the azeotropic removal of the water byproduct using a Dean-Stark apparatus, driving the reaction to completion.[16]

• Catalyst Neutralization: This is a critical self-validating step. Before heating, the basic catalyst must be completely neutralized with an acid (e.g., p-toluenesulfonic acid, phosphorus pentoxide).[12][14] Failure to do so will result in rapid, uncontrolled polymerization of the entire batch upon heating.[14]

• Thermal Depolymerization ("Cracking"): The purified prepolymer is heated to high temperatures (150-250°C) under a high vacuum.[14][16] The polymer "cracks" and reverts to monomer vapor, which is the desired product. Anionic and free-radical polymerization inhibitors (e.g., P₂O₅, hydroquinone) are added to prevent re-polymerization in the hot flask.[16][17]

• Purification & Stabilization: The monomer vapor is collected via distillation.[12] The purified liquid monomer is then carefully stabilized with a precise combination of anionic and free-radical inhibitors to ensure adequate shelf life without compromising its intended rapid polymerization during application.[17]

Experimental Protocol: Synthesis of Ethyl 2-Cyanoacrylate

This protocol is a representative procedure adapted from literature for the laboratory-scale synthesis of ethyl 2-cyanoacrylate.[16]

Materials & Equipment:

• Round-bottom flask with magnetic stirrer

• Reflux condenser and Dean-Stark apparatus

• Heating mantle

• Vacuum distillation setup suitable for high temperatures

Reagents:

Reagent	Molar Eq.	Purpose
Ethyl Cyanoacetate	1.0	Active Methylene Source
Paraformaldehyde	1.0	Formaldehyde Source
Toluene	-	Azeotropic Solvent
Piperidine	~0.02	Base Catalyst
p-Toluenesulfonic acid	~0.02	Neutralizing Acid
Phosphorus Pentoxide (P₂O₅)	Catalytic	Depolymerization Catalyst / Anionic Inhibitor
Hydroquinone	Catalytic	Free-Radical Inhibitor

Procedure:

Stage 1: Condensation

• Set up the round-bottom flask with a reflux condenser and Dean-Stark trap.

• Charge the flask with ethyl cyanoacetate (1.0 eq) and toluene.

• Add a catalytic amount of piperidine (0.02 eq) to initiate the reaction.[14]

• Heat the mixture to reflux. Slowly add paraformaldehyde (1.0 eq) in portions.

• Continue refluxing, collecting the water byproduct in the Dean-Stark trap. The reaction is complete when the theoretical amount of water has been collected.

• Cool the reaction mixture to room temperature.

Stage 2: Depolymerization and Purification

• Crucial Step: Neutralize the piperidine catalyst by adding a stoichiometric amount of p-toluenesulfonic acid.[16] The mixture contains the crude prepolymer.

• Remove the toluene under reduced pressure using a rotary evaporator.

• Transfer the viscous prepolymer to a distillation flask. Add a catalytic amount of phosphorus pentoxide and hydroquinone.[16]

• Set up for vacuum distillation. Heat the flask to 160-200°C under a high vacuum (<5 mbar).

• The prepolymer will depolymerize ("crack"), and the ethyl 2-cyanoacrylate monomer will distill over.

• Collect the purified monomer in a receiving flask that contains a small amount of stabilizer and is cooled to prevent polymerization.

Catalysis: The Engine of the Reaction

The choice of catalyst significantly impacts reaction efficiency, time, and yield. While simple bases like piperidine are common, modern research has explored more advanced catalytic systems.[10][11]

Catalyst	Type	Advantages	Considerations
Piperidine	Secondary Amine	Inexpensive, effective.[18]	Requires careful neutralization.[14]
Diisopropylethylammonium Acetate (DIPEAc)	Ionic Liquid	High yields, shorter reaction times, milder conditions.[10]	May be more expensive than traditional bases.
DABCO	Tertiary Amine	Effective catalyst, can be promoted by ionic liquids.[19]	Mechanism involves zwitterionic intermediates.[17]
Inorganic Bases (e.g., NaOH)	Strong Base	Readily available.[18]	Can be too aggressive, leading to side reactions.[14]

The causality behind using weak bases like piperidine or DIPEAc lies in the need for controlled deprotonation. A base that is too strong can lead to unwanted side reactions, while one that is too weak will result in impractically slow reaction rates.[14] Ionic liquids like DIPEAc offer the advantage of acting as both a catalyst and a solvent, potentially simplifying the process and improving yields.[10]

Characterization and Quality Control

Verifying the identity and purity of the synthesized cyanoacrylate monomer is essential. The primary techniques used are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the monomer and identify impurities. For example, in ethyl 2-cyanoacrylate, specific peaks corresponding to the ethyl ester protons and the vinyl protons would be expected.[18][20]

• Infrared (IR) Spectroscopy: This technique is used to identify key functional groups. A strong peak around 2240 cm⁻¹ confirms the presence of the nitrile (-C≡N) group, while a peak around 1750 cm⁻¹ indicates the ester carbonyl (C=O) group.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is used to assess purity and identify any volatile byproducts from the synthesis.

Troubleshooting Common Synthesis Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Premature Polymerization	Incomplete neutralization of the base catalyst before heating.[14] Presence of moisture or other basic impurities.	Ensure stoichiometric addition of acid to fully neutralize the catalyst before depolymerization. Use anhydrous solvents and high-purity starting materials.
Low Monomer Yield	Incomplete depolymerization ("cracking"). Re-polymerization in the condenser or receiving flask.	Ensure the depolymerization temperature is sufficiently high and the vacuum is stable.[14] Adequately stabilize and cool the receiving flask.
Monomer Solidifies During Storage	Depletion of stabilizers over time.[14] Exposure to light, heat, or moisture.	Ensure correct types and concentrations of both anionic and free-radical inhibitors are added post-purification. Store in a cool, dark, dry place in an appropriate container.
High Viscosity or Slow Cure	Partial polymerization has occurred during storage. Presence of acidic impurities that inhibit polymerization.	This often indicates the batch is compromised. Review storage conditions and stabilizer package. Ensure all acidic residues from neutralization/cracking are removed during distillation.

Relevance to Drug Development

For drug development professionals, the synthesis of cyanoacrylates is the first step toward creating poly(alkyl cyanoacrylate) (PACA) nanoparticles. These nanoparticles are effective carriers for targeted drug delivery due to their biocompatibility and biodegradability.[4][5][21] By controlling the alkyl chain length (e.g., methyl, butyl, octyl) during the initial synthesis, the degradation rate and drug release profile of the resulting nanoparticles can be tailored.[4] For instance, PBCA (poly(butyl cyanoacrylate)) is frequently studied for its potential to deliver drugs across the blood-brain barrier.[5] The ability to synthesize high-purity monomers is therefore a prerequisite for producing reliable and effective nanomedicines.[7]

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A Technical Guide to the Discovery and History of Cyanoacrylate Adhesives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanoacrylate adhesives, commonly known as "super glues," represent a significant class of materials with a rich history rooted in serendipitous discovery and subsequent scientific innovation. Initially dismissed as an overly sticky nuisance, their unique property of rapid, moisture-initiated polymerization has led to their widespread use in diverse fields, from industrial assembly to life-saving medical applications. This guide provides a comprehensive technical overview of the discovery, chemical principles, and historical development of cyanoacrylate adhesives. It delves into the core chemistry of the monomers, the mechanism of anionic polymerization, the evolution of formulations for both industrial and medical purposes, and the scientific journey from a laboratory curiosity to an indispensable tool in science and technology.

Introduction: The Serendipitous Discovery of a "Super Glue"

The story of cyanoacrylate adhesives begins not with a dedicated search for a powerful bonding agent, but as an accidental footnote in military research during World War II. In 1942, Dr. Harry Coover, a chemist at Eastman Kodak, was investigating acrylic resins for the development of clear plastic gun sights.[1][2][3] During this research, his team synthesized cyanoacrylates and found them to be unworkably sticky, adhering to virtually every surface they touched.[1][2][4] Deemed a failure for their intended application, these materials were promptly set aside.[1][3]

The unique adhesive properties of cyanoacrylates were rediscovered nine years later, in 1951, again by accident.[1][3] Coover, now supervising a team at an Eastman Kodak chemical plant, was researching heat-resistant polymers for jet canopies.[2][5] A member of his team, Fred Joyner, was characterizing a series of cyanoacrylate monomers and, in the process, firmly bonded a pair of expensive refractometer prisms.[1][3] This time, however, the incredible adhesive strength was not dismissed. Coover recognized the immense commercial potential of a substance that could create strong bonds almost instantly without the need for heat or pressure.[2][5] This marked the true beginning of the cyanoacrylate adhesive revolution. The first commercial product, initially named "Eastman #910," was launched in 1958 and would later become famously known as "Super Glue."[1][3][6]

Chapter 1: The Chemistry of Cyanoacrylates

Monomer Synthesis and Chemical Structure

Cyanoacrylate monomers are esters of 2-cyanoacrylic acid. The general structure consists of a vinyl group double-bonded to two electron-withdrawing groups: a nitrile (-C≡N) and a carbonyl (-C=O) from the ester group. It is this unique electronic arrangement that confers the monomer's high reactivity.

The most common method for synthesizing cyanoacrylate monomers is through a Knoevenagel condensation of a cyanoacetate with formaldehyde. This reaction is typically followed by a depolymerization of the resulting polymer to yield the purified monomer.

Different alkyl esters of cyanoacrylic acid have been synthesized, each offering a unique set of properties. The nature of the alkyl group (R) significantly influences the adhesive's curing speed, bond strength, flexibility, and biocompatibility.

Monomer	Alkyl Group (R)	Key Properties	Primary Applications
Methyl-2-cyanoacrylate	-CH₃	High strength, fast cure, can be brittle.	Industrial, household
Ethyl-2-cyanoacrylate	-CH₂CH₃	Most common "super glue," good balance of properties.	Industrial, household, hobby
n-Butyl-cyanoacrylate	-(CH₂)₃CH₃	More flexible, lower strength, less toxic.	Medical (tissue adhesive)
2-Octyl-cyanoacrylate	-CH₂(CH₂)₅CH₂CH₃	High flexibility, biocompatible, low odor.	Medical (topical wound closure)

The Anionic Polymerization Mechanism

The remarkable adhesive properties of cyanoacrylates stem from their ability to undergo rapid anionic polymerization at room temperature. The presence of weak bases, such as the trace amounts of moisture typically found on surfaces, is sufficient to initiate the reaction.[2][5]

The polymerization process can be summarized in the following steps:

• Initiation: A nucleophile, typically a hydroxide ion (OH⁻) from water, attacks the electron-deficient β-carbon of the cyanoacrylate monomer, forming a carbanion.

• Propagation: The newly formed carbanion then acts as a nucleophile, attacking another monomer molecule. This process repeats, rapidly forming long polymer chains.

• Termination: The polymerization reaction is eventually terminated, often by reaction with acidic impurities or by chain transfer to a monomer.

Caption: Anionic polymerization of cyanoacrylate initiated by water.

Factors Influencing Curing Speed and Bond Strength

The performance of cyanoacrylate adhesives is highly dependent on several factors:

• Substrate: The nature of the surfaces being bonded plays a crucial role. Porous and slightly alkaline surfaces, such as wood and leather, tend to promote faster curing. Conversely, acidic surfaces can inhibit polymerization.

• Moisture: As the primary initiator, the amount of moisture on the substrate and in the atmosphere is critical. Higher humidity generally leads to faster curing times.

• Temperature: Increased temperatures accelerate the rate of polymerization.

• Bond Line Thickness: Cyanoacrylates perform best with very thin bond lines. Gaps larger than 0.5 mm can lead to incomplete curing and weaker bonds.

• Accelerators: For applications requiring extremely fast curing or for bonding acidic surfaces, chemical accelerators (typically amine-based) can be used.

Chapter 2: From Laboratory Curiosity to Industrial Workhorse

Early Commercialization and "Eastman #910"

Following the recognition of its commercial potential, Eastman Kodak began marketing the first cyanoacrylate adhesive in 1958 under the trade name "Eastman #910".[6][7] The "910" was rumored to have come from the fact that it was the 910th formulation tried. The product was initially sold in small, single-use applicators and quickly gained popularity for its ability to bond a wide variety of materials with incredible strength. Coover himself famously demonstrated the strength of the adhesive on the television show "I've Got a Secret" by lifting the host, Garry Moore, off the ground with a single drop of the glue.[5]

Evolution of Formulations

The initial cyanoacrylate formulations, while strong, were often brittle and had poor resistance to peel forces and impact. Over the years, significant research and development efforts have led to a wide range of improved formulations with tailored properties:

Formulation Type	Key Additives	Improved Properties	Typical Applications
Toughened	Rubber or other elastomers	Increased impact and peel strength.	Bonding parts subject to vibration or shock.
Flexible	Plasticizers	Increased flexibility and elongation.	Bonding flexible substrates like rubber or leather.
Low Odor/Low Bloom	Higher molecular weight monomers (e.g., methoxyethyl)	Reduced volatility, minimizing odor and white residue ("blooming").	Cosmetic applications, bonding in enclosed spaces.
Surface Insensitive	Acidic stabilizers	Improved bonding to acidic or inactive surfaces.	Bonding plastics, elastomers, and plated metals.
High Temperature	Cross-linking agents	Enhanced thermal resistance.	Automotive and electronics assembly.

Chapter 3: The Medical Revolution: Cyanoacrylates in Healthcare

Biocompatibility and Tissue Adhesion

The potential for using cyanoacrylates in medicine was recognized early on. Coover himself noted their ability to act as a tissue adhesive.[6] During the Vietnam War, cyanoacrylate sprays were used by medics to control bleeding in wounded soldiers, demonstrating their life-saving potential.[8][9][10] However, the early methyl and ethyl esters were found to cause skin irritation and were not approved for civilian medical use.[10][11]

The breakthrough in medical applications came with the development of longer-chain cyanoacrylate esters, specifically n-butyl-cyanoacrylate and 2-octyl-cyanoacrylate.[12] These formulations proved to be much more biocompatible, with reduced tissue toxicity and a more flexible bond upon polymerization.

Surgical Adhesives and Wound Closure

In 1998, the FDA approved 2-octyl-cyanoacrylate for use as a topical wound closure adhesive, marketed under trade names like Dermabond.[10] This represented a significant advancement in wound care, offering several advantages over traditional sutures and staples:

• Rapid Application: Wounds can be closed in a fraction of the time.

• Reduced Pain and Scarring: Eliminates the need for painful stitches and reduces the risk of keloid formation.

• Antimicrobial Barrier: The polymerized adhesive forms a protective barrier against infection.

• Patient Comfort: Allows for showering and bathing without compromising the wound closure.

Drug Delivery and Other Biomedical Applications

The unique properties of cyanoacrylates have led to their investigation in a variety of other biomedical applications, including:

• Embolization Agents: Used in interventional radiology to block blood flow to tumors or abnormal blood vessels.

• Sclerosants: Injected into varicose veins to cause them to close.[11]

• Drug Delivery Vehicles: Cyanoacrylate nanoparticles are being explored for the targeted delivery of drugs, offering the potential for controlled release and improved therapeutic efficacy.

Caption: Conceptual workflow of cyanoacrylate nanoparticles for drug delivery.

Chapter 4: Experimental Protocols and Characterization

Synthesis of a Simple Cyanoacrylate Monomer (A Representative Protocol)

Objective: To synthesize ethyl-2-cyanoacrylate via a Knoevenagel condensation followed by depolymerization.

Materials:

• Ethyl cyanoacetate

• Paraformaldehyde

• Piperidine (catalyst)

• Toluene (solvent)

• Phosphorus pentoxide (P₂O₅)

• Hydroquinone (stabilizer)

• Distillation apparatus

Procedure:

• Condensation: In a round-bottom flask equipped with a Dean-Stark trap and condenser, combine ethyl cyanoacetate, paraformaldehyde, and a catalytic amount of piperidine in toluene.

• Reflux the mixture until the theoretical amount of water is collected in the Dean-Stark trap.

• Polymerization: Cool the reaction mixture and remove the toluene under reduced pressure to yield the crude polymer.

• Depolymerization: Add phosphorus pentoxide and hydroquinone to the crude polymer.

• Heat the mixture under high vacuum. The ethyl-2-cyanoacrylate monomer will depolymerize and distill over.

• Purification: Collect the distilled monomer, which should be stored with a stabilizer (e.g., hydroquinone) to prevent premature polymerization.

Safety Note: Cyanoacrylate monomers are lachrymators and can bond skin and other tissues instantly. All work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Standard Test Methods for Adhesive Performance (ASTM)

The performance of cyanoacrylate adhesives is characterized using a variety of standardized test methods, primarily those developed by ASTM International.

ASTM Standard	Property Measured	Brief Description
ASTM D1002	Lap Shear Strength	Measures the shear strength of an adhesive bond between two rigid substrates.
ASTM D2095	Tensile Strength	Determines the tensile strength of an adhesive bond.
ASTM D3165	Peel Resistance	Measures the resistance of an adhesive bond to peeling forces.
ASTM F2255	Strength Properties of Tissue Adhesives	Characterizes the strength of tissue adhesives in a lap shear configuration.

Conclusion: The Future of Cyanoacrylate Adhesives

From an accidental discovery to a ubiquitous household product and a sophisticated medical device, the journey of cyanoacrylate adhesives is a testament to the power of scientific curiosity and innovation. The future of cyanoacrylates likely lies in the development of even more specialized formulations with enhanced properties. Research into bio-inspired and sustainable cyanoacrylate adhesives is ongoing, with the potential to create novel materials for advanced applications in electronics, aerospace, and regenerative medicine. The simple, yet powerful, chemistry of cyanoacrylates ensures that they will remain a subject of scientific interest and a valuable tool for years to come.

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Raw materials for synthesizing octan-2-yl 2-cyanoacetate.

An In-Depth Technical Guide to the Synthesis of Octan-2-yl 2-cyanoacetate

Authored by: A Senior Application Scientist

Introduction: Octan-2-yl 2-cyanoacetate is a pivotal raw material in the synthesis of α-cyanoacrylate adhesives, which are extensively utilized in the medical field for tissue adhesion.[1][2][3] These adhesives are valued for their rapid bonding, high bond strength, and relatively low toxicity.[1] This guide provides a comprehensive overview of the primary synthetic routes to octan-2-yl 2-cyanoacetate, detailing the necessary raw materials, reaction mechanisms, and experimental protocols for its synthesis.

Section 1: Synthetic Pathways and Core Reactants

The synthesis of octan-2-yl 2-cyanoacetate can be primarily achieved through two effective methods: direct esterification and transesterification. The choice between these methods often depends on the availability of starting materials, desired purity, and scalability of the process.

Direct Esterification of Cyanoacetic Acid

This classical approach involves the reaction of cyanoacetic acid with octan-2-ol in the presence of an acid catalyst.[2] The primary challenge in this equilibrium-driven reaction is the efficient removal of water to drive the reaction towards the product.

Core Raw Materials:

• Cyanoacetic Acid (HOOCCH₂CN): The primary carboxylic acid reactant.

• Octan-2-ol (C₈H₁₈O): The secondary alcohol that provides the octan-2-yl group.

• Catalyst: Strong acids such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) are commonly used.[2][4][5]

• Solvent: A non-polar solvent that forms an azeotrope with water, such as toluene or xylene, is employed to facilitate water removal.[2][5]

Reaction Mechanism: The reaction proceeds via a Fischer-Speier esterification mechanism. The acid catalyst protonates the carbonyl oxygen of cyanoacetic acid, increasing its electrophilicity. The lone pair of electrons on the oxygen of octan-2-ol then attacks the carbonyl carbon. Following a series of proton transfers, a molecule of water is eliminated, and subsequent deprotonation of the carbonyl oxygen yields the desired ester and regenerates the acid catalyst.

Caption: Fischer-Speier Esterification of Cyanoacetic Acid with Octan-2-ol.

Transesterification of a Lower Alkyl Cyanoacetate

Transesterification offers an alternative pathway that can sometimes provide higher yields and milder reaction conditions.[1] This method involves reacting a lower alkyl cyanoacetate, such as methyl cyanoacetate, with octan-2-ol in the presence of a suitable catalyst.

Core Raw Materials:

• Lower Alkyl Cyanoacetate: Methyl cyanoacetate (CH₃OOCCH₂CN) or ethyl cyanoacetate are common starting materials.

• Octan-2-ol (C₈H₁₈O): The alcohol that displaces the lower alkyl group.

• Catalyst: A basic catalyst like sodium methoxide (NaOCH₃) is effective.[1] Alternatively, tin-based catalysts can also be employed for this transformation.[6]

Reaction Mechanism: The reaction is initiated by the deprotonation of octan-2-ol by the basic catalyst to form a more nucleophilic alkoxide. This alkoxide then attacks the electrophilic carbonyl carbon of the lower alkyl cyanoacetate, leading to a tetrahedral intermediate. The intermediate then collapses, eliminating the lower alkoxide and forming the desired octan-2-yl 2-cyanoacetate. The removal of the lower alcohol (e.g., methanol) by distillation drives the equilibrium towards the product.[1]

Caption: Base-Catalyzed Transesterification for Octan-2-yl 2-cyanoacetate Synthesis.

Section 2: Experimental Protocols

The following protocols are detailed, step-by-step methodologies for the synthesis of octan-2-yl 2-cyanoacetate.

Protocol for Direct Esterification

This protocol is based on the use of p-toluenesulfonic acid as a catalyst and toluene for azeotropic water removal.[5][7]

Materials and Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation setup

Reactant Quantities:

Reactant	Molar Ratio	Molecular Weight ( g/mol )	Example Quantity
Cyanoacetic Acid	1.0	85.06	17.8 g
Octan-2-ol	1.2	130.23	26.0 g
p-Toluenesulfonic Acid	0.02 - 0.05	172.20	0.5 g
Toluene	-	92.14	80 mL

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask, add cyanoacetic acid (17.8 g), octan-2-ol (26.0 g), p-toluenesulfonic acid (0.5 g), and toluene (80 mL).[5]

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap and a condenser. Heat the mixture to reflux (approximately 135°C) with vigorous stirring.[5]

• Reaction Monitoring: Continue the reaction for approximately 5 hours, collecting the water that separates in the Dean-Stark trap.[5] The theoretical amount of water to be collected is approximately 3.6 mL.

• Work-up: Once the reaction is complete (no more water is collected), cool the mixture to room temperature.

• Washing: Transfer the reaction mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, and filter. Remove the toluene using a rotary evaporator. The crude product can be further purified by vacuum distillation to yield pure octan-2-yl 2-cyanoacetate.

Protocol for Transesterification

This protocol utilizes methyl cyanoacetate and sodium methoxide as the catalyst.[1]

Materials and Equipment:

• Reaction flask with a distillation head

• Condenser

• Heating mantle with magnetic stirrer

• Vacuum pump

• Separatory funnel

• Vacuum distillation setup

Reactant Quantities:

Reactant	Molar Ratio	Molecular Weight ( g/mol )	Example Quantity (for 10.1 mol scale)
Methyl Cyanoacetate	1.0	99.09	1000.8 g (10.1 mol)
Octan-2-ol	1.2	130.23	1578.0 g (12.12 mol)
Sodium Methoxide (27% sol)	0.1	54.02	202.0 g (1.01 mol)

Procedure:

• Charging the Reactor: In a suitable reaction flask, combine methyl cyanoacetate (1 eq), octan-2-ol (1.2 eq), and a 27% solution of sodium methoxide in methanol (0.1 eq).[1]

• Reaction and Distillation: Stir the mixture and heat it to 80°C. Apply a vacuum (0.07-0.08 MPa) to facilitate the removal of the methanol byproduct.[1]

• Reaction Completion: Continue the reaction until all the methanol has been distilled off.[1]

• Cooling and Work-up: Cool the reaction mixture to 25°C.[1]

• Washing: Transfer the mixture to a separatory funnel and wash twice with a 10% sodium chloride solution, followed by a wash with water.[1]

• Purification: The resulting organic layer is the crude product. Purify by vacuum distillation to obtain octan-2-yl 2-cyanoacetate as a colorless and transparent liquid with a purity of up to 99.5% and a yield of around 89%.[1]

Section 3: Product Characterization and Validation

The identity and purity of the synthesized octan-2-yl 2-cyanoacetate should be confirmed using standard analytical techniques.

• Gas Chromatography (GC): To determine the purity of the final product. A purity of ≥99.0% is typically desired.[3]

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of key functional groups. Expected characteristic peaks include:

  • ~2250 cm⁻¹ for the nitrile (C≡N) stretch.

  • ~1740 cm⁻¹ for the ester carbonyl (C=O) stretch.

  • ~1150-1250 cm⁻¹ for the C-O stretch.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the molecule.

References

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• Grokipedia.

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Protocols & Analytical Methods

Application Note: Strategic Synthesis of α,β-Unsaturated Scaffolds via Knoevenagel Condensation with Octan-2-yl 2-Cyanoacetate

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, providing a robust route to α,β-unsaturated compounds that are pivotal intermediates in medicinal chemistry.[1][2] This document provides a comprehensive guide to the application of octan-2-yl 2-cyanoacetate as an active methylene component in the Knoevenagel condensation. We delve into the mechanistic underpinnings of the reaction, offer a detailed, field-proven experimental protocol, and discuss the significance of the resulting cyanoacrylate products as valuable scaffolds in drug development, particularly in the synthesis of novel anticancer agents.[3][4]

Introduction: The Strategic Value of the Knoevenagel Condensation

First described by Emil Knoevenagel, this condensation reaction is a modification of the aldol condensation that involves the reaction of a carbonyl compound with an "active" methylene compound—one flanked by two electron-withdrawing groups.[5][6] The use of active methylene compounds like cyanoacetic esters is particularly advantageous due to the heightened acidity of the α-protons, which allows the reaction to be catalyzed by mild bases, thus preserving sensitive functional groups elsewhere in the molecule.[5]

The product, an α,β-unsaturated carbonyl derivative, is a versatile pharmacophore and a key building block for more complex molecular architectures.[7] Specifically, the use of octan-2-yl 2-cyanoacetate introduces a chiral, lipophilic octyl chain, which can be strategically employed to modulate the pharmacokinetic and pharmacodynamic properties of a target molecule, such as membrane permeability and protein-ligand interactions. The synthesis of the starting material, octan-2-yl 2-cyanoacetate, can be achieved through methods like the direct esterification of cyanoacetic acid with 2-octanol or via transesterification from methyl cyanoacetate.[8][9]

Reaction Mechanism: A Stepwise Perspective

The Knoevenagel condensation proceeds via a three-step mechanism: deprotonation, nucleophilic addition, and dehydration. The choice of a weak base (e.g., piperidine, diisopropylethylammonium acetate - DIPEAc) is critical to prevent the self-condensation of the aldehyde or ketone reactant.[5]

• Carbanion Formation: The basic catalyst abstracts an acidic α-hydrogen from octan-2-yl 2-cyanoacetate, creating a resonance-stabilized carbanion (enolate). The electron-withdrawing nature of both the nitrile (-CN) and the ester carbonyl (-COOR) groups is essential for stabilizing this intermediate.[10][11]

• Nucleophilic Attack: The generated carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone. This step forms a tetrahedral alkoxide intermediate.[10]

• Protonation & Dehydration: The alkoxide intermediate is protonated by the conjugate acid of the catalyst or a protic solvent, yielding a β-hydroxy alcohol. This intermediate readily undergoes base-induced dehydration (elimination of a water molecule) to form the final, thermodynamically stable α,β-unsaturated product.[10]

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Application Notes &amp; Protocols: The Use of Octan-2-yl 2-Cyanoacrylate in Medical Adhesives

Prepared by: Senior Application Scientist, Gemini Division

Audience: Researchers, scientists, and drug development professionals in the medical device and pharmaceutical industries.

Abstract: This document provides a comprehensive technical guide on the application of octan-2-yl 2-cyanoacrylate (OCA) in the formulation and evaluation of medical-grade adhesives. It delves into the fundamental chemistry, mechanism of action, and the significant advantages OCA offers over traditional short-chain cyanoacrylates, particularly in terms of biocompatibility and mechanical properties. Detailed, field-proven protocols for formulation, performance characterization, and biocompatibility assessment are provided to equip researchers with the necessary tools for developing safe and effective medical adhesives.

Introduction: The Evolution of Medical Adhesives

For decades, sutures and staples have been the gold standard for wound closure. However, the demand for less invasive, more efficient, and cosmetically superior solutions has driven significant innovation in the field of medical adhesives. Cyanoacrylates, colloquially known as "super glues," were identified early on for their rapid, strong bonding capabilities.[1][2] Early formulations based on short-chain esters (e.g., ethyl-2-cyanoacrylate) were hampered by issues of tissue toxicity and brittleness, limiting their clinical use.[3][4]

The development of long-chain cyanoacrylate esters, specifically octan-2-yl 2-cyanoacrylate (also known as 2-octyl cyanoacrylate), marked a pivotal advancement.[5] Approved by the FDA in 1998, OCA-based adhesives (such as Dermabond®) offer a superior combination of strong, flexible wound closure and an enhanced safety profile, making them a cornerstone of modern topical wound management.[5][6] This guide will explore the scientific principles and practical methodologies for leveraging OCA in next-generation medical adhesives.

Fundamentals of Octan-2-yl 2-Cyanoacrylate (OCA)

Chemical Structure and Properties

Octan-2-yl 2-cyanoacrylate is an ester of cyanoacrylic acid with the chemical formula C₁₂H₁₉NO₂.[5] Its defining feature is the longer octyl side-chain, which imparts critical properties for medical applications.

Caption: Chemical structure of octan-2-yl 2-cyanoacrylate.

Table 1: Physicochemical Properties of Octan-2-yl 2-Cyanoacrylate

Property	Value	Source(s)
IUPAC Name	octan-2-yl 2-cyanoprop-2-enoate	[5][6]
Common Name	2-Octyl cyanoacrylate	[6]
Molecular Formula	C₁₂H₁₉NO₂	[5][7]
Molecular Weight	209.28 g/mol	[5][7]
Appearance	Clear, colorless liquid	[8]
Key Characteristics	Low viscosity, sharp odor	[8][9]

Mechanism of Action: Anionic Polymerization

The remarkable adhesive properties of OCA stem from its rapid anionic polymerization upon exposure to nucleophiles, such as the hydroxyl ions (OH⁻) present in water or moisture on the skin and in tissues.[1][10][11]

Causality: The electron-withdrawing cyano (-CN) and ester (-COOR) groups make the double bond of the monomer highly electrophilic and susceptible to nucleophilic attack. This initiates a chain-growth polymerization reaction that proceeds very quickly, forming long, stable polymer chains that create a strong adhesive bond.[1][12] The process is exothermic, but the heat generated by OCA is minimal and does not typically cause thermal damage to tissues.[10]

Caption: Anionic polymerization of OCA initiated by moisture.

The Long-Chain Advantage: OCA vs. Short-Chain Cyanoacrylates

The choice of OCA for medical applications is a deliberate one, grounded in the relationship between alkyl chain length and biocompatibility.

Expert Insight: The primary cytotoxic byproducts of cyanoacrylate degradation are formaldehyde and cyanoacetate.[3][4] Longer alkyl chains, like the octyl group in OCA, slow down the rate of polymer degradation. This results in a much slower, more gradual release of these byproducts, allowing the surrounding tissue to metabolize them without mounting a significant inflammatory response.[3][13] In contrast, short-chain esters degrade rapidly, releasing a cytotoxic burst that can lead to inflammation and tissue necrosis.[3]

Table 2: Comparative Properties of Medical Cyanoacrylate Esters

Property	Short-Chain (e.g., Ethyl)	Long-Chain (e.g., Octyl)	Rationale / Causality
Bond Strength	High, but brittle	Strong, yet flexible	The long, flexible octyl chain imparts greater elasticity to the polymer backbone.[8][10]
Degradation Rate	Fast	Slow	Steric hindrance and hydrophobicity of the longer chain reduce the rate of hydrolytic degradation.[13]
Toxicity	Higher	Lower	Slower degradation leads to a gradual, non-toxic release of byproducts (formaldehyde).[3][4]
Flexibility	Low (Brittle)	High (Flexible)	Accommodates natural skin and tissue movement without cracking, maintaining the wound barrier.[5][8][10]
Antimicrobial	Present	Present (Effective against Gram-positive bacteria)[3][6]	The mechanism is thought to involve interaction with the bacterial cell capsule.[3][6]

Formulation of OCA-Based Medical Adhesives

A medical-grade OCA adhesive is more than just the monomer. It is a carefully balanced formulation designed to ensure stability, performance, and safety.

Table 3: Typical Components of an OCA Medical Adhesive Formulation

Component	Example(s)	Function
Monomer	Octan-2-yl 2-cyanoacrylate	The primary active adhesive component.
Anionic Stabilizer	Sulfur dioxide, BF₃	Prevents premature polymerization initiated by trace basic residues on container surfaces.
Free-Radical Stabilizer	Hydroquinone, BHA[14][15]	Inhibits polymerization initiated by free radicals from light or heat exposure.
Plasticizer	Dibutyl sebacate[15]	Increases the flexibility of the final polymer film to prevent cracking.
Viscosity Modifier	Fumed silica	Thickens the liquid formulation for controlled, non-drip application.[2][3]
Colorant	D&C Violet No. 2	Provides visibility during application to ensure complete wound coverage.[16]

Protocols for Performance Characterization

To ensure an adhesive meets clinical requirements, its mechanical properties must be rigorously quantified. ASTM International provides standardized test methods for this purpose.[17][18]

Caption: Tiered workflow for biocompatibility evaluation based on ISO 10993.

Protocol: In Vitro Cytotoxicity - MTT Assay (ISO 10993-5)

Objective: To assess cell metabolic activity as an indicator of cell viability after exposure to extracts from the polymerized adhesive. [19][20][21] Methodology:

• Extract Preparation: Prepare a sample of the OCA adhesive by polymerizing a known surface area (e.g., 60 cm²) in a sterile container. Extract the polymerized adhesive in a cell culture medium (e.g., DMEM with 10% FBS) at 37°C for 24 hours. This creates the "extract."

• Cell Culture: Seed human fibroblast cells (e.g., L929 cell line) into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Exposure: Remove the culture medium and replace it with serial dilutions of the adhesive extract. Include a positive control (e.g., dilute phenol) and a negative control (fresh medium). Incubate for 24 hours.

• MTT Addition: Remove the extract medium and add a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well. Incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product.

• Quantification: Solubilize the formazan crystals with a solvent (e.g., DMSO or isopropanol). Read the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Express the viability of the extract-treated cells as a percentage relative to the negative control. According to ISO 10993-5, a reduction in cell viability by more than 30% is considered a cytotoxic effect.

Sterilization and Stability

For any medical application, the final product must be sterile. Sterilizing cyanoacrylates is challenging as the high energy or temperatures involved can induce premature polymerization. [14][22]

• Gamma Irradiation: This is a common method for sterilizing medical devices. [23]For cyanoacrylates, it requires the presence of sufficient free-radical stabilizers (e.g., butylated hydroxyanisole) in the formulation to prevent polymerization during the process. [14][24]A minimum dose of 25 kGy is generally accepted for sterilization. [14]* Dry Heat: While some early literature advised against heat due to polymerization risk, specific protocols have been developed. A patented method involves heating the preparation in a suitable container to at least 160°C, with temperatures above 170°C being preferred. [22]This method can offer improved shelf life compared to radiation sterilization. [22]* Ethylene Oxide (EtO): This is another potential method, but care must be taken to ensure complete removal of residual gas, which can be toxic. [23] Storage: Unpolymerized OCA monomer is sensitive to moisture and heat. It should be stored at refrigerated temperatures (-20°C to -80°C) under a nitrogen atmosphere to ensure maximum shelf life. [7]

Conclusion

Octan-2-yl 2-cyanoacrylate represents a significant milestone in the development of safe and effective medical adhesives. Its unique combination of strong adhesion, flexibility, and superior biocompatibility—a direct result of its long alkyl chain chemistry—has established it as a vital tool in modern medicine. By employing rigorous formulation strategies and adhering to standardized protocols for performance and safety evaluation, researchers can continue to innovate and expand the clinical applications of this remarkable biomaterial.

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• Biocompatibility Testing for Medical Devices (ISO 10993). (n.d.). TÜV SÜD. Retrieved January 7, 2026, from [Link]

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• Vinodh, R., Babu, C. M., et al. (2016). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. International Journal of Bio-Science and Bio-Technology. Retrieved January 7, 2026, from [Link]

• ENGINEERING ADHESIVES FOR REPEATED STERILIZATION. (n.d.). Hernon. Retrieved January 7, 2026, from [Link]

• Cyanoacrylate Adhesives for Medical Devices: A Manufacturer's Guide. (2025, August 21). Incurelab. Retrieved January 7, 2026, from [Link]

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• F2258 Standard Test Method for Strength Properties of Tissue Adhesives in Tension. (2024, October 10). ASTM International. Retrieved January 7, 2026, from [Link]

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• In vitro testing of cyanoacrylate tissue adhesives and sutures for extracorporeal membrane oxygenation cannula securement. (2021). PMC - PubMed Central. Retrieved January 7, 2026, from [Link]

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Application Notes &amp; Protocols: Esterification of Cyanoacetic Acid with Octan-2-ol

Abstract: This document provides a comprehensive guide for the synthesis of octan-2-yl cyanoacetate through the Fischer-Speier esterification of cyanoacetic acid with octan-2-ol. The protocol details the necessary reagents, equipment, and a step-by-step procedure, including reaction setup, monitoring, workup, and purification. Emphasis is placed on the chemical principles underpinning the experimental design to ensure a high-yield, high-purity synthesis. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction

The esterification of carboxylic acids with alcohols is a fundamental transformation in organic synthesis, yielding esters that are valuable intermediates in the production of pharmaceuticals, agrochemicals, and industrial products.[1][2] Octan-2-yl cyanoacetate, in particular, serves as a key precursor in the synthesis of various organic compounds, including α-cyanoacrylate adhesives used in medical applications.[3] The Fischer-Speier esterification is a classic and reliable method for this transformation, involving the acid-catalyzed reaction between a carboxylic acid and an alcohol.[4][5]

This protocol outlines the synthesis of octan-2-yl cyanoacetate from cyanoacetic acid and octan-2-ol. The reaction is driven to completion by the removal of water, a byproduct of the reaction, through azeotropic distillation using a Dean-Stark apparatus.[6][7] This approach is crucial for shifting the reaction equilibrium towards the product side, in accordance with Le Châtelier's principle.[5]

Reaction Scheme

Experimental Workflow Overview

The following diagram provides a high-level overview of the experimental workflow for the esterification of cyanoacetic acid with octan-2-ol.

Caption: High-level workflow for the synthesis of octan-2-yl cyanoacetate.

Materials and Equipment

Reagents

Reagent	Formula	MW ( g/mol )	Quantity	Purity	Supplier
Cyanoacetic Acid	C₃H₃NO₂	85.06	8.51 g (0.1 mol)	≥99%	Sigma-Aldrich
Octan-2-ol	C₈H₁₈O	130.23	15.63 g (0.12 mol)	≥98%	Alfa Aesar
p-Toluenesulfonic acid monohydrate	C₇H₈O₃S·H₂O	190.22	1.90 g (0.01 mol)	≥98%	TCI
Toluene	C₇H₈	92.14	100 mL	Anhydrous	Fisher Scientific
Saturated Sodium Bicarbonate Solution	NaHCO₃ (aq)	-	2 x 50 mL	-	Lab Prepared
Brine (Saturated NaCl Solution)	NaCl (aq)	-	50 mL	-	Lab Prepared
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~10 g	-	VWR

Equipment

• 250 mL three-neck round-bottom flask

• Dean-Stark apparatus[6][7]

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Magnetic stir bar

• Thermometer or thermocouple

• Separatory funnel (250 mL)

• Rotary evaporator

• Vacuum distillation apparatus

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Analytical balance

• Thin-Layer Chromatography (TLC) plates (silica gel) and chamber

• Gas Chromatography-Mass Spectrometry (GC-MS) system

• Nuclear Magnetic Resonance (NMR) spectrometer

• Infrared (IR) spectrometer

Experimental Protocol

Safety Precautions:

• Cyanoacetic acid is corrosive and toxic. Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated fume hood.[8][9][10][11][12]

• p-Toluenesulfonic acid is a strong acid and should be handled with care.

• Toluene is flammable and has associated health risks. Ensure all heating is done in a well-ventilated area, away from open flames.

• Octan-2-ol is an irritant. Avoid contact with skin and eyes.

Reaction Setup

• To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, add cyanoacetic acid (8.51 g, 0.1 mol), octan-2-ol (15.63 g, 0.12 mol), p-toluenesulfonic acid monohydrate (1.90 g, 0.01 mol), and toluene (100 mL).

  • Rationale: An excess of the alcohol (1.2 equivalents) is used to shift the equilibrium towards the product side.[13] Toluene serves as the solvent and as an azeotropic agent to facilitate the removal of water. p-Toluenesulfonic acid is an effective and easy-to-handle solid acid catalyst.[4]

• Assemble the Dean-Stark apparatus and a reflux condenser on top of the reaction flask.[6][7]

• Place the flask in a heating mantle and begin stirring.

Reaction Progression

• Heat the reaction mixture to reflux. The boiling point of the toluene azeotrope with water is lower than that of pure toluene, allowing for the selective removal of water.

• Continue refluxing and observe the collection of water in the graduated arm of the Dean-Stark trap. The theoretical amount of water to be collected is approximately 1.8 mL (0.1 mol).

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

  • TLC Analysis: Use a suitable eluent system (e.g., 20% ethyl acetate in hexanes). Spot the reaction mixture against the starting materials (cyanoacetic acid and octan-2-ol). The reaction is complete when the limiting reactant spot (cyanoacetic acid) disappears.

• The reaction is typically complete within 3-5 hours, once water collection in the Dean-Stark trap ceases.

Workup and Isolation

• Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a 250 mL separatory funnel.

• Wash the organic layer sequentially with:

  • 50 mL of saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted cyanoacetic acid.[13] Be cautious of CO₂ evolution.

  • Another 50 mL of saturated sodium bicarbonate solution.

  • 50 mL of brine to reduce the solubility of the organic product in the aqueous phase and aid in layer separation.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the toluene.

Purification

• The crude octan-2-yl cyanoacetate is a colorless to pale yellow oil.

• Purify the crude product by vacuum distillation to obtain the final product with high purity.

  • Expected Boiling Point: The boiling point of octan-2-yl cyanoacetate is approximately 241.4 °C at atmospheric pressure, so vacuum distillation is necessary to prevent decomposition at high temperatures.[3]

Reaction Mechanism

The Fischer esterification proceeds through a series of reversible steps, as illustrated in the following diagram.

Caption: Mechanism of Fischer-Speier Esterification.

The key steps in the mechanism are:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of the cyanoacetic acid, making the carbonyl carbon more electrophilic.[5][14]

• Nucleophilic attack: The lone pair of electrons on the oxygen of octan-2-ol attacks the protonated carbonyl carbon, forming a tetrahedral intermediate.[15]

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

• Deprotonation: The protonated ester is deprotonated to regenerate the acid catalyst and yield the final ester product.

Expected Results and Characterization

• Yield: A typical yield for this reaction is in the range of 80-90%.

• Appearance: A colorless to pale yellow liquid.[16]

• Characterization:

  • ¹H NMR: The spectrum should show characteristic peaks for the octyl chain and the methylene group adjacent to the cyano and carbonyl groups.

  • ¹³C NMR: The spectrum will confirm the presence of the ester carbonyl, the cyano group, and the carbons of the octyl chain.

  • IR Spectroscopy: A strong absorption band around 1740-1750 cm⁻¹ corresponding to the ester C=O stretch, and a weaker band around 2250 cm⁻¹ for the C≡N stretch.

  • GC-MS: This will confirm the purity of the product and its molecular weight (197.27 g/mol ).[17]

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction	Ensure complete removal of water. Extend reaction time and monitor by TLC/GC.
Loss of product during workup	Perform extractions carefully. Ensure complete neutralization of the acid before extraction.
Dark Reaction Mixture	Decomposition of cyanoacetic acid	Control the reaction temperature carefully. Avoid overheating.
Emulsion during Workup	Add more brine to the separatory funnel to break the emulsion.

References

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• Puterbaugh, W. H., Vanselow, C. H., Nelson, K., & Shrawder, E. J. (1962). Esterification for the introductory organic laboratory course: A modified Dean-Stark trap. Journal of Chemical Education, 39(7), 367. [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). (n.d.). Master Organic Chemistry.
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• Weiss, D., et al. (2016). Regioselective Asymmetric Allylic Alkylation Reaction of α‐Cyanoacetates Catalyzed by a Heterobimetallic Platina‐/Palladacycle. European Journal of Organic Chemistry, 2016(2), 345-353. [Link]

• Experimental Procedure for Esterification. (2018). Writing in Biology.
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• Stereodivergent synthesis via iridium-catalyzed asymmetric double allylic alkylation of cyanoacetate. (2021). Chemical Science, 12(35), 11765–11771. [Link]

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Octan-2-yl 2-Cyanoacetate: A Versatile Reagent in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Chiral Cyanoacetate Ester

Octan-2-yl 2-cyanoacetate is a fascinating and versatile reagent in the arsenal of the modern organic chemist. At its core, it is an active methylene compound, bearing a nitrile and an ester group that flank a methylene unit, rendering the alpha-protons acidic and thus readily deprotonated to form a nucleophilic carbanion. This fundamental reactivity makes it a valuable precursor in a variety of carbon-carbon bond-forming reactions.

What sets octan-2-yl 2-cyanoacetate apart is the presence of a stereocenter within the octan-2-yl moiety. This inherent chirality opens the door to its application as a chiral auxiliary, a tool for inducing stereoselectivity in reactions to favor the formation of one enantiomer or diastereomer over another.[1] This dual functionality—as both a reactive building block and a potential controller of stereochemistry—makes it a reagent of significant interest for researchers, particularly those in the fields of medicinal chemistry and drug development where the specific three-dimensional arrangement of atoms in a molecule is critical to its biological activity.

This guide provides a comprehensive overview of the applications of octan-2-yl 2-cyanoacetate in organic synthesis, complete with detailed protocols and an exploration of the mechanistic principles that govern its reactivity.

Core Applications and Synthetic Utility

The utility of octan-2-yl 2-cyanoacetate spans several key reaction classes in organic synthesis. Its primary applications lie in Knoevenagel condensations, the synthesis of diverse heterocyclic systems, and as a nucleophile in Michael additions. Furthermore, its chiral nature presents opportunities for its use in asymmetric synthesis.

Knoevenagel Condensation: A Gateway to α,β-Unsaturated Systems

The Knoevenagel condensation is a cornerstone of organic synthesis, involving the reaction of an active methylene compound with an aldehyde or ketone to form an α,β-unsaturated product.[2] Octan-2-yl 2-cyanoacetate serves as an excellent substrate for this reaction, providing access to a wide array of functionalized alkenes.

Mechanistic Insight: The reaction is typically catalyzed by a weak base, such as an amine (e.g., piperidine, DABCO), which deprotonates the octan-2-yl 2-cyanoacetate to generate a stabilized carbanion.[2][3] This carbanion then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde or ketone. The resulting aldol-type adduct subsequently undergoes dehydration to yield the thermodynamically stable α,β-unsaturated product. The electron-withdrawing nature of both the nitrile and the ester groups facilitates both the initial deprotonation and the final elimination step.

Diagram: Generalized Mechanism of the Knoevenagel Condensation

Caption: Mechanism of the base-catalyzed Knoevenagel condensation.

Experimental Protocol: Knoevenagel Condensation of p-Anisaldehyde with Octan-2-yl 2-Cyanoacetate

This protocol is adapted from established procedures for similar cyanoacetate esters.[1][4]

Materials:

Reagent/Solvent	M.W. ( g/mol )	Amount (mmol)	Volume/Weight
p-Anisaldehyde	136.15	10	1.36 g
Octan-2-yl 2-cyanoacetate	197.27	11	2.17 g
Piperidine	85.15	1	~0.1 mL
Toluene	92.14	-	50 mL

Procedure:

• To a 100 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add p-anisaldehyde (1.36 g, 10 mmol), octan-2-yl 2-cyanoacetate (2.17 g, 11 mmol), and toluene (50 mL).

• Add piperidine (~0.1 mL, 1 mmol) to the mixture.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by observing the collection of water in the Dean-Stark trap and by thin-layer chromatography (TLC).

• Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

• Wash the organic layer with 1 M HCl (2 x 20 mL), followed by saturated aqueous NaHCO₃ solution (20 mL), and finally with brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired octan-2-yl 2-cyano-3-(4-methoxyphenyl)acrylate.

Causality Behind Experimental Choices:

• Dean-Stark Apparatus: The removal of water, a byproduct of the condensation, drives the equilibrium towards the formation of the product.

• Piperidine: A weak base is sufficient to catalyze the reaction without promoting significant side reactions, such as self-condensation of the aldehyde.

• Aqueous Work-up: The acid wash removes the basic catalyst (piperidine), the bicarbonate wash removes any unreacted acidic starting materials, and the brine wash removes residual water.

Synthesis of Heterocyclic Compounds

The functional group array in the products of Knoevenagel condensations involving octan-2-yl 2-cyanoacetate makes them excellent precursors for the synthesis of a variety of heterocyclic systems.

a) Synthesis of 2-Pyridones (Guareschi-Thorpe Condensation):

The Guareschi-Thorpe condensation allows for the synthesis of 3-cyano-2(1H)-pyridones by reacting a cyanoacetic ester with a 1,3-dicarbonyl compound in the presence of ammonia or an ammonium salt.[3][5][6][7]

Experimental Protocol: Synthesis of a 3-Cyano-2(1H)-pyridone Derivative

This protocol is based on the advanced Guareschi-Thorpe synthesis.[7]

Materials:

Reagent/Solvent	M.W. ( g/mol )	Amount (mmol)	Volume/Weight
Acetylacetone	100.12	10	1.00 g
Octan-2-yl 2-cyanoacetate	197.27	10	1.97 g
Ammonium Carbonate	96.09	20	1.92 g
Water	18.02	-	20 mL

Procedure:

• In a 50 mL round-bottom flask, dissolve ammonium carbonate (1.92 g, 20 mmol) in water (20 mL).

• To this solution, add acetylacetone (1.00 g, 10 mmol) and octan-2-yl 2-cyanoacetate (1.97 g, 10 mmol).

• Heat the mixture to reflux with stirring for 4-6 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture in an ice bath. The product will often precipitate.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to obtain the pure 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. The octan-2-yl group is cleaved during this cyclization.

b) Synthesis of Coumarins:

Coumarins can be synthesized via the Knoevenagel condensation of a salicylaldehyde derivative with octan-2-yl 2-cyanoacetate, followed by an intramolecular cyclization.[2][8][9]

c) Synthesis of Pyrazoles:

Pyrazoles can be synthesized by reacting the Knoevenagel adduct of octan-2-yl 2-cyanoacetate and an aldehyde with hydrazine.[10][11][12][13][14]

Michael Addition: Conjugate Addition for C-C Bond Formation

The enolate generated from octan-2-yl 2-cyanoacetate can also participate in Michael additions (1,4-conjugate additions) to α,β-unsaturated carbonyl compounds, nitriles, or nitro compounds.[15][16][17] This reaction is a powerful tool for the formation of 1,5-dicarbonyl compounds and related structures.

Mechanistic Insight: The reaction is initiated by the deprotonation of octan-2-yl 2-cyanoacetate with a suitable base to form the nucleophilic enolate. This enolate then adds to the β-carbon of the Michael acceptor, leading to the formation of a new carbon-carbon bond and a new enolate intermediate, which is subsequently protonated upon work-up.

Diagram: Workflow for Michael Addition

Caption: General workflow for a Michael addition reaction.

Asymmetric Synthesis: Leveraging the Chiral Auxiliary

The (S) or (R) configuration of the octan-2-ol used to synthesize the cyanoacetate ester introduces a chiral auxiliary into the reagent.[1] This auxiliary can be used to control the stereochemical outcome of reactions by creating a chiral environment that favors the formation of one diastereomer over the other.[18][19][20]

a) Diastereoselective Michael Addition:

By forming the enolate of octan-2-yl 2-cyanoacetate, the chiral octan-2-yl group can direct the approach of a Michael acceptor to one face of the enolate, leading to a diastereoselective conjugate addition. The steric bulk of the octyl chain and the specific geometry of the enolate (often controlled by the choice of base and solvent) are key to achieving high diastereoselectivity.

Hypothetical Protocol: Diastereoselective Michael Addition to Cyclohexenone

This protocol is based on general principles of auxiliary-controlled Michael additions.[18][21]

Materials:

Reagent/Solvent	M.W. ( g/mol )	Amount (mmol)	Volume/Weight
(S)-Octan-2-yl 2-cyanoacetate	197.27	10	1.97 g
Cyclohexenone	96.13	12	1.15 g
Lithium diisopropylamide (LDA)	107.12	11	5.5 mL (2M in THF)
Tetrahydrofuran (THF), anhydrous	72.11	-	50 mL

Procedure:

• To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add anhydrous THF (30 mL) and (S)-octan-2-yl 2-cyanoacetate (1.97 g, 10 mmol).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add LDA solution (5.5 mL of a 2M solution in THF, 11 mmol) dropwise via syringe. Stir the mixture at -78 °C for 30 minutes to ensure complete enolate formation.

• In a separate flask, dissolve cyclohexenone (1.15 g, 12 mmol) in anhydrous THF (20 mL).

• Add the cyclohexenone solution to the enolate solution at -78 °C dropwise.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution (20 mL).

• Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• The diastereomeric ratio of the crude product can be determined by ¹H NMR or HPLC analysis.

• Purify the diastereomers by column chromatography.

• The chiral auxiliary can be removed by hydrolysis or transesterification of the ester to yield the chiral 1,5-dicarbonyl compound.

Rationale for Diastereoselectivity: The chiral octan-2-yl group creates a sterically biased environment. The enolate, upon coordination with the lithium cation, will adopt a preferred conformation. The incoming electrophile (cyclohexenone) will then approach from the less sterically hindered face, leading to the preferential formation of one diastereomer.

Conclusion and Future Outlook

Octan-2-yl 2-cyanoacetate is a reagent with significant and diverse applications in organic synthesis. Its utility in Knoevenagel condensations and the synthesis of various heterocyclic frameworks is well-established through analogy with simpler cyanoacetate esters. The most exciting frontier for this reagent lies in its application as a chiral auxiliary. While specific examples in the literature are emerging, the principles of asymmetric synthesis strongly support its potential for inducing diastereoselectivity in key carbon-carbon bond-forming reactions. For researchers in drug discovery and development, the ability to use a single reagent to both construct a molecular backbone and control its stereochemistry is a powerful and efficient strategy. Further exploration of octan-2-yl 2-cyanoacetate in asymmetric catalysis and total synthesis is certain to unveil even more of its synthetic potential.

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Application Notes &amp; Protocols for Octan-2-yl 2-Cyanoacrylate in Wound Closure

Audience: Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist Note: This document provides a comprehensive guide to the application and evaluation of octan-2-yl 2-cyanoacrylate as a topical tissue adhesive for wound closure. It is imperative to distinguish between the precursor, octan-2-yl 2-cyanoacetate, and the active adhesive monomer, octan-2-yl 2-cyanoacrylate . The former is a key intermediate in the synthesis of the latter.[1][2] Industrial synthesis of medical-grade cyanoacrylate adhesives typically involves the Knoevenagel condensation of a cyanoacetate ester (like octan-2-yl 2-cyanoacetate) with formaldehyde to create a polymer, which is then thermally depolymerized to yield the purified, high-reactivity monomer, octan-2-yl 2-cyanoacrylate.[3][4] This guide focuses exclusively on the application and testing of the final monomer for wound closure.

Introduction: The Evolution of Tissue Adhesives

For decades, sutures have been the standard for wound closure. However, they can induce further tissue trauma and act as a potential site for bacterial colonization.[3] The development of tissue adhesives, particularly cyanoacrylates, marked a significant advancement, offering rapid, suture-free closure for specific wound types.[3] Early short-chain cyanoacrylates, such as ethyl-2-cyanoacrylate, were hampered by histotoxicity due to rapid degradation into cytotoxic byproducts like formaldehyde.[5][6]

The advent of long-chain cyanoacrylates, specifically octan-2-yl 2-cyanoacrylate (2-OCA), resolved many of these issues. The longer alkyl chain provides two key advantages:

• Increased Flexibility: The resulting polymer is significantly more pliable, allowing it to accommodate natural skin movements without cracking.[7][8]

• Enhanced Biocompatibility: The degradation rate is much slower, leading to a reduced rate of formaldehyde release, which significantly lowers tissue toxicity and inflammation.[5][9]

First approved by the U.S. Food and Drug Administration (FDA) in 1998, 2-OCA is now a widely used medical device for the topical closure of easily approximated surgical incisions and traumatic lacerations.[7][10] This guide details the underlying science and provides robust protocols for its preclinical evaluation.

Section 1: Physicochemical Properties and Polymerization

Octan-2-yl 2-cyanoacrylate is a liquid monomer that undergoes rapid anionic polymerization upon contact with nucleophilic initiators, such as water or amines present in tissue exudate and on the skin surface.[5][8]

Chemical Structure and Polymerization Reaction

The structure of the 2-OCA monomer features two electron-withdrawing groups (nitrile and ester) attached to the same carbon of the double bond. This configuration makes the other carbon of the double bond highly electrophilic and susceptible to nucleophilic attack, which initiates the polymerization cascade.

Caption: Polymerization of 2-OCA monomer into a stable polymer chain.

Section 2: Mechanism of Action in Wound Closure

The efficacy of 2-OCA as a tissue adhesive is rooted in its in-situ polymerization, which forms a strong, flexible, and waterproof barrier over the wound.

• Initiation: When the liquid monomer is applied to the skin, trace amounts of moisture (hydroxyl ions) or amine groups on the tissue surface act as catalysts, initiating anionic polymerization.[8]

• Propagation: The reaction is a rapid chain-growth process where monomers add sequentially to the growing polymer chain. This reaction is exothermic, but the heat generated is minimal and does not typically cause thermal damage to the tissue.[5][8]

• Termination & Bonding: The polymerization proceeds until the monomer is consumed, forming a high-molecular-weight polymer that mechanically binds the approximated wound edges. This creates a cyanoacrylate bridge that holds the wound closed, allowing for uninterrupted healing beneath.[5] The adhesive also provides a barrier against microbial invasion.[7]

• Degradation & Sloughing: The polymer slowly degrades via hydrolysis. The longer octyl chain slows this process considerably compared to shorter-chain variants.[9] The adhesive naturally sloughs off the skin in 7-10 days as the epidermis renews.[7]

Caption: Mechanism of 2-OCA wound closure from application to sloughing.

Section 3: Preclinical Evaluation: Protocols and Methodologies

Evaluating a potential 2-OCA-based tissue adhesive requires rigorous testing to ensure it meets performance and safety standards as outlined by regulatory bodies like the FDA and standards organizations such as ASTM and ISO.[11][12][13]

In Vitro Performance Testing

These tests quantify the mechanical properties of the adhesive bond. Porcine skin is a common and accepted substrate for these assays due to its similarity to human skin.[14]

Test Name	ASTM Standard	Objective	Key Metric(s)
Lap-Shear Strength	ASTM F2255	Measures adhesive strength against shear forces, simulating tension along a wound.	Force per unit area (e.g., N/cm²)
T-Peel Strength	ASTM F2256	Evaluates the flexibility and peel resistance of the adhesive bond.	Force per unit width (e.g., N/cm)
Tensile Strength	ASTM F2258	Measures the force required to pull the bonded substrates directly apart.	Peak stress (e.g., kPa)
Wound Closure Strength	ASTM F2458	Assesses the ability of the adhesive to hold a simulated wound closed under stress.	Force to cause wound gape (N)

Protocol 1: Lap-Shear Strength Testing (ASTM F2255)

• Substrate Preparation:

  • Harvest fresh porcine skin from a reputable supplier. Shave and clean the skin, then cut it into uniform strips (e.g., 25 mm x 100 mm).[14]

  • Ensure the skin remains moist with phosphate-buffered saline (PBS) at all times.[14]

  • Glue the dermal side of each skin strip to a rigid backing plate (e.g., plastic or metal) using a standard cyanoacrylate glue, leaving the epidermal surface exposed for testing.

• Adhesive Application:

  • Equilibrate the test fixtures to 37°C.[14]

  • Overlap two prepared skin strips by a defined area (e.g., 25 mm x 10 mm).

  • Apply a standardized volume of the 2-OCA adhesive to the overlap area.

  • Immediately join the two strips and apply gentle, uniform pressure for a specified time (e.g., 60 seconds) to ensure a consistent bond line.

• Curing:

  • Wrap the bonded specimen in PBS-soaked gauze and incubate at 37°C for a defined period (e.g., 1 hour) to simulate physiological conditions.[14]

  • Allow the specimen to stabilize at room temperature for 15 minutes before testing.[14]

• Mechanical Testing:

  • Mount the specimen in the grips of a universal testing machine (tensile tester).

  • Apply a tensile load at a constant rate of extension (e.g., 5 mm/min) until the bond fails.

  • Record the peak load (in Newtons).

• Data Analysis:

  • Calculate the shear strength by dividing the peak load by the bonded area (e.g., N/cm²).

  • Perform the test on a statistically significant number of samples (n ≥ 5) and report the mean and standard deviation.

Biocompatibility and Degradation Testing

These assays are crucial for ensuring the material is not toxic to cells and degrades safely.

Protocol 2: In Vitro Cytotoxicity (ISO 10993-5)

• Extract Preparation:

  • Polymerize a known quantity of the 2-OCA adhesive in a sterile, inert container.

  • Prepare an extract by incubating the polymerized adhesive in a cell culture medium (e.g., MEM) at 37°C for 24 hours, following the ratios specified in ISO 10993-12.

• Cell Culture:

  • Culture a relevant cell line, such as L929 mouse fibroblasts, until they reach approximately 80% confluency in a 96-well plate.

• Exposure:

  • Remove the existing culture medium and replace it with the prepared 2-OCA extract. Include positive (e.g., organotin-stabilized PVC) and negative (e.g., high-density polyethylene) controls.

  • Incubate the cells for 24 hours.

• Viability Assessment (MTT Assay):

  • Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

  • Solubilize the formazan crystals with a solvent (e.g., DMSO).

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the negative control. According to ISO 10993-5, a reduction in viability of more than 30% is considered a cytotoxic effect.[13]

Protocol 3: Hydrolytic Degradation and Formaldehyde Release (ISO 10993-13)

• Sample Preparation: Polymerize a pre-weighed sample of the 2-OCA adhesive.

• Degradation: Immerse the polymer sample in PBS (pH 7.4) at 37°C.

• Time Points: At specified time points (e.g., 1, 3, 7, 14, 21 days), remove aliquots of the PBS.

• Analysis:

  • Quantify the concentration of formaldehyde in the aliquots using a validated method, such as spectrophotometry with the Nash reagent (Hantzsch reaction).

  • Dry and re-weigh the polymer sample to determine mass loss over time.

• Rationale: The FDA guidance on cyanoacrylate adhesives specifically recommends providing hydrolytic degradation data to identify and quantify by-products.[6][15] This data is critical, as the rate of formaldehyde formation is directly linked to histotoxicity.[5][6]

In Vivo Wound Closure Model

An animal model is essential for evaluating the adhesive's performance in a complex biological system.

Caption: Workflow for an in vivo evaluation of 2-OCA in a rodent model.

Protocol 4: In Vivo Wound Closure in a Rat Model

• Animal Preparation:

  • Anesthetize a Sprague-Dawley rat following an IACUC-approved protocol.

  • Shave the dorsal surface and prepare the surgical site using standard aseptic techniques.

• Surgical Procedure:

  • Create two parallel, full-thickness, 4 cm linear incisions on the dorsum.

  • Achieve hemostasis with gentle pressure.

  • Close one incision using the experimental 2-OCA adhesive (test group) and the other with standard 5-0 nylon sutures (control group).

  • For the 2-OCA closure, manually evert and approximate the wound edges. Apply three thin layers of the adhesive over the top of the closed wound, allowing each layer to dry.[5] Crucially, avoid introducing the adhesive into the wound itself to prevent a foreign body reaction. [5]

• Post-Operative Care & Evaluation:

  • House animals individually and provide appropriate post-operative analgesia.

  • Observe the wounds daily for signs of infection, dehiscence, erythema, and edema.

  • At pre-determined endpoints (e.g., 7 and 14 days), euthanize a subset of animals.

• Endpoint Analysis:

  • Histology: Excise the wound and surrounding tissue. Fix in 10% neutral buffered formalin, process, and embed in paraffin. Section and stain with Hematoxylin and Eosin (H&E) to assess inflammation and re-epithelialization, and Masson's Trichrome to assess collagen deposition and scar formation.

  • Wound Bursting Strength: Excise a separate set of wounds and use a tensiometer to measure the force required to rupture the healed incision. This provides a direct functional measure of wound healing.

References

• StatPearls. (n.d.). 2-Octyl Cyanoacrylate. NCBI Bookshelf. Retrieved from [Link]

• Hallock, G. G. (2001). Expanded applications for octyl-2-cyanoacrylate as a tissue adhesive. Annals of Plastic Surgery, 46(2), 185-189. Retrieved from [Link]

• Grokipedia. (n.d.). 2-Octyl cyanoacrylate. Retrieved from [Link]

• Pürten, S., et al. (2001). Cellular, histomorphologic, and clinical characteristics of a new octyl-2-cyanoacrylate skin adhesive. Aesthetic Plastic Surgery, 25(5), 321-326. Retrieved from [Link]

• Mattamal, G. J. (2004). U.S. Fda Perspective on the Regulations of Cyanoacrylate Polymer Tissue Adhesives in Clinical Applications. Key Engineering Materials, 254-256, 401-404. Retrieved from [Link]

• Applus+ Laboratories. (n.d.). Tissue Medical Adhesive Testing. Retrieved from [Link]

• ADMET. (n.d.). Medical Adhesive Testing Basics. Retrieved from [Link]

• U.S. Food and Drug Administration. (2008). Guidance for Industry and FDA Staff: Class II Special Controls Guidance Document: Tissue Adhesive for the Topical Approximation of Skin. Retrieved from [Link]

• Mattamal, G. J. (2004). U.S. FDA Perspective on the Regulation of Cyanoacrylate Polymer Tissue Adhesives in Clinical Applications. Key Engineering Materials, 254-256, 401-404. Retrieved from [Link]

• Mattamal, G. J. (2008). US FDA perspective on the regulations of medical-grade polymers: cyanoacrylate polymer medical device tissue adhesives. Expert Review of Medical Devices, 5(1), 17-23. Retrieved from [Link]

• U.S. Food and Drug Administration. (2008). Guidance for Industry and FDA Staff: Tissue Adhesive with Adjunct Wound Closure Device Intended for the Topical Approximation of Skin. Retrieved from [Link]

• Pürten, S., et al. (2001). Cellular, Histomorphologic, and Clinical Characteristics of a New Octyl-2-Cyanoacrylate Skin Adhesive. ResearchGate. Retrieved from [Link]

• Patsnap Synapse. (2024). What is the mechanism of Octyl cyanoacrylate? Retrieved from [Link]

• Lis, A., et al. (2022). Safety and performance of surgical adhesives. PLoS ONE, 17(8), e0271964. Retrieved from [Link]

• Jang, H. T., & Sivalingam, G. (2016). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. International Journal of Bio-Science and Bio-Technology, 8(1), 339-350. Retrieved from [Link]

• PubChem. (n.d.). 2-Octyl Cyanoacrylate. Retrieved from [Link]

• Kim, Y. H., et al. (2023). Antimicrobial Activity and Cytotoxicity of Prepolymer Allyl 2-cyanoacrylate and 2-Octyl Cyanoacrylate Mixture Adhesives for Topical Wound Closure. MDPI. Retrieved from [Link]

• Park, J. B., et al. (2003). In vitro degradation and cytotoxicity of alkyl 2-cyanoacrylate polymers for application to tissue adhesives. Journal of Applied Polymer Science, 89(12), 3272-3278. Retrieved from [Link]

• Yadav, D., et al. (2021). Polymerization Enhancers for Cyanoacrylate Skin Adhesive. Macromolecular Bioscience, 21(10), 2100143. Retrieved from [Link]

• Jiuju. (n.d.). FDA 2025 Medical Adhesive Selection: ISO 10993 Guide. Retrieved from [Link]

• Jang, H. T., & Sivalingam, G. (2016). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. ResearchGate. Retrieved from [Link]

• Jang, H. T., & Sivalingam, G. (2016). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. Semantic Scholar. Retrieved from [Link]

• D'Andrea, F., et al. (2015). Octyl-2-cyanoacrylate adhesive for skin closure: eight years experience. In Vivo, 29(3), 393-396. Retrieved from [Link]

• Yadav, D., et al. (2021). Polymerization Enhancers for Cyanoacrylate Skin Adhesive. Bar-Ilan University Research Authority. Retrieved from [Link]

• Wang, D. A., et al. (2004). A tissue adhesives evaluated in vitro and in vivo analysis. Journal of Biomedical Materials Research Part A, 70(1), 46-53. Retrieved from [Link]

• Levine, P. A., & Janna, S. (2002). Cardiac device implant wound closure with 2-octyl cyanoacrylate. Pacing and Clinical Electrophysiology, 25(3), 303-306. Retrieved from [Link]

• ChemBK. (n.d.). 2-OCTYL CYANOACETATE. Retrieved from [Link]

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Synthesis of α-cyanoacrylate adhesives from octan-2-yl 2-cyanoacetate.

An Application Guide to the Synthesis, Formulation, and Characterization of α-Cyanoacrylate Adhesives from Octan-2-yl 2-Cyanoacetate

Introduction: The Chemistry of Instant Adhesion

α-Cyanoacrylates are a class of monomers renowned for their rapid, anionic polymerization in the presence of weak bases like moisture, forming strong adhesive bonds with a wide array of substrates.[1][2][3] Commonly known as "superglues," these adhesives are indispensable in industrial, household, and medical applications.[4][5] While short-chain esters like ethyl-2-cyanoacrylate (ECA) are prevalent, longer-chain variants such as 2-octyl cyanoacrylate (2-OCA) offer distinct advantages, particularly for medical use.[3][6] The longer alkyl chain in 2-OCA results in a more flexible and biocompatible polymer, with lower tissue toxicity and reduced odor compared to its shorter-chain counterparts.[7][8][9]

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of high-purity octan-2-yl 2-cyanoacrylate, starting from its precursor, octan-2-yl 2-cyanoacetate. The process is a multi-step chemical synthesis involving a Knoevenagel condensation to form a prepolymer, followed by a critical thermal depolymerization (or "cracking") step to yield the reactive monomer. Finally, we will discuss the formulation of the monomer into a stable, functional adhesive and the analytical methods for its characterization. This document is intended for researchers and scientists in materials science and drug development seeking to produce and evaluate cyanoacrylate-based materials.

Part 1: The Synthetic Pathway Overview

The industrial synthesis of α-cyanoacrylate monomers is a well-established but technically demanding process.[10] It circumvents the direct synthesis of the monomer, which is highly unstable, by first creating a stable polymer that can be stored and later converted to the monomer on demand.

The overall workflow can be visualized as follows:

Caption: Overall workflow for the synthesis of octan-2-yl 2-cyanoacrylate adhesive.

Part 2: Knoevenagel Condensation: Forging the Carbon-Carbon Backbone

The cornerstone of α-cyanoacrylate synthesis is the Knoevenagel condensation.[1] This reaction involves the nucleophilic addition of a compound with an active methylene group (octan-2-yl 2-cyanoacetate) to a carbonyl group (formaldehyde), followed by a dehydration reaction to form a new carbon-carbon double bond.[7][11]

Mechanism and Rationale

The reaction is typically catalyzed by a weak base, such as piperidine.[7][12] The base abstracts an acidic α-proton from the cyanoacetate ester, creating a resonance-stabilized enolate. This enolate then acts as a potent nucleophile, attacking the electrophilic carbon of formaldehyde. The resulting intermediate is protonated and subsequently undergoes dehydration to yield the α,β-unsaturated product.[7][13] Because the monomer product is extremely reactive, it immediately polymerizes under the basic reaction conditions to form a stable prepolymer.[1][10]

Caption: Mechanism of the base-catalyzed Knoevenagel condensation for cyanoacrylate synthesis.

Experimental Protocol: Synthesis of Poly(octan-2-yl cyanoacrylate)

This protocol is adapted from established methods for alkyl cyanoacrylate synthesis.[10][14]

Materials:

• Octan-2-yl 2-cyanoacetate (1.0 mol)

• Paraformaldehyde (1.1 mol, stable source of formaldehyde)

• Piperidine (0.1 mol, catalyst)[7]

• Toluene (500 mL, solvent)

• Hydroquinone (0.5 g, polymerization inhibitor for workup)

Equipment:

• 1 L three-neck round-bottom flask

• Dean-Stark apparatus and condenser

• Mechanical stirrer

• Heating mantle with temperature controller

• Separatory funnel

Procedure:

• Setup: Assemble the flask with the mechanical stirrer, Dean-Stark trap, and condenser. Ensure all glassware is thoroughly dried to prevent premature polymerization.

• Charging Reagents: To the flask, add octan-2-yl 2-cyanoacetate, paraformaldehyde, and toluene.

• Initiation: Begin stirring and gently heat the mixture to approximately 80°C to dissolve the paraformaldehyde.

• Catalysis: Once the solution is clear, add the piperidine catalyst dropwise over 10 minutes.

• Reaction: Increase the temperature to reflux (approx. 110-120°C). The reaction progress is monitored by the collection of water in the Dean-Stark trap. The removal of water is critical as it drives the reaction equilibrium towards the product.[12]

• Completion: The reaction is typically complete within 3-5 hours, or when water ceases to collect in the trap.

• Quenching and Isolation: Cool the reaction mixture to room temperature. Add hydroquinone to inhibit premature polymerization during workup. Transfer the mixture to a separatory funnel and wash with 5% hydrochloric acid (2 x 200 mL) to remove the piperidine catalyst, followed by distilled water (2 x 200 mL) and finally a saturated sodium chloride solution (1 x 200 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator. The resulting product is a viscous, whitish polymer, poly(octan-2-yl cyanoacrylate).[10]

Part 3: Thermal Depolymerization: Cracking the Polymer to Harvest the Monomer

The isolated polymer is a stable intermediate. To obtain the desired reactive monomer, the polymer chains must be "cracked" or "unzipped" back into monomer units. This is achieved through thermal depolymerization (pyrolysis) under high vacuum.[1][10][15] The high temperatures required for this step can limit the types of functional groups that can be incorporated into cyanoacrylates prepared by this method.[10]

Process Rationale

Poly(alkyl cyanoacrylates) have relatively poor thermal stability and will depolymerize at temperatures above their glass transition temperature.[16] By heating the polymer under high vacuum, the equilibrium between polymerization and depolymerization is shifted heavily towards the monomer.[16][17] The volatile monomer is immediately removed from the hot reaction zone via distillation and collected in a cooled receiver containing stabilizers, preventing it from repolymerizing.[1]

Caption: Schematic of the thermal depolymerization (cracking) process.

Experimental Protocol: Depolymerization of Poly(octan-2-yl cyanoacrylate)

CAUTION: This procedure involves high temperatures and high vacuum. It should be performed in a well-ventilated fume hood with appropriate safety precautions.

Materials:

• Poly(octan-2-yl cyanoacrylate) (from Part 2)

• Phosphorus pentoxide (P₂O₅) or Polyphosphoric acid (PPA) (0.5% w/w, dehydrating agent/catalyst)[14]

• Hydroquinone (HQ) (0.1% w/w, radical polymerization inhibitor)[7]

• Sulfur dioxide (SO₂) or Boron trifluoride (BF₃) (trace amount, anionic polymerization inhibitor)

Equipment:

• High-vacuum distillation apparatus (e.g., Kugelrohr or short-path distillation head)

• Two-neck flask (for heating)

• Receiving flask

• High-vacuum pump (<1 mmHg)

• Cold trap (liquid nitrogen or dry ice/acetone)

• Heating mantle and magnetic stirrer

Procedure:

• Setup: Assemble the dry distillation apparatus. The receiving flask should be charged with a small amount of hydroquinone and placed in an ice bath. It is crucial to introduce an acidic stabilizer like a trace of SO₂ gas or a solution of BF₃ etherate into the collection flask to prevent anionic polymerization of the condensed monomer.

• Charging the Cracking Flask: In the heating flask, combine the prepolymer, phosphorus pentoxide, and hydroquinone.

• Evacuation: Connect the apparatus to the high-vacuum pump, protected by a cold trap. Slowly evacuate the system to a pressure below 1 mmHg.

• Heating: Begin stirring and gradually heat the mixture. The depolymerization typically occurs between 150°C and 200°C.

• Distillation and Collection: As the polymer cracks, the monomer will distill and collect in the cooled receiving flask. The distillation must be controlled carefully to avoid co-distillation of impurities or charring of the polymer residue.

• Completion: Continue the process until no more monomer distills over.

• Shutdown: Turn off the heat and allow the system to cool completely before slowly venting to atmospheric pressure. The collected liquid is the crude octan-2-yl 2-cyanoacrylate monomer, which should be stored refrigerated in the presence of stabilizers.

Part 4: Formulation and Stabilization

The purified monomer is too reactive to be used directly. A final formulation is required to ensure adequate shelf-life, control curing speed, and modify physical properties like viscosity.[18][19]

Component	Example	Typical Conc.	Function
Cyanoacrylate Monomer	Octan-2-yl 2-cyanoacrylate	80 - 99%	The core adhesive component that polymerizes to form the bond.[19]
Anionic Stabilizer	Sulfur Dioxide (SO₂), Boron Trifluoride (BF₃)	10 - 100 ppm	An acidic inhibitor that neutralizes stray basic initiators, preventing premature polymerization in the container.[2][18]
Radical Stabilizer	Hydroquinone (HQ), MEHQ	200 - 1000 ppm	Prevents polymerization initiated by free radicals, which can be generated by light or heat.[18]
Thickening Agent	Poly(methyl methacrylate) (PMMA)	0 - 20%	Increases viscosity for better gap-filling and to prevent the adhesive from running on vertical surfaces.[3][18]
Plasticizer	Dibutyl Phthalate, Citrate Esters	0 - 10%	Increases the flexibility and impact resistance of the cured adhesive film.
Accelerator/Promoter	Calixarenes, Crown Ethers	0 - 0.5%	(Optional) Added to promote faster curing on acidic or inactive surfaces.[18]
Table 1: Typical components in a formulated α-cyanoacrylate adhesive.

Part 5: Characterization and Performance Testing

Quality control is essential to ensure the synthesis was successful and that the final adhesive meets performance specifications.

Spectroscopic and Physical Characterization

Test	Parameter	Expected Result for Octan-2-yl 2-cyanoacrylate
FTIR Spectroscopy	Functional Groups	Strong C≡N stretch (~2235 cm⁻¹), C=O ester stretch (~1740 cm⁻¹), C=C alkene stretch (~1630 cm⁻¹).
¹H NMR Spectroscopy	Chemical Shifts	Signals corresponding to the vinyl protons, the methine proton of the octyl group, and the alkyl chain protons.
Viscosity	Fluid Resistance	Varies with formulation (e.g., 5-100 cP). Measured with a viscometer.[4]
Purity	Monomer Content	>99% as determined by Gas Chromatography (GC).

Adhesive Performance Testing

The performance of the final formulated adhesive should be evaluated using standardized tests to quantify its bond strength.

Protocol: Lap Shear Strength Testing (Adapted from ASTM D1002)

• Substrate Preparation: Prepare standard test specimens (e.g., grit-blasted steel, etched aluminum, or polycarbonate coupons). Clean the bonding surfaces with a solvent like acetone to remove any contaminants.

• Adhesive Application: Apply a single drop of the formulated cyanoacrylate adhesive to one end of a test coupon.

• Joint Assembly: Immediately join it with a second coupon, creating a defined overlap area (e.g., 12.5 mm x 25.4 mm). Apply light pressure to spread the adhesive into a thin film.

• Curing: Allow the bond to cure under standard laboratory conditions (e.g., 24 hours at 23 ± 2°C and 50 ± 5% relative humidity).

• Testing: Mount the bonded specimen in a universal testing machine (tensile tester). Apply a tensile load at a constant rate of crosshead movement (e.g., 1.3 mm/min) until the bond fails.

• Calculation: The shear strength is calculated by dividing the maximum load at failure by the bond area, typically expressed in megapascals (MPa) or pounds per square inch (psi).

Other relevant standards include ASTM D903 for peel adhesion and ASTM D4541 for pull-off strength.[20][21]

References

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• Cyanoacrylate Chemistry and Polymerization Mechanisms. Progress in Chemical and Biochemical Research. [Link]

• A Typical Cyanoacrylate Adhesive Formulation. ResearchGate. [Link]

• Cyanoacrylate Adhesives | Formulations | Applications. MCB Books. [Link]

• Knoevengel Condensation: A Review on cyanoacrylates and their synthetic applications. ResearchGate. [Link]

• Cyanoacrylate Adhesive Formulation And Method Of Making.

• Cyanoacrylate. Wikipedia. [Link]

• Understanding the Commercial Formulation of Super Glue. ZDS Adhesive. [Link]

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Application Note: A Researcher's Guide to the Knoevenagel Condensation

Introduction: The Enduring Relevance of a Classic Reaction

The Knoevenagel condensation, first reported by Emil Knoevenagel in the late 19th century, is a cornerstone of carbon-carbon bond formation in organic synthesis[1][2]. It is a modification of the aldol condensation, involving the reaction of an aldehyde or ketone with a compound possessing an "active" methylene group (a CH₂ group flanked by two electron-withdrawing groups)[1][3]. This reaction, typically catalyzed by a weak base, proceeds via a nucleophilic addition followed by a dehydration step to yield an α,β-unsaturated product[4][5].

For researchers in medicinal chemistry and drug development, the Knoevenagel condensation is not merely an academic exercise; it is a powerful and versatile tool for synthesizing a vast array of pharmacologically relevant molecules and complex intermediates[6][7][8]. The resulting α,β-unsaturated systems are key structural motifs in natural products, functional polymers, and a multitude of therapeutic agents, including anticancer and antimicrobial compounds[5][7]. This guide provides an in-depth exploration of the reaction's mechanism, practical experimental setups, and field-proven insights to empower researchers to successfully harness its synthetic potential.

The Reaction Mechanism: A Stepwise View of C-C Bond Formation

Understanding the mechanism is critical for troubleshooting and optimizing reaction conditions. The process can be broken down into three fundamental steps: enolate formation, nucleophilic addition, and dehydration[4][9]. The catalytic pathway can vary slightly depending on the nature of the amine catalyst used[10].

Step 1: Deprotonation and Enolate Formation The reaction is initiated by the base catalyst, which abstracts an acidic proton from the active methylene compound. The acidity of this proton is significantly enhanced by the adjacent electron-withdrawing groups (Z and Z'), allowing for the use of a weak base. This deprotonation generates a resonance-stabilized carbanion, or enolate, which serves as the key nucleophile[11][12].

Step 2: Nucleophilic Attack The generated enolate attacks the electrophilic carbonyl carbon of the aldehyde or ketone, forming a new carbon-carbon bond and a tetrahedral alkoxide intermediate[9][12].

Step 3: Protonation and Dehydration The alkoxide intermediate is protonated, often by the conjugate acid of the catalyst, to form a β-hydroxy compound, analogous to an aldol addition product[12]. This intermediate readily undergoes dehydration (elimination of a water molecule) to form the final, thermodynamically stable, conjugated α,β-unsaturated product[1]. The removal of water is a key driving force for the reaction's completion[13].

When primary or secondary amines are used as catalysts, an alternative pathway involving the formation of an iminium ion from the carbonyl compound can occur. This iminium ion is a more potent electrophile than the original carbonyl, which can accelerate the rate-determining nucleophilic attack step[10][14].

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Catalysts for the synthesis of octan-2-yl 2-cyanoacetate.

An Application Guide to Catalytic Systems for the Synthesis of Octan-2-yl 2-Cyanoacetate

Introduction

Octan-2-yl 2-cyanoacetate is a valuable ester intermediate, primarily recognized as a key precursor in the synthesis of α-cyanoacrylate adhesives, often referred to as "super glues".[1][2][3] These adhesives are integral in medical, dental, and industrial applications due to their rapid polymerization, strong bonding capabilities, and relatively low toxicity.[2][3] The specific properties of the final adhesive, such as curing speed and bond strength, are heavily influenced by the nature of the alkyl chain of the cyanoacetate ester. The synthesis of octan-2-yl 2-cyanoacetate, therefore, requires robust and efficient catalytic methods to ensure high purity and yield, which are critical for its subsequent polymerization into high-performance materials.

This application note provides a detailed guide for researchers and drug development professionals on the primary catalytic strategies for synthesizing octan-2-yl 2-cyanoacetate. We will explore three distinct catalytic pathways: traditional acid-catalyzed esterification, base-catalyzed transesterification, and modern enzymatic synthesis. This guide emphasizes the causality behind experimental choices, provides self-validating protocols, and is grounded in authoritative scientific literature.

Overview of Synthetic Strategies

The selection of a catalytic system for the synthesis of octan-2-yl 2-cyanoacetate is a critical decision that impacts reaction efficiency, yield, purity, and environmental footprint. Three primary methodologies are prevalent:

• Acid-Catalyzed Direct Esterification : This is a classic approach involving the direct reaction of cyanoacetic acid with octan-2-ol, typically in the presence of a strong acid catalyst like p-toluenesulfonic acid or sulfuric acid.[1][4][5] The reaction is driven to completion by the removal of water, often through azeotropic distillation.

• Base-Catalyzed Transesterification : This method offers an alternative route by reacting a lower alkyl cyanoacetate, such as methyl or ethyl cyanoacetate, with octan-2-ol.[2] A basic catalyst, like sodium methoxide, facilitates the exchange of the alcohol moiety. This process can be advantageous due to the ready availability of starting materials and potentially milder conditions compared to direct esterification.[2]

• Enzymatic Synthesis : Representing a green chemistry approach, this strategy employs lipases as biocatalysts. Lipases, particularly Candida antarctica Lipase B (CALB), are highly efficient in catalyzing esterification and transesterification reactions under mild temperature and pH conditions, offering high selectivity and minimizing byproduct formation.[6][7][8]

Section 1: Acid-Catalyzed Direct Esterification

This method relies on the principle of Fischer-Speier esterification, where a proton source catalyzes the nucleophilic attack of the alcohol on the carboxylic acid's carbonyl carbon. The equilibrium is shifted towards the product by continuously removing water.

Causality and Mechanistic Insight

The catalyst, typically p-toluenesulfonic acid (p-TsOH) or H₂SO₄, protonates the carbonyl oxygen of cyanoacetic acid. This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the hydroxyl group of octan-2-ol. A tetrahedral intermediate is formed, which then eliminates a molecule of water to yield the protonated ester. Deprotonation regenerates the acid catalyst and releases the final product, octan-2-yl 2-cyanoacetate. The use of a Dean-Stark apparatus is crucial to remove water azeotropically with a solvent like toluene, thereby driving the reversible reaction to completion in accordance with Le Châtelier's principle.

Experimental Protocol: p-Toluenesulfonic Acid Catalysis

This protocol is adapted from the traditional synthesis method for alkyl cyanoacetates.[4][5]

• Apparatus Setup : Assemble a 250 mL round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Reagent Charging : To the flask, add cyanoacetic acid (17.8 g, 0.21 mol), octan-2-ol (26.0 g, 0.20 mol), p-toluenesulfonic acid monohydrate (0.5 g, as catalyst), and toluene (80 mL) as the azeotropic solvent.[4][5]

• Reaction : Heat the mixture to reflux (approximately 135°C) with vigorous stirring.[4] Monitor the collection of water in the Dean-Stark trap. The reaction is typically complete within 5-6 hours, or when the theoretical amount of water (approx. 3.6 mL) has been collected.

• Work-up and Purification :

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acid catalyst, followed by brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and remove the toluene solvent under reduced pressure using a rotary evaporator.

• Final Purification : Purify the crude product by vacuum distillation to obtain pure octan-2-yl 2-cyanoacetate.

Data Presentation

Parameter	Value	Reference
Reactants	Cyanoacetic Acid, Octan-2-ol	[1][4]
Catalyst	p-Toluenesulfonic Acid	[4][5]
Solvent	Toluene	[4][5]
Temperature	~135°C (Reflux)	[4]
Reaction Time	5-6 hours	[4]
Key Equipment	Dean-Stark Apparatus	[4]

Experimental Workflow Diagram

Caption: Workflow for Acid-Catalyzed Esterification.

Section 2: Base-Catalyzed Transesterification

Transesterification provides an efficient pathway that avoids the direct use of corrosive cyanoacetic acid and the stoichiometric production of water. Using a readily available ester like methyl cyanoacetate, the reaction is catalyzed by a strong base.

Causality and Mechanistic Insight

The reaction is initiated by the deprotonation of octan-2-ol by the base catalyst (e.g., sodium methoxide), forming a potent octan-2-oxide nucleophile. This alkoxide attacks the electrophilic carbonyl carbon of methyl cyanoacetate, leading to a tetrahedral intermediate. The intermediate then collapses, eliminating a methoxide ion, which is subsequently protonated by the alcohol present in the medium, regenerating the catalytic base. The equilibrium is typically driven by removing the lower-boiling alcohol (methanol) from the reaction mixture under negative pressure.[2]

Experimental Protocol: Sodium Methoxide Catalysis

This protocol is based on an efficient method for preparing octan-2-yl 2-cyanoacetate.[2]

• Apparatus Setup : Equip a reaction flask with a magnetic stirrer, heating mantle, and a distillation head connected to a vacuum source.

• Reagent Charging : In the reaction flask, combine methyl cyanoacetate (10.1 mol, 1 eq), octan-2-ol (12.12 mol, 1.2 eq), and a 27% solution of sodium methoxide in methanol (1.01 mol, 0.1 eq).[2]

• Reaction :

  • Stir the mixture and heat to 80°C.[2]

  • Apply negative pressure (0.07-0.08 MPa) to facilitate the removal of methanol as it forms.[2]

  • Continue the reaction until methanol distillation ceases, indicating completion.

• Work-up and Purification :

  • Cool the reaction mixture to 25°C.[2]

  • Wash the mixture twice with a 10% sodium chloride solution (1000 mL each), followed by one wash with deionized water (1000 mL).[2]

  • Separate the organic layer, which is the crude product.

• Final Purification : Subject the crude product to vacuum distillation to yield the pure ester. This method reports high purity (99.5%) and yield (89%).[2]

Data Presentation

Parameter	Value	Reference
Reactants	Methyl Cyanoacetate, Octan-2-ol	[2]
Catalyst	Sodium Methoxide (27% in MeOH)	[2]
Temperature	80°C	[2]
Pressure	0.07-0.08 MPa (Negative Pressure)	[2]
Reported Yield	89%	[2]
Reported Purity	99.5%	[2]

Experimental Workflow Diagram

Caption: Workflow for Base-Catalyzed Transesterification.

Section 3: Enzymatic Synthesis via Transesterification

Enzymatic catalysis offers a sustainable and highly selective alternative for ester synthesis. Lipases are particularly effective, operating under mild conditions and often in solvent-free systems, which aligns with the principles of green chemistry.[6]

Causality and Mechanistic Insight: Candida antarctica Lipase B (CALB)

Candida antarctica Lipase B (CALB) is one of the most robust and widely used biocatalysts for organic synthesis due to its high stability and broad substrate tolerance.[6][7][8] The catalytic mechanism for transesterification is a two-step process known as the Ping-Pong Bi-Bi mechanism.[9]

• Acylation : The reaction initiates within the enzyme's active site, which contains a catalytic triad of serine, histidine, and aspartate.[10][11] The serine hydroxyl group, activated by the histidine-aspartate relay system, performs a nucleophilic attack on the carbonyl carbon of the acyl donor (e.g., ethyl 2-cyanoacetate). This forms a tetrahedral intermediate. The intermediate then collapses, releasing the first product (ethanol) and forming a stable acyl-enzyme intermediate.[12]

• Deacylation : The second substrate, octan-2-ol, then enters the active site. Its hydroxyl group attacks the carbonyl carbon of the acyl-enzyme intermediate. This results in a second tetrahedral intermediate, which subsequently collapses to release the final ester product (octan-2-yl 2-cyanoacetate) and regenerate the free enzyme for the next catalytic cycle.[12]

Experimental Protocol: Immobilized CALB Catalysis

This protocol is a generalized procedure based on established methods for lipase-catalyzed transesterification in solvent-free systems.[13]

• Enzyme Preparation : Use a commercially available immobilized CALB preparation (e.g., Novozym® 435). If necessary, dry the enzyme under vacuum for 24 hours prior to use to ensure an anhydrous environment, which favors synthesis over hydrolysis.

• Apparatus Setup : Use a sealed reaction vessel with magnetic stirring and temperature control.

• Reagent Charging : Combine ethyl 2-cyanoacetate (1 eq) and octan-2-ol (e.g., 2 eq) in the reaction vessel. A molar excess of the alcohol can help drive the reaction equilibrium.

• Reaction :

  • Add the immobilized CALB (typically 1-5% by weight of the total substrates).

  • Heat the mixture to an optimal temperature for CALB, generally between 50-80°C.[14][15]

  • Stir the reaction mixture at a moderate speed (e.g., 200 rpm) to ensure good mixing without damaging the immobilized enzyme beads.[13]

  • The reaction can be monitored over time by taking small aliquots and analyzing them via Gas Chromatography (GC) to determine the conversion rate.

• Catalyst Recovery and Product Purification :

  • Once the reaction reaches equilibrium or the desired conversion, simply filter off the immobilized enzyme beads. The recovered catalyst can often be washed and reused for multiple cycles.[13]

  • The liquid product mixture can be purified by vacuum distillation to remove the excess octan-2-ol and any remaining starting material.

Data Presentation

Parameter	Value	Reference
Reactants	Ethyl 2-cyanoacetate, Octan-2-ol	[13]
Catalyst	Immobilized Candida antarctica Lipase B	[7][8]
System	Solvent-Free	[13][16]
Temperature	50-80°C	[14][15]
Reaction Time	Typically 12-24 hours	[13]
Key Advantage	Catalyst reusability, mild conditions	[13][17]

Lipase Catalytic Mechanism Diagram

Caption: Lipase-Catalyzed Ping-Pong Bi-Bi Mechanism.

Conclusion

The synthesis of octan-2-yl 2-cyanoacetate can be effectively achieved through several catalytic methods, each with distinct advantages.

• Acid-catalyzed esterification is a well-established, straightforward method suitable for laboratory-scale synthesis, though it requires careful removal of water and neutralization of a strong acid.

• Base-catalyzed transesterification offers a high-yield alternative that may be more amenable to industrial scale-up due to its milder temperature conditions and the avoidance of cyanoacetic acid.[2]

• Enzymatic synthesis using immobilized CALB represents the most environmentally benign and sustainable approach. It operates under mild conditions, minimizes waste, and allows for catalyst recycling, making it an excellent choice for applications where green chemistry principles are a priority.

The optimal choice of catalyst will depend on the specific requirements of the researcher or manufacturer, balancing factors such as cost, scale, desired purity, and environmental impact.

References

• ResearchGate. (n.d.). Mechanism of lipase-catalyzed transesterification. Retrieved from [Link]

• Coronado, C. R., De la Rosa, P. A. C., & Valdez-Vazquez, I. (2022). Developments in the Use of Lipase Transesterification for Biodiesel Production from Animal Fat Waste. Processes, 10(7), 1359. [Link]

• ResearchGate. (n.d.). Mechanism of lipase in transesterification. Retrieved from [Link]

• Vinodh, R., Babu, C. M., Abidov, A., Ravikumar, R., Palanichamy, M., Choi, E. Y., & Jang, H. T. (2016). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. International Journal of Bio-Science and Bio-Technology, 8(4), 341-350.

• Paramita, V., & Kasipah, C. (2021). Lipase-Catalyzed Interesterification for the Synthesis of Medium-Long-Medium (MLM) Structured Lipids – A Review. Food Technology and Biotechnology, 59(1), 33-46. [Link]

• Science.gov. (n.d.). lipase catalyzed transesterification: Topics by Science.gov. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ethyl cyanoacetate. Retrieved from [Link]

• Google Patents. (n.d.). US5347032A - Preparation of alkyl cyanoacetates.
• Google Patents. (n.d.). US2553065A - Process for the preparation of alkyl cyanoacetates.
• Vinodh, R., et al. (2016). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. International Journal of Bio-Science and Bio-Technology, 8(4), 341-350.

• Organic Syntheses. (n.d.). Cyanoacetamide. Retrieved from [Link]

• ChemBK. (n.d.). 2-Octyl cyanoacetate. Retrieved from [Link]

• Google Patents. (n.d.). US6245933B1 - Transesterification method for making cyanoacrylates.

• Calderón, C., et al. (2024). Exploring the behavior of Candida antarctica lipase B in aqueous mixtures of an imidazolium ionic liquid and its surfactant analogue. Frontiers in Chemistry, 11, 1323381. [Link]

• Zhang, Y., et al. (2019). Immobilized Candida antarctica lipase B catalyzed synthesis of biodegradable polymers for biomedical applications. Biomaterials Science, 7(12), 4963-4983. [Link]

• Hodde, I., et al. (2016). Activation and Stabilization of Lipase B from Candida antarctica by Immobilization on Polymer Brushes with Optimized Surface Structure. Polymers, 8(8), 280. [Link]

• ResearchGate. (n.d.). Immobilization course of Candida antarctica lipase B (CALB) on octyl agarose. Retrieved from [Link]

• Divakar, S., & Manohar, B. (2012). Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification. ISRN Biotechnology, 2012, 674505. [Link]

• Google Patents. (n.d.). CN102584625B - Method for producing 2-cyanoacrylate.

• Pellis, A., et al. (2016). Rational Guidelines for the Two‐Step Scalability of Enzymatic Polycondensation: Experimental and Computational Optimization of the Enzymatic Synthesis of Poly(glycerolazelate). Chemistry – A European Journal, 22(40), 14247-14255. [Link]

• Google Patents. (n.d.). US20100048937A1 - Process for the manufacture of substituted 2-cyano cinnamic esters.

• Bis, G., & Bornscheuer, U. T. (2021). Enzymatic strategies for asymmetric synthesis. Chemical Society Reviews, 50(12), 7136-7157. [Link]

• García, H., et al. (2021). Enzymatic Synthesis of Thymol Octanoate, a Promising Hybrid Molecule. Molecules, 26(11), 3326. [Link]

• ResearchGate. (n.d.). Influence of lipase concentration on the synthesis of 2-octyl-1-dodecanoyl 2-methylhexanoate at 80 °C. Retrieved from [Link]

• Pellis, A., et al. (2016). Rational guidelines for the two-step scalability of enzymatic polycondensation: experimental and computational optimization of the enzymatic synthesis of poly(glycerolazelate). DSpace Cris Angular. Retrieved from [Link]

• Google Patents. (n.d.). WO2020212584A1 - Process for preparing cyanoacetates.

• Sánchez, A., et al. (2023). Understanding the Enzymatic Synthesis of a New Biolubricant: Decane-1,10-diyl bis(2-methylpentanoate). International Journal of Molecular Sciences, 24(13), 11090. [Link]

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Application Notes and Protocols for 2-Octyl Cyanoacrylate in the Management of Corneal Perforations

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the use of 2-octyl cyanoacrylate for the treatment of corneal perforations. This document outlines the underlying scientific principles, detailed protocols for application, and a summary of clinical outcomes to facilitate informed experimental design and clinical application.

Introduction and Scientific Foundation

Corneal perforation is a serious ophthalmologic condition that can lead to significant visual impairment and even loss of the eye.[1] The immediate goal of treatment is to restore the structural integrity of the globe, prevent infection, and promote healing.[1][2] Cyanoacrylate tissue adhesives have been utilized in ophthalmology for several decades as a non-sutured method for closing small corneal perforations, typically those up to 3 mm in diameter.[1][3][4] Among the various formulations, 2-octyl cyanoacrylate has emerged as a preferred option due to its favorable biocompatibility and mechanical properties.[5]

The selection of 2-octyl cyanoacrylate over other shorter-chain cyanoacrylates (e.g., n-butyl cyanoacrylate) is predicated on its longer alkyl chain. This structural difference results in a more flexible and less brittle adhesive upon polymerization, which is advantageous for the dynamic corneal surface.[6] Furthermore, the longer chain slows the degradation process, reducing the concentration of cytotoxic byproducts at any given time and thus enhancing its biocompatibility.[3][7] While in vitro studies have shown some cytotoxicity of 2-octyl cyanoacrylate to cell lines such as HeLa cells, clinical studies have reported minimal adverse effects on ocular tissues.[8][9][10][11]

Mechanism of Action

The adhesive properties of 2-octyl cyanoacrylate are derived from its ability to undergo rapid anionic polymerization upon contact with moisture.[6] The process is initiated by hydroxyl ions present in the tear film and corneal tissue, which act as catalysts.[6] This rapid polymerization forms a strong, flexible bond that seals the corneal defect, providing a barrier against infection and allowing for the natural healing processes to occur underneath.[6] The polymerization is an exothermic reaction, but the heat generated is minimal and generally does not cause thermal damage to the surrounding tissue.[6]

Diagram: Polymerization of 2-Octyl Cyanoacrylate

Caption: Anionic polymerization of 2-octyl cyanoacrylate.

Clinical and Preclinical Data Summary

The efficacy of 2-octyl cyanoacrylate in treating corneal perforations has been documented in several clinical studies. The following table summarizes key findings from a selection of these studies.

Study	Number of Eyes	Perforation Size	Success Rate/Healing Time	Complications	Reference
Taravella & Chang (2001)	1	Inferior perforation	Successful healing, glue intact for >6 weeks	None reported	[4][12]
Kitagawa et al. (2013)	2 (perforations)	Up to 1 mm	Repaired within 22 days with one application	No adverse effects noted in perforation cases	[8][9][10]
Sharma et al. (2003)	22 (N-butyl-2-cyanoacrylate)	Up to 3 mm	86% success rate	Deep stromal neovascularization, giant papillary conjunctivitis	[3]
Moorthy et al.	Not specified	Not specified	37% healed with glue alone	31% needed multiple applications, 57% required therapeutic keratoplasty	[3]
Leahy et al. (N-butyl cyanoacrylate)	44	Various	33% healed without further intervention	Recurrent corneal ulcers, endophthalmitis	[3]

Detailed Application Protocol

This protocol outlines the steps for the application of 2-octyl cyanoacrylate to a corneal perforation. It is intended for use in a controlled clinical or research setting.

Materials and Equipment

• 2-octyl cyanoacrylate adhesive

• Topical anesthetic (e.g., proparacaine)

• Eyelid speculum

• Weck-Cel sponges or cotton-tipped applicators

• Sterile plastic drape or glove wrapping

• Applicator (e.g., 30-gauge needle on a tuberculin syringe, back end of a microsurgical sponge, or a small piece of sterile plastic drape)

• Slit lamp or operating microscope

• Bandage contact lens

• Topical antibiotics

Pre-application Procedure

• Obtain informed consent from the patient, explaining the off-label use of the adhesive if applicable.[9]

• Administer topical anesthesia to the affected eye.

• Insert an eyelid speculum to ensure adequate exposure of the cornea.

• Under magnification, carefully debride the epithelium and any necrotic tissue from the edges of the perforation using a Weck-Cel sponge. A clean, dry surface is crucial for optimal adhesion.

• Thoroughly dry the area around the perforation. This is a critical step as polymerization is initiated by moisture.[9]

Diagram: Application Workflow

Caption: Workflow for 2-octyl cyanoacrylate application.

Application Procedure

• Dispense a small drop of 2-octyl cyanoacrylate onto a sterile surface, such as a plastic drape.

• Prepare the chosen applicator. If using a syringe and needle, draw a very small amount of adhesive into the hub of the needle. If using a microsurgical sponge or a piece of sterile drape, touch the applicator to the drop of adhesive.

• Carefully apply a minimal amount of the adhesive directly to the perforation. The goal is to create a thin, smooth layer that plugs the defect. Avoid excess application, which can lead to a large, irregular plug that may cause discomfort and inflammation.

• Allow the adhesive to polymerize, which occurs within seconds.[4]

• Once the adhesive has hardened, perform a Seidel test with a fluorescein strip to confirm that the leak has been sealed.

• Place a soft bandage contact lens over the cornea to protect the eyelid from the rough surface of the adhesive and to enhance patient comfort.[8][9][10]

Post-application Care

• Prescribe a broad-spectrum topical antibiotic to be used as long as the adhesive and bandage contact lens are in place to prevent secondary infection.

• The adhesive and contact lens should ideally be left in place until they spontaneously dislodge.[4] The duration of adherence can range from a few days to several weeks.[4]

• Monitor the patient regularly for signs of complications, such as infection, inflammation, or increased intraocular pressure.

Advantages and Limitations

Advantages

• Rapid and Effective Sealing: Provides immediate closure of small corneal perforations.[6]

• Ease of Application: The procedure can often be performed at the slit lamp, avoiding the need for a full operating room setting.[4][12]

• Biocompatibility: 2-octyl cyanoacrylate has a better toxicity profile compared to shorter-chain cyanoacrylates.[5][7]

• Bacteriostatic Properties: Cyanoacrylates have been shown to have an inhibitory effect on the growth of gram-positive bacteria.[3]

Limitations and Potential Complications

• Limited to Small Perforations: Generally not suitable for perforations larger than 3 mm.[3]

• Toxicity: While more biocompatible, all cyanoacrylates have some level of cytotoxicity.[3][8][9][10]

• Inflammation and Neovascularization: The presence of the adhesive can induce a foreign body reaction, leading to inflammation, giant papillary conjunctivitis, and corneal neovascularization.[3][4][13]

• Risk of Intraocular Entry: In cases of larger or gaping perforations, there is a risk of the adhesive entering the anterior chamber, which can damage intraocular structures.[3]

• Need for Reapplication: The adhesive may dislodge prematurely, requiring reapplication.[3]

Conclusion

2-octyl cyanoacrylate is a valuable tool in the management of small corneal perforations, offering a rapid and effective method for restoring globe integrity. A thorough understanding of its properties, mechanism of action, and a meticulous application technique are essential for optimizing clinical outcomes and minimizing potential complications. Further research is warranted to continue to refine the application of this and other bioadhesives in ophthalmic surgery.

References

• 2-Octyl Cyanoacrylate Medical Adhesive in Treatment of a Corneal Perforation. (2001). Cornea, 20(2), 220-1. [Link]

• Kitagawa, K., et al. (2013). Application of 2-octyl-cyanoacrylate for corneal perforation and glaucoma filtering bleb leak. Clinical Ophthalmology, 7, 649-53. [Link]

• Application of 2-octyl-cyanoacrylate for corneal perforation and glaucoma filtering bleb leak. (2013). ResearchGate. [Link]

• Nehls, S. M., et al. (2008). In vitro Cytotoxicity of Tissue Adhesive Products. Investigative Ophthalmology & Visual Science, 49(13), 3612. [Link]

• Jain, A., et al. (2023). Tissue Adhesives for the Management of Corneal Perforations and Challenging Corneal Conditions. Clinical Ophthalmology, 17, 163-177. [Link]

• Nehls, S. M. (2007). Tissue Adhesives for Repair of Corneal Perforations. American Academy of Ophthalmology. [Link]

• Sridhar, M. S., et al. (2021). Outcomes of Cyanoacrylate Tissue Adhesive Application in Corneal Thinning and Perforation. Journal of Clinical Medicine, 10(16), 3584. [Link]

• Application of 2-octyl-cyanoacrylate for Corneal Perforation and Glaucoma Filtering Bleb Leak. (2013). PubMed. [Link]

• Kim, J. H., et al. (2014). A Comparison of 2-Octyl Cyanoacrylate Adhesives versus Conventional Suture Materials for Eyelid Wound Closure in Rabbits. Archives of Plastic Surgery, 41(5), 539-546. [Link]

• Kim, Y. M., & Gupta, S. (2003). 2-Octyl Cyanoacrylate Adhesive for Conjunctival Wound Closure in Rabbits. Journal of Pediatric Ophthalmology & Strabismus, 40(3), 152-5. [Link]

• Tong, C. M., et al. (2018). Management of corneal perforations: An update. Survey of Ophthalmology, 63(5), 664-676. [Link]

• Pigossi, S. C., et al. (2009). Effects of ethyl-cyanoacrylate and octyl-cyanoacrylate on experimental corneal lesions in rabbits. Arquivo Brasileiro de Medicina Veterinária e Zootecnia, 61(5), 1067-1076. [Link]

• Taravella, M. J., & Chang, C. D. (2001). 2-Octyl cyanoacrylate medical adhesive in treatment of a corneal perforation. Cornea, 20(2), 220-1. [Link]

• The Efficacy of N-Butyl-2 Cyanoacrylate (Histoacryl) for Sealing Corneal Perforation: A Clinical Case Series and Review of the Literature. (2018). ResearchGate. [Link]

• 2-Octyl cyanoacrylate medical adhesive in treatment of a corneal perforation. (2001). PubMed. [Link]

• Chen, T. H., et al. (2024). A Comparison between 2-Octyl Cyanoacrylate and Conventional Suturing for the Closure of Epiblepharon Incision Wounds in Children: A Retrospective Case–Control Study. Journal of Clinical Medicine, 13(12), 3505. [Link]

• Using Cyanoacrylate Glue for Corneal Perforations: Caution With Use of a Needle and Syringe. (2019). ResearchGate. [Link]

• What is the mechanism of Octyl cyanoacrylate?. (2024). Patsnap Synapse. [Link]

• Al-Kharashi, A., & Al-Hakami, A. (2021). Ocular Adhesives: Design, Chemistry, Crosslinking Mechanisms, and Applications. Pharmaceutics, 13(9), 1341. [Link]

• Cyanoacrylate Glue Application. (2019). YouTube. [Link]

• Cyanoacrylate glue - to manage small Corneal Perforations. An Instructional Video. (2022). YouTube. [Link]

• Cyanoacrylate glue for corneal perforations. (n.d.). Scribd. [Link]

• Ritterband, D. C., et al. (2005). Preliminary in vitro evaluation of 2-octyl cyanoacrylate (Dermabond) to seal corneal incisions. Cornea, 24(8), 998-1000. [Link]

• The Efficacy of N-Butyl-2 Cyanoacrylate (Histoacryl) for Sealing Corneal Perforation: A Clinical Case Series and Review of the Literature. (2018). Longdom Publishing. [Link]

• Ritterband, D. C., et al. (2005). Laboratory model of tissue adhesive (2-octyl cyanoacrylate) in sealing clear corneal cataract wounds. American Journal of Ophthalmology, 140(6), 1034-1038. [Link]

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• 1. Management of corneal perforations: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. Tissue Adhesives for the Management of Corneal Perforations and Challenging Corneal Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aao.org [aao.org]
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• 6. What is the mechanism of Octyl cyanoacrylate? [synapse.patsnap.com]
• 7. A Comparison of 2-Octyl Cyanoacrylate Adhesives versus Conventional Suture Materials for Eyelid Wound Closure in Rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Application of 2-octyl-cyanoacrylate for corneal perforation and glaucoma filtering bleb leak - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Application of 2-octyl-cyanoacrylate for corneal perforation and glaucoma filtering bleb leak - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. 2-Octyl cyanoacrylate medical adhesive in treatment of a corneal perforation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Outcomes of Cyanoacrylate Tissue Adhesive Application in Corneal Thinning and Perforation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Octan-2-yl 2-Cyanoacetate

Welcome to the technical support center for the synthesis of octan-2-yl 2-cyanoacetate. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions to help you optimize your reaction yield and purity. Our focus is on providing practical, experience-driven advice grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing octan-2-yl 2-cyanoacetate?

There are two main synthetic routes for preparing octan-2-yl 2-cyanoacetate:

• Direct Esterification: This is a classic Fischer-Speier esterification involving the reaction of cyanoacetic acid with 2-octanol.[1][2] An acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is typically used to accelerate the reaction.[2][3] To drive the equilibrium towards the product, water is removed as it is formed, often through azeotropic distillation with a solvent like toluene.[2][3]

• Transesterification: This method involves reacting a more readily available alkyl cyanoacetate, such as methyl cyanoacetate or ethyl cyanoacetate, with 2-octanol.[1] This reaction is often catalyzed by a base, like sodium methoxide, and is driven to completion by removing the lower-boiling alcohol (e.g., methanol or ethanol) under reduced pressure.[1]

Q2: My reaction yield is consistently low. What are the most likely causes?

Low yields in esterification reactions are a common issue.[1][4] Several factors could be at play:

• Incomplete Reaction: Esterification is a reversible process.[5] If the water generated during the reaction is not effectively removed, the equilibrium will not favor product formation.[5]

• Reagent Quality: The purity of your starting materials, particularly the cyanoacetic acid, is crucial. Cyanoacetic acid is hygroscopic and can absorb atmospheric moisture, which can hinder the reaction.[6]

• Catalyst Issues: The choice and amount of catalyst are critical.[7][8] An insufficient amount of catalyst will result in a slow reaction, while an excessive amount can lead to side reactions and decomposition.[9]

• Suboptimal Reaction Temperature: The reaction temperature affects the reaction rate. If the temperature is too low, the reaction will be slow. If it's too high, it can lead to the decomposition of cyanoacetic acid.[10]

• Inefficient Purification: Product can be lost during the workup and purification steps.[4]

Q3: How can I effectively remove water from the direct esterification reaction?

Efficient water removal is key to achieving a high yield. A Dean-Stark apparatus is the standard method for azeotropic removal of water. By refluxing the reaction mixture with a solvent that forms an azeotrope with water (e.g., toluene), the water can be continuously separated.[3][6]

Q4: What is the optimal catalyst for this synthesis?

Both strong acids like sulfuric acid and p-toluenesulfonic acid are effective catalysts for direct esterification.[3][9] For transesterification, a basic catalyst like sodium methoxide is commonly used.[1] The choice of catalyst can depend on the specific reaction conditions and the desired purity of the final product. Heteropoly acids are also being explored as environmentally friendly and highly active catalysts.[7]

Troubleshooting Guides

Issue 1: Low Yield in Direct Esterification

Possible Cause: Inefficient water removal or catalyst deactivation.

Troubleshooting Steps:

• Verify Dean-Stark Setup: Ensure your Dean-Stark apparatus is set up correctly and that the azeotrope is forming and collecting in the trap.

• Solvent Selection: Use a suitable solvent for azeotropic distillation, such as toluene or heptane. The solvent should be anhydrous.

• Catalyst Concentration: The optimal catalyst concentration is typically between 0.025 to 0.15 moles of sulfuric acid per mole of cyanoacetic acid.[9]

• Reaction Time and Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction should be heated to reflux to ensure a sufficient reaction rate and efficient azeotropic water removal.[6] A study on a similar esterification found 80°C to be an optimal temperature.[7][8]

Experimental Protocol: Direct Esterification of Cyanoacetic Acid with 2-Octanol

• Combine cyanoacetic acid (1 equivalent), 2-octanol (1.2 equivalents), and a catalytic amount of p-toluenesulfonic acid (0.05 equivalents) in a round-bottom flask.

• Add toluene to the flask (approximately 2 mL per gram of cyanoacetic acid).

• Attach a Dean-Stark apparatus and a reflux condenser.

• Heat the mixture to reflux and continue until no more water collects in the Dean-Stark trap.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by vacuum distillation to obtain pure octan-2-yl 2-cyanoacetate.[1]

Issue 2: Formation of Byproducts

Possible Cause: High reaction temperatures or incorrect stoichiometry.

Troubleshooting Steps:

• Temperature Control: Maintain a consistent and appropriate reaction temperature. Excessive heat can cause the decomposition of cyanoacetic acid, leading to the formation of byproducts.[10]

• Stoichiometry: Using a slight excess of the alcohol (2-octanol) can help drive the reaction to completion and minimize side reactions of the cyanoacetic acid. A molar ratio of 1:1.2 to 1:1.8 (cyanoacetic acid to 2-octanol) is often effective.[11]

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative side reactions.

Issue 3: Difficulty in Product Purification

Possible Cause: Incomplete removal of starting materials or catalyst.

Troubleshooting Steps:

• Neutralization: Ensure complete neutralization of the acid catalyst during the workup. Test the pH of the aqueous layer after washing with sodium bicarbonate.

• Washing: Thoroughly wash the organic layer with water and brine to remove any residual salts and water-soluble impurities.

• Vacuum Distillation: Use a fractional distillation setup for vacuum distillation to achieve a better separation of the product from any remaining starting materials or high-boiling impurities. The boiling point of octan-2-yl 2-cyanoacetate is approximately 97-98°C at 16 mmHg.[10]

Data Presentation

Parameter	Recommended Range	Rationale
Molar Ratio (Acid:Alcohol)	1 : 1.2 - 1.8	An excess of alcohol drives the equilibrium towards the product.[11]
Catalyst Loading (mol%)	2.5 - 15 mol% (relative to cyanoacetic acid)	Balances reaction rate with minimizing side reactions.[9]
Reaction Temperature	Reflux (typically 80-110°C depending on solvent)	Ensures a reasonable reaction rate and efficient azeotropic water removal.[7][8]

Visualizing the Workflow

Below is a diagram illustrating the general workflow for the synthesis and purification of octan-2-yl 2-cyanoacetate.

Caption: General workflow for the synthesis of octan-2-yl 2-cyanoacetate.

Troubleshooting Logic Diagram

This diagram outlines a decision-making process for troubleshooting low yield.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Octyl cyanoacetate | 52688-08-1 [chemicalbook.com]
• 3. gvpress.com [gvpress.com]
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• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. researchgate.net [researchgate.net]
• 9. US2553065A - Process for the preparation of alkyl cyanoacetates - Google Patents [patents.google.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. WO2012128265A1 - Process for producing cyanoacetic acid esters - Google Patents [patents.google.com]

Side reactions in the Knoevenagel condensation of octan-2-yl 2-cyanoacetate.

Technical Support Center: Knoevenagel Condensation

Topic: Side Reactions in the Knoevenagel Condensation of Octan-2-yl 2-Cyanoacetate Audience: Researchers, Scientists, and Drug Development Professionals From the desk of: A Senior Application Scientist

Introduction

Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting and practical advice for researchers utilizing octan-2-yl 2-cyanoacetate in Knoevenagel condensation reactions. While a powerful C-C bond-forming reaction, the Knoevenagel condensation is often accompanied by side reactions that can complicate purification and reduce yields. This document addresses the most common challenges, explains the underlying chemical principles, and provides validated protocols to help you optimize your experimental outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments. Each answer provides a mechanistic explanation and actionable steps for resolution.

Q1: My reaction yield is consistently low, and TLC analysis shows significant unreacted starting material. What are the primary causes?

A1: Low conversion is a frequent issue that can typically be traced back to suboptimal reaction conditions or catalyst inefficiency. The Knoevenagel condensation is an equilibrium-driven process, and several factors can prevent it from proceeding to completion.

• Catalyst Activity: The base catalyst is essential for deprotonating the octan-2-yl 2-cyanoacetate to form the reactive enolate. If the catalyst is old, impure, or too weak for the substrate, enolate formation will be slow or incomplete.

  • Solution: Use a fresh or recently purified catalyst. While weak bases like piperidine or pyridine are common to prevent side reactions, if the reaction is sluggish, consider a slightly stronger base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or an ammonium salt such as ammonium acetate.

• Water Removal: The reaction produces one equivalent of water. According to Le Châtelier's principle, the accumulation of water can inhibit the forward reaction and may even promote the reverse reaction.

  • Solution: If your solvent allows, use a Dean-Stark apparatus to remove water azeotropically (e.g., with toluene). Alternatively, adding activated molecular sieves (3Å or 4Å) to the reaction mixture can effectively sequester water.

• Temperature and Reaction Time: Many Knoevenagel reactions proceed at room temperature, but some systems, particularly those with steric hindrance, require thermal energy to overcome the activation barrier.

  • Solution: Monitor the reaction by TLC. If no significant progress is observed after a few hours, consider gentle heating (e.g., 40–80°C). Be cautious, as excessive heat can promote side reactions. The optimal time should be determined by monitoring until the starting material spot on the TLC plate is consumed.

Q2: I'm observing multiple unexpected spots on my TLC plate and purification is difficult. What are the most likely side reactions with octan-2-yl 2-cyanoacetate?

A2: The formation of side products is the most common challenge in this reaction. With octan-2-yl 2-cyanoacetate, you should be vigilant for four primary side reactions: Michael addition, self-condensation of the cyanoacetate, hydrolysis of the ester or nitrile, and self-condensation of the carbonyl partner.

• Side Reaction 1: Michael Addition

  • Mechanism: The desired α,β-unsaturated product is a potent Michael acceptor. A second molecule of the octan-2-yl 2-cyanoacetate enolate can act as a nucleophile and attack the β-position of the product, leading to a 1,4-addition adduct. This is especially prevalent if there is a high concentration of the active methylene compound late in the reaction.

  • Troubleshooting:

    • Control Stoichiometry: Use a 1:1 molar ratio of the carbonyl compound and octan-2-yl 2-cyanoacetate. A slight excess of the carbonyl compound can sometimes be beneficial.

    • Slow Addition: Add the octan-2-yl 2-cyanoacetate solution dropwise to the mixture of the aldehyde/ketone and catalyst. This maintains a low instantaneous concentration of the nucleophile, favoring the Knoevenagel condensation over the subsequent Michael addition.

• Side Reaction 2: Self-Condensation of Octan-2-yl 2-Cyanoacetate

  • Mechanism: Under strongly basic conditions, the ester carbonyl of one cyanoacetate molecule can be attacked by the enolate of another. This is analogous to a Claisen condensation. While less common than other side reactions, it can occur if an overly strong base (like sodium ethoxide) is used without careful temperature control.

  • Troubleshooting:

    • Use a Weak Base: Avoid strong bases like alkoxides. Stick to amine catalysts such as piperidine, pyridine, or morpholine, which are basic enough to deprotonate the cyanoacetate but not strong enough to promote significant self-condensation.

    • Temperature Control: If using a stronger base is unavoidable for reactivity reasons, run the reaction at a lower temperature (e.g., 0°C or room temperature) to disfavor the self-condensation pathway.

• Side Reaction 3: Hydrolysis

  • Mechanism: Both the ester and nitrile functional groups are susceptible to hydrolysis, especially if water is present and the conditions are too acidic or basic. Basic hydrolysis (saponification) of the octan-2-yl ester will form a carboxylate salt, which will not participate in the condensation. Hydrolysis of the nitrile group can lead to an amide or a carboxylic acid, further complicating the product mixture.

  • Troubleshooting:

    • Anhydrous Conditions: Use dry solvents and reactants to the extent possible. While water is a product, starting under anhydrous conditions minimizes premature hydrolysis.

    • Control pH: Use a weak base catalyst. Avoid strong acids or bases in the reaction mixture itself. During work-up, neutralize the catalyst carefully with a mild acid (e.g., dilute HCl or NH₄Cl solution).

• Side Reaction 4: Self-Condensation of the Carbonyl Partner

  • Mechanism: If the aldehyde or ketone partner has enolizable α-hydrogens, it can undergo a self-aldol condensation, particularly in the presence of a strong base. This competes directly with the desired Knoevenagel pathway.

  • Troubleshooting:

    • Catalyst Choice: This is another strong reason to use a weak base. The pKa of the α-proton of the cyanoacetate is significantly lower than that of a typical aldehyde or ketone, allowing a weak base to selectively deprotonate the cyanoacetate.

    • Reaction Order: Add the carbonyl compound to the mixture of the cyanoacetate and catalyst to ensure the enolate is readily available for reaction, outcompeting the self-condensation pathway.

Visualizing the Reaction and Side Pathways

This diagram illustrates the main Knoevenagel pathway and the two most critical competing side reactions.

Caption: Main reaction pathway and key side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Knoevenagel condensation?

A1: The Knoevenagel condensation is a nucleophilic addition followed by a dehydration reaction. The process involves three key steps:

• Enolate Formation: A weak base removes a proton from the α-carbon of the active methylene compound (octan-2-yl 2-cyanoacetate), creating a resonance-stabilized enolate ion.

• Nucleophilic Attack: This enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone to form a β-hydroxy intermediate (an aldol-type adduct).

• Dehydration: The β-hydroxy intermediate is then dehydrated (loses a molecule of water) to form a new carbon-carbon double bond, yielding the final α,β-unsaturated product. This step is often spontaneous, especially when heated.

Q2: How critical is the choice of solvent?

A2: The solvent plays a significant role in reaction rate and yield. Polar solvents are generally preferred as they can stabilize the charged intermediates in the reaction mechanism.

• Protic Polar Solvents (e.g., Ethanol, Methanol): These are common and effective, capable of solvating both the reactants and the catalyst. However, they can sometimes participate in transesterification if reaction times are long and temperatures are high.

• Aprotic Polar Solvents (e.g., DMF, Acetonitrile): These often give high conversions in shorter reaction times because they do not hydrogen-bond with the nucleophile, leaving it more reactive.

• Nonpolar Solvents (e.g., Toluene, Hexane): These may lead to longer reaction times but are excellent for azeotropic removal of water with a Dean-Stark trap.

• Green Solvents (e.g., Water): Interestingly, water has been used successfully as a solvent, promoting green chemistry principles, though this can increase the risk of hydrolysis if not carefully controlled.

Troubleshooting Workflow

Use this decision tree to diagnose and solve common experimental issues.

Technical Support Center: Purification of Octan-2-yl 2-Cyanoacetate

Welcome to the technical support center for the purification of octan-2-yl 2-cyanoacetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this versatile chemical intermediate. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible purification process.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the purification of octan-2-yl 2-cyanoacetate in a question-and-answer format.

Question 1: After synthesis and initial workup, my crude octan-2-yl 2-cyanoacetate is a yellow to brownish color. What is the likely cause and how can I decolorize it?

Answer:

A yellow or brownish tint in crude octan-2-yl 2-cyanoacetate is common and typically arises from residual acidic impurities or byproducts from the esterification or transesterification reaction. The acidic environment, especially at elevated temperatures, can cause minor decomposition or side reactions, leading to colored impurities.

Causality: The methylene group flanked by a nitrile and a carbonyl group in the cyanoacetate moiety is acidic, making the compound susceptible to side reactions under harsh conditions.[1]

Recommended Solution:

• Aqueous Wash with a Mild Base: Before distillation, wash the crude product with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (2N) sodium carbonate (Na₂CO₃) solution.[2] This will neutralize and remove acidic impurities like residual cyanoacetic acid or the acid catalyst used in synthesis.[3][4]

  • Protocol Insight: It is crucial to use a mild base like sodium bicarbonate to avoid saponification (hydrolysis) of the ester, which can occur with stronger bases like sodium hydroxide (NaOH).[5][6] The reaction of the base with acid will produce carbon dioxide, so be sure to vent the separatory funnel frequently to release pressure.[4]

• Brine Wash: Following the bicarbonate wash, wash the organic layer with a saturated sodium chloride (brine) solution. This helps to remove residual water and salts from the organic phase.

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), then filter.

• Activated Carbon Treatment (Optional): If the color persists after washing, you can stir the dried organic solution with a small amount of activated carbon for 15-30 minutes, followed by filtration through a pad of celite to remove the carbon particles. This is often effective at adsorbing colored impurities.

Question 2: I'm performing a vacuum distillation to purify my octan-2-yl 2-cyanoacetate, but I'm observing bumping and inconsistent boiling. How can I resolve this?

Answer:

Bumping and inconsistent boiling during vacuum distillation are often due to uneven heating, the absence of boiling chips or a stir bar, or too rapid a reduction in pressure. For high-boiling point liquids like octan-2-yl 2-cyanoacetate (predicted boiling point of 241.4±8.0 °C at atmospheric pressure), smooth boiling under vacuum is critical.[7]

Recommended Solutions:

• Ensure Proper Stirring: Use a magnetic stir bar and stir plate to ensure even heating of the distillation flask. This provides nucleation sites for smooth boiling.

• Use a Heating Mantle or Oil Bath: These provide more uniform heating compared to a hot plate alone, reducing the likelihood of localized superheating and bumping.

• Gradual Pressure Reduction: Apply the vacuum gradually to allow the system to equilibrate. A sudden drop in pressure can cause violent boiling.

• Introduce a Fine Stream of Air or Nitrogen: If bumping persists, a very fine stream of dry air or nitrogen can be introduced through a long capillary tube extending below the surface of the liquid. This provides a steady stream of bubbles for smooth boiling.

Question 3: My final product after distillation still shows the presence of unreacted 2-octanol. How can I remove this impurity?

Answer:

Residual 2-octanol is a common impurity, especially if it was used in excess during the synthesis. While vacuum distillation should separate it from the higher-boiling octan-2-yl 2-cyanoacetate, incomplete separation can occur if the boiling points are not sufficiently different under the distillation conditions or if the distillation is performed too quickly.

Recommended Solutions:

• Fractional Vacuum Distillation: For a more efficient separation, use a fractionating column (e.g., a Vigreux column) between the distillation flask and the condenser.[8][9] This provides a larger surface area for repeated vaporization-condensation cycles, leading to a better separation of components with close boiling points.[9]

• Aqueous Wash: Unreacted alcohol can be partially removed by washing the crude product with water or brine before distillation.

• Column Chromatography: If distillation is ineffective, column chromatography is an excellent alternative for removing alcohol impurities.

Question 4: I suspect my ester is hydrolyzing during the aqueous workup. What are the signs and how can I prevent this?

Answer:

Hydrolysis of the ester bond is a risk, particularly under basic conditions, and will result in the formation of 2-octanol and the cyanoacetate salt.[5][6] Signs of significant hydrolysis include a lower-than-expected yield of the ester and the presence of a significant amount of 2-octanol in the final product.

Preventative Measures:

• Use a Mild Base: As mentioned, use sodium bicarbonate instead of strong bases like sodium hydroxide for neutralizing acidic impurities.[2]

• Minimize Contact Time: Perform the aqueous washes as quickly as possible. Do not let the organic layer sit in contact with the basic solution for extended periods.

• Work at Room Temperature or Below: Hydrolysis reactions are generally slower at lower temperatures. If possible, perform the workup using cooled solutions.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the recommended method for purifying octan-2-yl 2-cyanoacetate on a laboratory scale?

A1: For typical laboratory-scale purification (1-50 g), a sequential approach is recommended. First, perform an aqueous workup with sodium bicarbonate and brine to remove acidic impurities and water-soluble byproducts. After drying the organic layer, purify the crude product by vacuum distillation.[10] If distillation fails to provide the desired purity, flash column chromatography is a highly effective alternative.

Q2: What are the typical storage conditions for purified octan-2-yl 2-cyanoacetate?

A2: Purified octan-2-yl 2-cyanoacetate should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances and sources of ignition.[2] For long-term storage, refrigeration is recommended.

Q3: How can I monitor the purity of my octan-2-yl 2-cyanoacetate during purification?

A3: Thin-Layer Chromatography (TLC) is an excellent technique for monitoring the progress of the purification.[11] Use a suitable solvent system, such as a mixture of ethyl acetate and hexanes, to separate the product from impurities. The spots can be visualized under UV light or by staining. Gas Chromatography (GC) can also be used for a more quantitative assessment of purity.

Q4: What are the main impurities to look for in octan-2-yl 2-cyanoacetate?

A4: The most common impurities are the starting materials: 2-octanol and cyanoacetic acid (or the corresponding methyl or ethyl ester if transesterification was used).[2] Other potential impurities include water and byproducts from side reactions.

Section 3: Experimental Protocols and Data

Protocol 1: Purification by Vacuum Distillation

This protocol is suitable for purifying octan-2-yl 2-cyanoacetate after an initial aqueous workup.

• Apparatus Setup: Assemble a vacuum distillation apparatus as shown in the diagram below. Use a heating mantle and a magnetic stirrer. Ensure all glass joints are properly sealed with vacuum grease.

• Sample Preparation: Place the crude, dried octan-2-yl 2-cyanoacetate in the round-bottom flask with a magnetic stir bar.

• Distillation:

  • Begin stirring and gradually apply vacuum.

  • Slowly heat the flask.

  • Collect any low-boiling fractions (e.g., residual solvent or 2-octanol) in a separate receiving flask.

  • Once the temperature stabilizes at the boiling point of the product, switch to a clean receiving flask to collect the purified octan-2-yl 2-cyanoacetate. A purity of >99% can be achieved with this method.[10]

Purification Workflow Diagram

Caption: Decision workflow for purification.

Protocol 2: Purification by Flash Column Chromatography

This protocol is ideal when distillation is insufficient for achieving the desired purity.

• TLC Analysis: Determine an appropriate solvent system using TLC. A good starting point for octan-2-yl 2-cyanoacetate is a mixture of ethyl acetate and hexanes. The ideal Rf value for the product is between 0.2 and 0.4.

• Column Packing:

  • Securely clamp a glass column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column, allowing it to pack evenly.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Add the eluent to the top of the column and apply gentle pressure (e.g., with a bellows or compressed air) to begin eluting the sample.

  • Collect fractions in test tubes and monitor the elution by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified octan-2-yl 2-cyanoacetate.

Troubleshooting Distillation Diagram

Caption: Common distillation problems and solutions.

Data Summary Table

Purification Method	Key Impurities Removed	Typical Purity	Advantages	Disadvantages
Aqueous Wash	Acidic catalysts, water-soluble byproducts	N/A (pre-purification)	Simple, removes bulk acidic impurities	Risk of ester hydrolysis
Vacuum Distillation	Solvents, unreacted alcohols, low-boiling impurities	>99%[10]	Scalable, efficient for different boiling points	Ineffective for azeotropes or close-boiling impurities
Column Chromatography	Structurally similar compounds, non-volatile impurities	>99%	High resolution, versatile	More time-consuming, requires solvent

References

• Chempedia. (n.d.). General procedures for the purification of Esters. LookChem. Retrieved from [Link]

• MIT OpenCourseWare. (2019). 5.310 (F19) Fischer Esterification Lab Manual. Retrieved from [Link]

• Google Patents. (n.d.). CN106349108A - Cyanoacetic acid separation and purification method.
• Google Patents. (n.d.). US3384654A - Process for the manufacture of cyanoacetic acid esters.
• Google Patents. (n.d.). US3723499A - Process for the production of cyanoacetic acid.

• European Patent Office. (n.d.). EP 0599921 B1 - Process for removing an ester impurity from an ether. Retrieved from [Link]

• Google Patents. (n.d.). US3384654A - Process for the manufacture of cyanoacetic acid esters.

• Chemistry Stack Exchange. (2018). Fischer-Speier Esterification: Sulfuric acid removal following creation of ester. Retrieved from [Link]

• Google Patents. (n.d.). US6130347A - Preparation of cyanoacetic esters.

• YouTube. (2014). Organic Practical Setup 5. Washing to remove acid impurities. Retrieved from [Link]

• Google Patents. (n.d.). CN101245034B - Process method for synthesizing ethyl cyanoacetate by transesterification.

• University of Rochester. (n.d.). Purification: Fractional Distillation. Retrieved from [Link]

• Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. (n.d.). International Journal of Scientific & Engineering Research.

• Column chromatography. (n.d.). University of Arizona. Retrieved from [Link]

• Advanced distillation techniques and troubleshooting. (n.d.).

• University of Colorado Boulder. (n.d.). Column Chromatography. Retrieved from [Link]

• Scribd. (n.d.). 03-Fractional Distillation Esters. Retrieved from [Link]

• Google Patents. (n.d.). CN105541664A - Method for synthesizing cyanoacrylate.

• Wikipedia. (n.d.). Column chromatography. Retrieved from [Link]

• University of Rochester. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• A New Approach to the Cyanoacetic Ester Synthesis. (n.d.).
• Molecular Analysis and Separation Using Thin-Layer Chromatography. (n.d.). Journal of Pharmaceutical Research & Reports.
• ResearchGate. (n.d.).

• Membrane Solutions. (n.d.). Column Chromatography Notes. Retrieved from [Link]

• Google Patents. (n.d.). GB2583135A - Process for preparing cyanoacetates.
• Google Patents. (n.d.). US2985682A - Method of making cyanoacetic acid esters.
• Google Patents. (n.d.). WO2012128265A1 - Process for producing cyanoacetic acid esters.

• Organic Syntheses Procedure. (n.d.). ethyl (1-phenylethylidene)cyanoacetate. Retrieved from [Link]

• Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. (2018). Chemical Engineering Transactions.

• Chemistry LibreTexts. (2022). 15.8: Hydrolysis of Esters. Retrieved from [Link]

• European Patent Office. (n.d.). EP 0 685 460 B1 - PROCESS FOR PRODUCING HIGHER CYANOACETIC ESTER. Retrieved from [Link]

• The Basics of General, Organic, and Biological Chemistry. (n.d.). 15.9 Hydrolysis of Esters.
• ResearchGate. (2025).

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• PubMed. (n.d.).
• ResearchGate. (2025). Thin-layer chromatography of anions - Separation of coexisting hexacyanoferrate(II), hexacyanoferrate(III)

• Master Organic Chemistry. (2022). Transesterification. Retrieved from [Link]

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Technical Support Center: Polymerization of 2-Octyl Cyanoacrylate

Welcome to the technical support center for 2-octyl cyanoacrylate (2-OCA). This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of 2-OCA polymerization. Here, we address common challenges in a direct question-and-answer format, grounded in the fundamental chemistry of cyanoacrylates, to help you achieve consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental polymerization mechanism of 2-octyl cyanoacrylate?

A1: 2-Octyl cyanoacrylate polymerizes via a rapid anionic chain-growth mechanism.[1][2] The process is initiated by nucleophiles, even very weak ones like the hydroxyl ions (OH⁻) from ambient moisture.[1][3][4] The monomer's double bond is highly electron-deficient due to the strong electron-withdrawing effects of the nitrile (-CN) and ester (-COOR) groups. This makes the β-carbon susceptible to nucleophilic attack, which forms a carbanion that then propagates by attacking subsequent monomer units.[1][5]

Q2: Why is 2-octyl cyanoacrylate preferred for biomedical applications over shorter-chain cyanoacrylates?

A2: The longer octyl side-chain gives the resulting polymer greater flexibility and a slower degradation rate.[3][6] Shorter-chain variants, like ethyl-2-cyanoacrylate, can break down more rapidly into products like formaldehyde, which can cause localized tissue inflammation.[3] The slower degradation and increased flexibility of poly(2-octyl cyanoacrylate) make it more biocompatible and suitable for applications on skin or other tissues that require movement.

Q3: How critical are temperature and humidity for a successful polymerization?

A3: Both are highly critical. Humidity provides the water molecules that act as the primary initiator for polymerization.[1][7][8]

• Low Humidity: Can significantly slow or even stall the curing process due to a lack of initiating species.[7][8][9]

• High Humidity: Accelerates the reaction, which can be desirable but also risks an uncontrolled, exothermic reaction or "blooming" (a white, hazy appearance), leading to weaker bonds.[7][10] Temperature influences the reaction kinetics; higher temperatures increase the polymerization rate.[8] For consistent results, working at a controlled room temperature (e.g., 18-25°C) is recommended.[7]

Q4: What is the shelf life of 2-octyl cyanoacrylate monomer, and how should it be stored?

A4: Unopened, 2-OCA monomer typically has a shelf life of about one year from the date of manufacture.[8] Once opened, the shelf life can decrease to about a month.[8] For optimal stability, it should be stored refrigerated (e.g., 5°C) and protected from light and moisture to prevent premature polymerization.[11]

Troubleshooting Guide

This section provides in-depth solutions to specific problems you may encounter during your experiments.

Problem 1: Premature Polymerization in Storage or During Handling

Q: My 2-OCA monomer is solidifying in the bottle or polymerizing the moment I dispense it, before application. What is happening?

A: Causality: This is the most common issue and is almost always caused by contamination with moisture, which acts as a potent initiator.[1][8] The monomer is stabilized with a combination of free-radical inhibitors (e.g., hydroquinone, Butylated Hydroxyanisole - BHA) and an acidic stabilizer to inhibit the anionic polymerization pathway.[5][12][13] Exposure to atmospheric humidity or contaminated labware neutralizes the acidic stabilizer and triggers the reaction.[10]

Solutions:

• Inert Atmosphere Handling: Whenever possible, handle the monomer under a dry, inert atmosphere (e.g., nitrogen or argon) to minimize contact with ambient moisture.

• Use Dry Labware: Ensure all syringes, pipette tips, and reaction vessels are scrupulously dried, either by oven-drying or by rinsing with a dry, volatile solvent that is subsequently removed.

• Proper Sealing: Always seal the monomer container tightly immediately after use. Use caps with tight-fitting liners.

• Check Stabilizer Levels: If you are synthesizing or purifying the monomer, ensure that an adequate concentration of both anionic and free-radical stabilizers is present for storage. Commercial formulations contain carefully optimized stabilizer packages.[12][13]

Problem 2: Slow, Incomplete, or No Polymerization

Q: I've applied the 2-OCA to my substrate, but the curing is taking much longer than expected, or it remains tacky and never fully hardens. Why?

A: Causality: This issue points to an inhibition of the necessary anionic polymerization. The primary causes are the presence of acidic species or insufficient initiation.

Solutions & Explanations:

• Acidic Contamination: The polymerization of 2-OCA is inhibited or completely halted by acids.[8][14] If your substrate is acidic or has been cleaned with an acidic solution, it can neutralize the incoming nucleophilic initiators, preventing the reaction.

• Low Humidity: As discussed in the FAQ, insufficient moisture means an insufficient concentration of the hydroxyl ion initiator.[7][9] This is common in very dry lab environments or when working with desiccated substrates.

• Insufficient Initiator (for bulk polymerization): If you are performing a bulk polymerization (not as an adhesive film), you must add a suitable initiator. Weak bases such as tertiary amines (e.g., triethylamine) or phosphines are effective.[14][15][16] The concentration must be optimized; too little will result in a slow reaction.

Experimental Workflow: Troubleshooting Slow Polymerization

This workflow helps systematically identify the cause of slow or failed curing.

Caption: Troubleshooting flowchart for slow 2-OCA polymerization.

Problem 3: Poor Adhesion or Brittle Polymer Film

Q: The 2-OCA cured, but the resulting bond is weak, or the polymer film is brittle and cracks easily. How can this be improved?

A: Causality: The final properties of the polymer are dictated by the polymer chain length (molecular weight) and the purity of the monomer. A brittle film is often a characteristic of cyanoacrylate polymers, though 2-OCA is inherently more flexible than shorter-chain versions.[11][8] Poor adhesion can result from an improperly prepared surface or uncontrolled polymerization.

Solutions:

• Surface Preparation: Ensure the bonding surface is clean, dry, and free of contaminants like oils or release agents. These can act as a weak boundary layer.

• Monomer Purity: Impurities can interfere with chain propagation, leading to shorter polymer chains and reduced mechanical strength. If you are synthesizing the monomer, purification is essential.

• Controlled Curing: A very rapid, high-temperature cure can create internal stresses in the polymer film, leading to brittleness. While challenging to control for adhesive applications, avoiding excessively high humidity or temperature can lead to a more uniform polymer network.[7]

• Consider Formulation: For drug delivery or device fabrication, consider formulating the 2-OCA with a plasticizer to improve flexibility, though this is an advanced topic requiring significant formulation development.

Protocols

Protocol 1: Purification of 2-Octyl Cyanoacrylate Monomer

Impurities from synthesis or degradation can compromise polymerization. Distillation is a common method for purification.[1]

! Safety Warning: Cyanoacrylate monomers can cause eye and respiratory irritation. Handle in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses). The distillation apparatus must be completely dry to prevent premature polymerization.

Materials:

• Crude 2-octyl cyanoacrylate

• Anionic polymerization inhibitor (e.g., phosphorus pentoxide, P₂O₅)

• Free-radical inhibitor (e.g., hydroquinone)

• Dry distillation glassware

• Vacuum pump and gauge

• Heating mantle

Procedure:

• Prepare the Apparatus: Assemble a standard vacuum distillation apparatus. Ensure all glassware is thoroughly dried in an oven (e.g., at 120°C for several hours) and allowed to cool in a desiccator or under an inert atmosphere.

• Add Inhibitors: To the crude 2-OCA in the distillation flask, add a small amount of an acidic inhibitor like P₂O₅ and a free-radical inhibitor like hydroquinone.[17] This is crucial to prevent polymerization during heating.

• Perform Distillation:

  • Heat the flask gently with a heating mantle.

  • Slowly reduce the pressure using the vacuum pump. 2-OCA has a boiling point of approximately 80°C at 0.60 mmHg.[18]

  • Discard the initial low-boiling-point fraction.

  • Collect the main fraction of pure 2-OCA in a receiving flask that has also been pre-treated with a small amount of stabilizer.

• Storage: Store the purified, stabilized monomer in a tightly sealed container in a refrigerator.

Mechanistic Diagrams

Anionic Polymerization of 2-OCA

This diagram illustrates the initiation and propagation steps of 2-OCA polymerization triggered by a generic nucleophile (Nu⁻), such as a hydroxyl ion (OH⁻) from water.

Caption: Anionic initiation and propagation of 2-OCA.

References

• Samuel, H.S., & Etim, E.E. (2024). Cyanoacrylate Chemistry and Polymerization Mechanisms. Progress in Chemical and Biochemical Research, 7(2), 129-142. [Link]

• St. Amant, K., & Tadisina, V. (2023). 2-Octyl Cyanoacrylate. In: StatPearls. StatPearls Publishing. [Link]

• Colle 21. (2025). Cyanoacrylate Glue: How Do Temperature and Humidity Affect Adhesion? Colle 21 Blog. [Link]

• Samuel, H.S., & Etim, E.E. (2024). Cyanoacrylate Chemistry and Polymerization Mechanisms. Progress in Chemical and Biochemical Research. [Link]

• Gorman, I., et al. (2018). Radical Polymerization of Alkyl 2-Cyanoacrylates. Molecules, 23(2), 465. [Link]

• Chen, Y., et al. (2019). Controlled living anionic polymerization of cyanoacrylates by frustrated Lewis pair based initiators. Chemical Science. [Link]

• Karapanagiotis, I., et al. (2020). PRELIMINARY STUDY OF A POLYCYANOACRYLATE ADHESIVE FOR GLASS: CHANGES UNDER AGEING CONDITIONS. SCIENTIFIC CULTURE, 6(4), 69-78. [Link]

• UBLash. (2025). Cyanoacrylate 101: The Simple Science of How Water Cures Your Lash Adhesive. UBLash Blog. [Link]

• Askienazy, A., & Greff, R.J. (2008). Cyanoacrylate compositions having increased stability under irradiation.

• Chen, Y., et al. (2019). Controlled living anionic polymerization of cyanoacrylates by frustrated Lewis pair based initiators. Chemical Science, 10(6), 1640–1645. [Link]

• Zhang, Z., et al. (2024). Rapid, Controlled Branching Polymerization of Cyanoacrylate via Pathway-Enabled, Site-Specific Branching Initiation. Angewandte Chemie International Edition. [Link]

• Karapanagiotis, I., et al. (2020). Thermal Treatment of a Commercial Polycyanoacrylate Adhesive Addressed for Instant Glass Restoration, for Investigating Its Ageing Tolerance. Polymers, 12(11), 2530. [Link]

• Kennedy, J.P., et al. (2012). Rubbery wound closure adhesives. II. initiators for and initiation of 2-octyl cyanoacrylate polymerization. ResearchGate. [Link]

• Nardone, E.P. (2007). Stabilizer cyanoacrylate formulations.
• Amano, T., & Okamura, J. (2013). 2-cyanoacrylate-purifying method.

• Patsnap Synapse. (2024). What is the mechanism of Octyl cyanoacrylate? Patsnap Synapse. [Link]

• Greff, R.J., & Askienazy, A. (2007). Method for producing a cyanoacrylate monomer.

• Sealtec AG. (n.d.). 2-Octyl cyanoacrylate monomer. Sealtec AG Products. [Link]

• Kennedy, J.P., et al. (2017). Method for the production of poly(2-octyl cyanoacrylate)-polyisobutylene co-network, and super initiators therefor.

• PerfectSeal. (n.d.). N-butyl cyanoacrylate VS 2-octyl cyanoacrylate. PerfectSeal Blog. [Link]

• Nardone, E.P. (2008). Improved stabilizer cyanoacrylate formulations.

• Wilson, B.H., & Griffith, J.L. (2017). Allergic contact dermatitis to 2-octyl cyanoacrylate after surgical repair: Humidity as a potential factor. JAAD Case Reports, 3(5), 443–445. [Link]

• Greff, R.J., & Askienazy, A. (2008). A method for producing a cyanoacrylate monomer.

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Technical Support Center: Optimizing Cyanoacrylate Synthesis

Welcome to the technical support center for cyanoacrylate monomer synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing and stabilizing highly reactive cyanoacrylate monomers. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to troubleshoot and optimize your experiments effectively.

Cyanoacrylate synthesis is a multi-step process centered around the Knoevenagel condensation, followed by a critical depolymerization step.[1][2] The monomer's extreme reactivity, while beneficial for its end-use as an adhesive, presents significant challenges during synthesis, primarily the risk of premature anionic polymerization.[1][3] This guide is structured to address specific issues you may encounter at each stage of the process.

Troubleshooting Guide & FAQs

This guide is presented in a question-and-answer format to directly address common problems.

Part 1: The Knoevenagel Condensation Stage

This initial stage involves the reaction of an alkyl cyanoacetate with formaldehyde (or its polymer, paraformaldehyde) using a base catalyst to form a low-molecular-weight polymer or oligomer.[4][5]

Question: My reaction mixture solidified into a solid mass before I could proceed to the depolymerization step. What happened?

Answer: This indicates premature bulk polymerization of the intermediate oligomer. The primary cause is the uncontrolled anionic polymerization initiated by the basic catalyst used for the condensation.[6] Cyanoacrylates are exceptionally sensitive to bases, and residual catalyst can trigger a rapid, exothermic polymerization cascade.[1]

Troubleshooting Steps:

• Catalyst Choice & Control: Use the base catalyst (e.g., piperidine) judiciously. While essential for the condensation, excess catalyst will be detrimental.[6] Consider using milder catalysts or advanced systems like diisopropylethylammonium acetate (DIPEAc) which can offer higher yields with shorter reaction times.[7][8]

• Immediate Neutralization: The most critical step is to fully neutralize the basic catalyst immediately after the condensation reaction is complete (i.e., when water evolution ceases). Add a strong acid inhibitor like phosphorus pentoxide (P₂O₅) or p-toluenesulfonic acid to quench the catalyst before any solvent removal or heating for depolymerization.[6][9]

• Temperature Management: While heat is necessary to drive the condensation, excessive temperatures can accelerate unwanted polymerization. Maintain careful temperature control throughout the reaction.[6]

Question: The yield of my intermediate polymer is consistently low. How can I improve it?

Answer: Low yield at this stage often points to an incomplete reaction or side reactions. Optimizing the reaction conditions is key.

Troubleshooting Steps:

• Efficient Water Removal: The Knoevenagel condensation produces water.[10] This water must be efficiently removed as it forms, typically through azeotropic distillation (e.g., with a Dean-Stark trap if using a solvent like toluene), to drive the reaction equilibrium towards the product.[2]

• Reactant Stoichiometry: Carefully control the molar ratio of alkyl cyanoacetate to formaldehyde. An imbalance can lead to incomplete conversion.

• Alternative Methodologies: For certain substrates, traditional heating methods can be slow and inefficient.[11] Consider exploring alternative energy sources like ultrasound irradiation, which has been shown to facilitate the Knoevenagel condensation in water at room temperature with excellent yields and short reaction times.[11][12]

Part 2: Depolymerization ("Cracking") and Purification

This is the most critical and technically challenging step. The intermediate polymer is heated to high temperatures under a deep vacuum. The polymer "cracks," reverting to monomer, which is immediately distilled and collected.[4]

Question: I am getting a very low yield of monomer after the depolymerization and distillation step. What are the likely causes?

Answer: A low monomer yield is a frequent problem and can be attributed to several factors related to the delicate balance between depolymerization and immediate re-polymerization.[9]

Troubleshooting Steps:

• Optimize Cracking Conditions: The depolymerization process requires high heat (typically 150–250°C) and a high vacuum.[6] Ensure your equipment can maintain a stable temperature and low pressure. Fluctuations can lead to inefficient cracking or decomposition.

• Inhibit Polymerization in the Vapor Phase: The hot monomer vapor is extremely prone to polymerization. It is standard industrial practice to introduce a gaseous anionic polymerization inhibitor, such as sulfur dioxide (SO₂), into the distillation apparatus.[6][13] This stabilizes the monomer in its vapor phase before it reaches the condenser.

• Stabilize the Distillate Immediately: The receiving flask for the distilled monomer is not passive. It must be pre-charged with a dual-inhibitor system to prevent the highly pure, reactive monomer from polymerizing the instant it condenses.[6] This system should include:

  • An anionic polymerization inhibitor (e.g., a strong acid like P₂O₅).[14]

  • A free-radical inhibitor (e.g., hydroquinone).[4][15]

• Minimize Transit Time: The path from the cracking flask to the condenser should be as short and unobstructed as possible (a short-path distillation setup is ideal).[6] This minimizes the time the hot vapor can contact surfaces, reducing the risk of polymerization before collection.

Workflow for High-Yield Depolymerization

Caption: Diagram of the critical depolymerization and collection workflow.

Part 3: Monomer Storage and Handling

Once synthesized, the monomer's stability is paramount.

Question: My purified and stabilized cyanoacrylate monomer solidified in its storage container. Why did this happen?

Answer: Premature polymerization during storage is almost always due to contamination, improper temperature control, or depletion of the inhibitor package.[6]

Troubleshooting Steps:

• Moisture is the Enemy: Moisture is a powerful initiator of anionic polymerization.[3][16]

  • Ensure all storage containers are scrupulously dried before use.

  • Use containers with tight-fitting, high-quality caps (e.g., with PTFE liners).

  • Consider storing containers within a desiccator for added protection.[6]

  • Each time a container is opened, it's exposed to atmospheric moisture. Work quickly and reseal promptly.[6]

• Temperature Control: Store monomers in a cool, dark place. Refrigeration is recommended for long-term storage of unopened containers.[6][16] Crucially , if you refrigerate an opened container, you must allow it to warm to room temperature before opening it. Opening a cold bottle will cause moisture from the air to condense inside, initiating polymerization.[6]

• Sufficient Inhibitor Concentration: The inhibitors are consumed over time. If your synthesis protocol resulted in a lower-than-optimal inhibitor concentration, shelf life will be compromised. Verify that the correct types and amounts of both anionic and radical inhibitors were added to the final product.[6][14]

Question: The viscosity of my monomer has increased, and it seems to cure more slowly when I use it. What does this mean?

Answer: An increase in viscosity is a clear sign that partial polymerization has occurred, leading to the formation of oligomers in the monomer.[6] These oligomers interfere with the curing process, often slowing it down and weakening the final bond.

Troubleshooting Steps:

• Root Cause Analysis: This issue stems from the same causes as complete solidification: moisture contamination, temperature abuse, or inhibitor depletion. Review your storage and handling procedures.

• Quality Control: Implement a simple QC check using a viscometer. A higher-than-expected viscosity compared to a fresh, pure standard confirms the presence of oligomers.[6]

• Purity Verification: If issues persist, re-purify the monomer via distillation, ensuring proper stabilization of the collected product.

Troubleshooting Logic Flow

Caption: A logical flow to diagnose the root cause of monomer instability.

Summary of Key Parameters

For successful and repeatable synthesis, careful control of reaction parameters is essential.

Parameter	Stage	Recommended Range/Value	Rationale & Key Considerations
Catalyst	Condensation	Catalytic amounts only	Excess base will cause premature polymerization. Must be fully neutralized post-reaction.[6][10]
Temperature	Condensation	Varies by substrate	Avoid excessive heat to prevent unwanted side reactions.[6]
Temperature	Depolymerization	150 - 250 °C	Required to thermally "crack" the polymer back to monomer. Must be stable.[6]
Pressure	Depolymerization	High Vacuum (<5 mmHg)	Low pressure is essential for the efficient vaporization and distillation of the monomer as it forms.[6]
Anionic Inhibitor	All Stages	Varies (e.g., SO₂, P₂O₅)	Prevents anionic polymerization, the primary failure mode. Essential in vapor phase and liquid monomer.[14][15]
Radical Inhibitor	Storage	ppm levels (e.g., Hydroquinone)	Prevents free-radical polymerization, ensuring long-term shelf stability.[4][15]

References

• School of Chemistry, University of Bristol. Cyanoacrylate. [Link]

• da Silva, F. C., et al. (2020). Facile Method for the Synthesis of Cyanoacrylates by Knoevenagel Condensation. Polycyclic Aromatic Compounds. [Link]

• Reddy, S. V., et al. (2022). Knoevengel Condensation: A Review on cyanoacrylates and their synthetic applications. Journal of Chemical Reports. [Link]

• Bollikolla, H. B., et al. (2023). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Journal of the Mexican Chemical Society. [Link]

• Samuel, H. S., et al. (2024). Cyanoacrylate Chemistry and Polymerization Mechanisms. Progress in Chemical and Biochemical Research. [Link]

• da Silva, F. C., et al. (2020). Facile Method for the Synthesis of Cyanoacrylates by Knoevenagel Condensation. Taylor & Francis Online. [Link]

• Samuel, H. S., et al. (2024). Cyanoacrylate Chemistry and Polymerization Mechanisms. Progress in Chemical and Biochemical Research. [Link]

• Schoenberg, K. A. (1980). Anionic polymerization inhibitor for cyanoacrylate adhesives. U.S.

• ResearchGate. (2023). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. [Link]

• Harris, S. E. (1994). Composition and method for inhibiting the cure of cyanoacrylate adhesives.... U.S.
• O'Sullivan, D. G. (1982). Anionic polymerization inhibitor for cyanoacrylate adhesives.

• Penelle, J., et al. (2014). Radical Polymerization of Alkyl 2-Cyanoacrylates. Molecules. [Link]

• Dublin City University. An investigation into the sample preparation procedure and analysis of cyanoacrylate adhesives. [Link]

• Wikipedia. Cyanoacrylate. [Link]

• Li, J., et al. (2016). Method for synthesizing cyanoacrylate.
• Askadsky, A. A. (2007). Method for producing a cyanoacrylate monomer. U.S.

• Fernandez-Gutierrez, M., et al. (2014). n-Butyl Cyanoacrylate Synthesis. A New Quality Step Using Microwaves. Molecules. [Link]

• European Patent Office. (2011). A METHOD FOR PRODUCING A CYANOACRYLATE MONOMER. Patent EP1993996. [Link]

• European Patent Office. (2011). A method for producing a cyanoacrylate monomer.

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Preventing degradation of octan-2-yl 2-cyanoacetate during storage.

A Guide to Preventing Degradation During Storage for Researchers and Drug Development Professionals

Welcome to the technical support guide for octan-2-yl 2-cyanoacetate. As a Senior Application Scientist, I understand that the stability and purity of your reagents are paramount to the success and reproducibility of your research. This guide provides in-depth, field-proven insights into the degradation pathways of octan-2-yl 2-cyanoacetate and offers robust, actionable strategies to ensure its integrity during storage.

Section 1: Understanding the Primary Degradation Pathway: Hydrolysis

The primary threat to the stability of octan-2-yl 2-cyanoacetate during storage is hydrolysis. This chemical reaction involves the cleavage of the ester bond by water, leading to the formation of its parent alcohol (octan-2-ol) and carboxylic acid (cyanoacetic acid).[1][2][3]

Causality of Hydrolysis:

• Presence of Water: Even ambient atmospheric moisture is sufficient to initiate and propagate hydrolysis over time.[4] Minimizing exposure to moisture is the most critical preventative measure.[4]

• Catalysis by Acid or Base: The hydrolysis reaction is significantly accelerated in the presence of acidic or basic contaminants.[2] The compound is most stable at a slightly acidic to neutral pH, typically between 4 and 6.[2]

While the nitrile (cyano) group can also undergo hydrolysis to form a malonic acid derivative, this process generally requires much harsher conditions, such as high temperatures in the presence of strong acid or base, and is not a primary concern under standard storage conditions.[5][6][7] Similarly, thermal decomposition is not a significant risk, as it occurs at temperatures far exceeding typical laboratory environments (above 400°C for related cyanate esters).[8][9]

Caption: Primary degradation pathway of octan-2-yl 2-cyanoacetate via hydrolysis.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for octan-2-yl 2-cyanoacetate?

A1: To maximize shelf-life, the compound should be stored under a combination of conditions that rigorously excludes moisture and catalytic agents. The ideal storage protocol is:

• Temperature: Refrigerate at 2°C to 8°C. Lower temperatures slow the kinetics of the hydrolysis reaction.[2]

• Atmosphere: Store under an inert atmosphere, such as dry nitrogen or argon. This displaces air and, more importantly, ambient moisture.[2]

• Light: Store in an amber or opaque vial to protect from light, although hydrolysis is the more immediate concern.

• Environment: For long-term storage, placing the sealed container inside a desiccator within the refrigerator provides an additional layer of protection against moisture.

Q2: What is the best type of container to use for storage?

A2: The choice of container is critical to prevent contamination and moisture ingress.

• Recommended: Borosilicate glass vials (e.g., Type 1) are the preferred choice due to their chemical inertness.

• Caps: Use caps with a chemically resistant liner, such as those lined with Polytetrafluoroethylene (PTFE), to ensure a tight, inert seal.

• Plastics: If plastic containers must be used, High-Density Polyethylene (HDPE) and Polypropylene (PP) generally show good resistance to esters.[10][11][12][13] However, glass remains the superior option for long-term storage to prevent potential leaching or gas permeability.

Material	Compatibility with Esters	Recommendation
Borosilicate Glass	Excellent	Highly Recommended
High-Density Polyethylene (HDPE)	Good[11][13]	Suitable for short-term storage
Polypropylene (PP)	Good[10][12]	Suitable for short-term storage
Low-Density Polyethylene (LDPE)	Fair to Poor[12]	Not Recommended
Polystyrene (PS)	Poor (Unsatisfactory)[12]	Avoid

Caption: Summary of container material compatibility for storing octan-2-yl 2-cyanoacetate.

Q3: How can I confirm if my sample has degraded?

A3: Degradation can be confirmed by detecting the presence of the hydrolysis products, octan-2-ol and cyanoacetic acid. Several analytical techniques are effective:

• Thin-Layer Chromatography (TLC): This is a quick and easy method. The degradation products, particularly cyanoacetic acid, are more polar than the parent ester and will appear as separate, lower Rf spots.[1]

• Gas Chromatography (GC): GC is an excellent quantitative method. Degradation will manifest as new peaks corresponding to the more volatile octan-2-ol and potentially a derivatized form of cyanoacetic acid, with a corresponding decrease in the peak area of the parent compound.[14]

• NMR Spectroscopy: ¹H or ¹³C NMR will show new peaks characteristic of octan-2-ol and cyanoacetic acid, complicating the spectrum of the pure ester.[1]

• IR Spectroscopy: The appearance of a broad O-H stretch (typically 2500-3300 cm⁻¹) is a strong indicator of the formation of the carboxylic acid degradation product.[1]

Section 3: Troubleshooting Guide

This section addresses common issues that may indicate compound degradation.

Caption: Troubleshooting workflow for suspected degradation of octan-2-yl 2-cyanoacetate.

Section 4: Protocols & Methodologies

Protocol 4.1: Recommended Long-Term Storage Procedure

This protocol is designed to maximize the shelf-life of octan-2-yl 2-cyanoacetate by creating a multi-barrier defense against moisture.

Materials:

• Octan-2-yl 2-cyanoacetate

• Appropriately sized borosilicate glass vials with PTFE-lined screw caps

• Source of dry inert gas (Nitrogen or Argon) with tubing

• Parafilm® or similar laboratory sealing film

• Desiccator with active desiccant (e.g., silica gel)

• Refrigerator (2-8°C)

Procedure:

• Aliquot if Necessary: If you have a large stock bottle, it is best practice to aliquot the material into smaller, single-use vials. This prevents repeated exposure of the entire stock to the atmosphere. Perform this transfer in a glove box or under a steady stream of inert gas.

• Prepare Container: Use a clean, oven-dried glass vial and cap. Allow it to cool to room temperature in a desiccator before use.

• Inert Gas Purge: Place the vial containing the aliquot of octan-2-yl 2-cyanoacetate in a rack. Insert a long needle or tubing connected to the inert gas source, positioning the tip just above the liquid surface.

• Gentle Flush: Gently flush the headspace of the vial with the dry inert gas for 30-60 seconds to displace all air and moisture.

• Seal Tightly: Immediately and tightly screw on the PTFE-lined cap.

• Secondary Seal: Wrap the cap-vial interface with 2-3 layers of Parafilm®, stretching the film as you wrap to create a tight seal.

• Label Clearly: Label the vial with the compound name, date of storage, and any other relevant identifiers.

• Store Cold and Dry: Place the sealed vial inside a desiccator. Place the desiccator in a refrigerator set to 2-8°C.

Protocol 4.2: Purity Assessment by Gas Chromatography (GC-FID)

This method provides a reliable way to quantify the purity of octan-2-yl 2-cyanoacetate and detect volatile degradation products like octan-2-ol. This protocol is adapted from standard methods for similar compounds like ethyl cyanoacetate.[14][15]

Parameter	Recommended Setting	Rationale
Instrument	Gas Chromatograph with Flame Ionization Detector (FID)	FID provides high sensitivity for organic compounds.[14]
Column	Mid-polarity column (e.g., DB-1701, (14%-cyanopropylphenyl)-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film	A mid-polarity phase provides good separation between the ester and its more polar alcohol degradation product.
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC.
Inlet Temperature	250°C	Ensures complete volatilization of the sample without thermal degradation.
Detector Temperature	270°C	Prevents condensation of analytes in the detector.
Oven Program	Initial: 80°C, hold for 2 min. Ramp: 15°C/min to 240°C. Hold: 5 min.	A temperature ramp is crucial for separating volatile impurities from the higher-boiling point parent compound.
Injection Volume	1 µL (split injection, e.g., 50:1)	Standard volume for high-concentration samples to avoid column overloading.
Sample Preparation	Dilute sample 1:100 in a high-purity solvent (e.g., Dichloromethane or Ethyl Acetate).	Dilution ensures the sample concentration is within the linear range of the detector.

Data Analysis:

• Calculate the purity by taking the peak area of octan-2-yl 2-cyanoacetate as a percentage of the total area of all integrated peaks.

• Identify potential degradation products by comparing retention times to known standards of octan-2-ol and cyanoacetic acid (or its derivatized form).

References

• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. (2024). Syensqo. [Link]

• Ramirez, M., & Walters, R. (n.d.). Thermal Decomposition of Cyanate Ester Resins. ROSA P. [Link]

• Process for the production of cyanoacetic acid. (1973).

• Various Authors. (2012). What can I add or use in order to protect the ester bond from breaking down under acidic or basic conditions? ResearchGate. [Link]

• Various Authors. (2017). How to prevent hydrolysis in a drug. Quora. [Link]

• Choosing the Best Bottles for Chemical Storage. (2024). O.Berk. [Link]

• A New Approach to the Cyanoacetic Ester Synthesis. (n.d.). University of Idaho. [Link]

• 2-Octyl Cyanoacetate Supplier. (n.d.). Ascent Chemical. [Link]

• Ramirez, M. L., et al. (2002). Thermal Decomposition of Cyanate Ester Resins. ResearchGate. [Link]

• Pyrolysis of Esters. XVIII. Synthesis of Nitriles by Pyrolysis of Cyanoacetic Esters. (n.d.). [Link]

• SYNTHESIS OF AMINO ACIDS FROM SUBSTITUTED CYANOACETIC ESTERS. (n.d.). [Link]

• HDPE Chemical Compatibility Guide for Industrial Storage. (2024). PailHQ. [Link]

• Method for producing cyanoacetic acid, method for producing cyanoacetic acid derivative and method for producing metal containing compound. (2013).

• Effect of pH and Monomer Dosing Rate in the Anionic Polymerization of Ethyl Cyanoacrylate in Semicontinuous Operation. (2019). ResearchGate. [Link]

• Thermal decomposition of cyanate ester resins. (2002). Semantic Scholar. [Link]

• Process for preparing cyanoacetamide. (2000).

• Octyl cyanoacetate. (n.d.). PubChem. [Link]

• Compatibility Guide. (n.d.). Inmark, Inc. [Link]

• Chemical Compatibility by Container Resin. (n.d.). CP Lab Safety. [Link]

• 2-OCTYL CYANOACETATE. (2024). ChemBK. [Link]

• Gas Chromatographic Determination of Cyanoacetic Acid and Sodium Cyanoacetate. (2003). ResearchGate. [Link]

• Preparation of cyanoacetic esters. (2000).

• Analytical method for cyanoacetic acid Std. (n.d.). Antpedia. [Link]

• Synthesis and characterization of cyanate ester and its blends with bisphenol dicyanate ester. (n.d.). SciSpace. [Link]

• Chemical Compatibility Chart - LDPE, HDPE, PP, Teflon Resistance. (n.d.). CP Lab Safety. [Link]

• (PDF) Ethyl Cyanoacetate Reactions. (2024). ResearchGate. [Link]

• 2-Octyl Cyanoacrylate. (n.d.). PubChem. [Link]

• Guidance on Safe Storage of Chemicals in Laboratories. (n.d.). University of St Andrews. [Link]

• Safe Storage. (n.d.). University of California, Santa Barbara. [Link]

• Analytical Methods. (n.d.). [Link]

• Study on optimum synthesis of ethyl cyanoacetate. (2018). E3S Web of Conferences. [Link]

• Process for the preparation of alkyl cyanoacetates. (n.d.).

• Chemical Storage Guidelines. (2022). University of Windsor. [Link]

• Process for the preparation of alkyl cyanoacetates. (1951).
• Measuring method of content of cyanoacetic acid product. (n.d.).

• SAR and pH stability of cyano-substituted epothilones. (2002). PubMed. [Link]

• Effect of pH on Pesticide Stability and Efficacy. (n.d.). [Link]

• The Impact of pH on Chemical Stability in Lab Experiments. (2025). Ibis Scientific, LLC. [Link]

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• 3. 2-Octyl Cyanoacetate Supplier | High-Purity Cyano Compound Exporter [edta-chemical.com]
• 4. carbodiimide.com [carbodiimide.com]
• 5. US3723499A - Process for the production of cyanoacetic acid - Google Patents [patents.google.com]
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Common impurities in octan-2-yl 2-cyanoacetate and their removal.

Welcome to the technical support center for octan-2-yl 2-cyanoacetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the impurities and purification of this key chemical intermediate. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed analytical protocols to ensure the integrity of your experiments and syntheses.

Introduction to Octan-2-yl 2-Cyanoacetate and Its Purity Challenges

Octan-2-yl 2-cyanoacetate is a crucial building block in the synthesis of various organic compounds, including pharmaceuticals and adhesives. The purity of this reagent is paramount, as impurities can lead to undesirable side reactions, reduced yields, and compromised final product quality. This guide will equip you with the knowledge to identify, remove, and prevent common impurities.

Part 1: Frequently Asked Questions (FAQs) about Impurities

This section addresses the most common initial questions regarding impurities in octan-2-yl 2-cyanoacetate.

Q1: What are the most common impurities I should expect in my crude octan-2-yl 2-cyanoacetate?

A1: The impurities in crude octan-2-yl 2-cyanoacetate are typically related to its synthesis method. The two primary synthetic routes are:

• Fischer Esterification: The reaction of cyanoacetic acid with 2-octanol, usually in the presence of an acid catalyst like sulfuric acid or p-toluenesulfonic acid.

• Transesterification: The reaction of a lower alkyl cyanoacetate (e.g., methyl or ethyl cyanoacetate) with 2-octanol, often catalyzed by a base like sodium methoxide or a tin-based catalyst.

Based on these methods, the common impurities are:

• Unreacted Starting Materials:

  • Cyanoacetic acid

  • 2-octanol

  • Methyl or ethyl cyanoacetate

• Catalyst Residues:

  • Sulfuric acid or p-toluenesulfonic acid

  • Sodium methoxide (or its neutralization products)

• By-products:

  • Water (from esterification)

  • Methanol or ethanol (from transesterification)

  • Side-reaction products (e.g., self-condensation products of cyanoacetic acid)

• Degradation Products:

  • Hydrolysis products (if exposed to moisture)

  • Thermal decomposition products (if overheated during distillation)

Q2: My octan-2-yl 2-cyanoacetate has a yellow tint. What could be the cause?

A2: A yellow discoloration often indicates the presence of degradation or side-reaction products. This can be caused by:

• Overheating during synthesis or distillation: This can lead to the formation of colored polymeric or condensation by-products.

• Presence of acidic or basic impurities: Residual catalyst can promote side reactions at elevated temperatures.

• Extended storage or exposure to air and light: This can lead to slow decomposition over time.

Purification via vacuum distillation can often remove these colored impurities. If the distillate is still yellow, it may indicate thermal instability of the product under the distillation conditions.

Q3: Can I use crude octan-2-yl 2-cyanoacetate directly in my next reaction?

A3: It is highly discouraged. The impurities present in the crude product can have several detrimental effects on subsequent reactions:

• Unreacted starting materials will lead to inaccurate stoichiometry and the formation of unwanted by-products.

• Acidic or basic catalyst residues can interfere with the desired reaction pathway or catalyze unintended side reactions.

• Water can hydrolyze the ester or interfere with moisture-sensitive reagents.

Purification is a critical step to ensure the reproducibility and success of your synthesis.

Part 2: Troubleshooting Guide for Purification

This section provides a structured approach to troubleshoot common issues encountered during the purification of octan-2-yl 2-cyanoacetate.

Workflow for Purification of Octan-2-yl 2-Cyanoacetate

Caption: General workflow for the purification of octan-2-yl 2-cyanoacetate.

Troubleshooting Scenarios

Observation / Problem	Probable Cause(s)	Recommended Solution(s)
Low yield after aqueous wash.	- Emulsion formation: Due to residual base or soap formation. - Product hydrolysis: If the wash is too basic or prolonged.	- Break the emulsion by adding a saturated brine solution. - Ensure the wash solution is neutral or slightly acidic. - Minimize the duration of the aqueous wash.
Product is "wet" (contains water) after drying.	- Insufficient drying agent: Not enough drying agent was used for the amount of water present. - Inefficient drying agent: The drying agent is old or has been exposed to air.	- Add more drying agent until it no longer clumps together. - Use a fresh batch of anhydrous drying agent. - Allow for sufficient contact time with stirring.
"Bumping" or unstable boiling during vacuum distillation.	- Inefficient stirring: The stir bar is not spinning or is too small. - Vacuum leaks: Air is entering the system, causing pressure fluctuations. - Rapid heating: The heating rate is too high.	- Use a larger, appropriately shaped stir bar and ensure vigorous stirring. - Check all joints for proper sealing and re-grease if necessary.[1] - Heat the distillation flask gradually.[1]
Product purity does not improve after distillation.	- Co-distillation with impurity: An impurity has a boiling point very close to the product. - Thermal decomposition: The product is decomposing at the distillation temperature, creating new impurities.	- Use a fractionating column to improve separation. - Lower the distillation temperature by using a higher vacuum. - Consider alternative purification methods like column chromatography.
Dark, tarry residue in the distillation flask.	- Presence of non-volatile impurities: Polymeric materials or salts are present. - Thermal decomposition: High temperatures are causing the product or impurities to decompose and polymerize.	- Ensure all non-volatile catalysts have been removed during the wash step. - Reduce the distillation temperature by improving the vacuum. - Add a polymerization inhibitor (e.g., hydroquinone) to the crude product before distillation if polymerization is suspected.[2]
Distillate is discolored (yellow/brown).	- Thermal decomposition: As mentioned above. - Carryover of colored impurities: Vigorous boiling can carry non-volatile impurities into the condenser.	- Lower the distillation temperature. - Use a Claisen adapter to prevent bumping and carryover. - Ensure a slow and steady distillation rate.

Part 3: Detailed Experimental and Analytical Protocols

This section provides step-by-step protocols for the purification and analysis of octan-2-yl 2-cyanoacetate.

Protocol 1: Purification of Crude Octan-2-yl 2-Cyanoacetate

• Aqueous Wash: a. Transfer the crude product to a separatory funnel. b. Add an equal volume of deionized water and shake gently. Allow the layers to separate and discard the aqueous layer. c. Wash with a saturated sodium bicarbonate solution to neutralize any residual acid catalyst. Check the pH of the aqueous layer to ensure it is neutral or slightly basic. d. Wash again with a saturated brine solution to aid in breaking any emulsions and to remove residual water.

• Drying: a. Transfer the organic layer to a clean, dry Erlenmeyer flask. b. Add anhydrous magnesium sulfate or sodium sulfate. Swirl the flask and add more drying agent until it no longer clumps. c. Allow the mixture to stand for at least 15-20 minutes with occasional swirling.

• Filtration: a. Filter the dried organic layer through a fluted filter paper or a cotton plug into a round-bottom flask suitable for distillation.

• Vacuum Distillation: a. Assemble a vacuum distillation apparatus. Ensure all glassware is free of cracks and all joints are properly greased and sealed.[1] b. Add a magnetic stir bar to the distillation flask. c. Begin stirring and slowly apply vacuum. d. Once a stable vacuum is achieved, begin to heat the flask gently using a heating mantle. e. Collect the fraction that distills at the expected boiling point and pressure. For octan-2-yl 2-cyanoacetate, the boiling point is approximately 135-137 °C at 12 mmHg.[3] f. After collecting the product, remove the heat source and allow the apparatus to cool completely before venting to atmospheric pressure.[1]

Protocol 2: Quality Control and Impurity Profiling

GC-MS is an excellent technique for identifying and quantifying volatile impurities.

• Sample Preparation: Dilute a small sample of the purified product in a suitable solvent like dichloromethane or ethyl acetate.

• GC Conditions (Typical):

  • Column: A non-polar capillary column (e.g., HP-5MS, DB-5).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a lower temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 280 °C) to separate compounds with a wide range of boiling points.

  • Carrier Gas: Helium.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI).

  • Mass Range: Scan a range that covers the molecular weights of the product and expected impurities (e.g., 40-400 m/z).

HPLC is suitable for analyzing non-volatile impurities and for precise quantification.

• Sample Preparation: Dissolve a known amount of the sample in the mobile phase.

• HPLC Conditions (Typical):

  • Column: A reverse-phase C18 column.[4]

  • Mobile Phase: A gradient of water and acetonitrile, often with a small amount of acid (e.g., 0.1% trifluoroacetic acid or formic acid) to improve peak shape.[4][5]

  • Detection: UV detector at a wavelength where the cyanoacetate chromophore absorbs (e.g., 210-230 nm).

  • Flow Rate: 1.0 mL/min.

NMR provides detailed structural information and can be used for purity assessment.

• Sample Preparation: Dissolve the sample in a deuterated solvent such as CDCl₃.

• Expected Chemical Shifts (¹H NMR, 400 MHz, CDCl₃):

  • Octan-2-yl 2-cyanoacetate:

    • ~5.0 ppm (m, 1H, -OCH-)

    • ~3.4 ppm (s, 2H, -CH₂CN)

    • ~1.6 ppm (m, 2H, -OCH-CH₂-)

    • ~1.3 ppm (m, 8H, alkyl chain)

    • ~1.2 ppm (d, 3H, -OCH-CH₃)

    • ~0.9 ppm (t, 3H, terminal -CH₃)

• Key Impurity Chemical Shifts (¹H NMR, CDCl₃):

  • 2-octanol: A characteristic multiplet for the -CHOH proton around 3.8 ppm.[6]

  • Cyanoacetic acid: A singlet for the -CH₂CN protons around 3.5 ppm and a broad singlet for the acidic proton (>10 ppm).

• Expected Chemical Shifts (¹³C NMR, 100 MHz, CDCl₃):

  • Octan-2-yl 2-cyanoacetate:

    • ~162 ppm (C=O)

    • ~114 ppm (CN)

    • ~73 ppm (-OCH-)

    • ~35 ppm (-OCH-CH₂-)

    • ~31, 29, 25, 22 ppm (alkyl chain)

    • ~20 ppm (-OCH-CH₃)

    • ~14 ppm (terminal -CH₃)

• Key Impurity Chemical Shifts (¹³C NMR, CDCl₃):

  • 2-octanol: A characteristic signal for the -CHOH carbon around 68 ppm.[6]

  • Cyanoacetic acid: A signal for the carboxylic acid carbon around 165 ppm and the -CH₂CN carbon around 25 ppm.

Quantitative Data Summary for Purity Analysis

Analyte / Impurity	Typical GC-MS Retention Time Range (relative)	Key m/z Fragments	Typical ¹H NMR Shift (CDCl₃, ppm)	Source
Octan-2-yl 2-cyanoacetate	Main Peak	197 (M+), 113, 85, 57	~5.0 (m), 3.4 (s)	Product
2-Octanol	Earlier than product	130 (M+), 112, 87, 73, 59, 45	~3.8 (m)	Starting Material
Cyanoacetic acid	Varies (may require derivatization)	85 (M+), 44, 41	~3.5 (s)	Starting Material
Methyl Cyanoacetate	Much earlier than product	99 (M+), 68, 59, 40	~3.8 (s), 3.5 (s)	Starting Material (Transesterification)

References

• SIELC Technologies. (n.d.). Separation of Decyl cyanoacetate on Newcrom R1 HPLC column. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for Formal hydration of non-activated terminal olefins using tandem catalysts. Retrieved from the Royal Society of Chemistry website.
• Google Patents. (n.d.). US20130095262A2 - Cyanoacrylate Adhesive Compositions, Methods of Sterilization of the Compositions, and Articles of Manufacture Containing Such Compositions.

• Chemistry LibreTexts. (2022, April 7). 5.4C: Step-by-Step Procedures for Vacuum Distillation. Retrieved from [Link]

• AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance. Retrieved from [Link]

• ResearchGate. (n.d.). The ¹H (a) and the ¹³C (b) NMR spectra of the purified 2-cyano-2-(hydroxyimino)acetic acid methylester. Retrieved from [Link]

• SpectraBase. (n.d.). Cyanoacetic acid - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• Google Patents. (n.d.). US5698730A - Method for preparing cyanoacetic acid higher ester.

• Advances in Bioresearch. (2025, March 13). Impurity profiling Techniques for Pharmaceuticals – A Review. Retrieved from [Link]

• BenchChem. (2025). Application Note: Purity Assessment of 2-Methoxyethyl 2-cyanoacrylate by Gas Chromatography-Mass Spectrometry (GC-MS).

• PubChem. (n.d.). 2-Octyl Cyanoacrylate. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

• Student Academic Success. (n.d.). Organic Reactions: Esterification & Transesterification. Retrieved from [Link]

• National Center for Biotechnology Information. (2019, January 31). Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. Retrieved from [Link]

• Drug Target Review. (2021, April 21). Optimising analytical separations of synthetic RNA with modified HPLC. Retrieved from [Link]

• ResearchGate. (2025, August 6). Determination of 2-cyano-4'-bromomethyl biphenyl genotoxic impurity in irbesartan drug substances using HPLC technique. Retrieved from [Link]

• BenchChem. (2025). Application Note: Purity Assessment of (Oxiran-2-yl)methyl decanoate using Gas Chromatography-Mass Spectrometry (GC-MS).

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Technical Support Center: Knoevenagel Condensation Efficiency

Welcome to the Technical Support Center for the Knoevenagel Condensation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and optimization strategies for enhancing the efficiency of this pivotal carbon-carbon bond-forming reaction.

Frequently Asked Questions (FAQs)

Q1: What is the Knoevenagel Condensation?

The Knoevenagel condensation is a fundamental reaction in organic chemistry used to form carbon-carbon double bonds.[1] It involves the reaction of an aldehyde or ketone with a compound containing an active methylene group (a CH₂ group flanked by two electron-withdrawing groups), catalyzed by a weak base.[2][3] The reaction proceeds through a nucleophilic addition followed by a dehydration step, resulting in an α,β-unsaturated product.[3][4]

Q2: What are "active methylene compounds"?

Active methylene compounds are crucial for the Knoevenagel condensation. These are compounds where a methylene group is positioned between two electron-withdrawing groups (Z-CH₂-Z').[3] This structural arrangement makes the methylene protons acidic and easily removed by a weak base to form a stable carbanion (enolate). Common examples include diethyl malonate, malononitrile, ethyl acetoacetate, and cyanoacetic acid.[3][5]

Q3: Why is a weak base typically used as a catalyst?

The use of a weak base, such as an amine (e.g., piperidine, pyridine) or ammonium salts, is a key feature of the Knoevenagel condensation.[3][6] A strong base could lead to the self-condensation of the aldehyde or ketone starting material, a common side reaction that reduces the yield of the desired product.[3][6] The weak base is sufficient to deprotonate the active methylene compound without promoting unwanted side reactions.

Q4: What is the Doebner modification?

The Doebner modification is a variation of the Knoevenagel condensation where one of the electron-withdrawing groups on the active methylene compound is a carboxylic acid, and pyridine is often used as the solvent.[3] A key feature of this modification is that the initial condensation product often undergoes decarboxylation (loss of CO₂) under the reaction conditions.[3] For instance, the reaction of an aldehyde with malonic acid in pyridine yields an α,β-unsaturated carboxylic acid.[3]

Troubleshooting Guide

This section addresses specific issues that may arise during the Knoevenagel condensation, providing potential causes and actionable solutions.

Issue 1: Low or No Product Yield

Potential Cause 1: Inactive Catalyst The catalyst is critical for the reaction to proceed.[5] If the catalyst is old, impure, or has been deactivated, the reaction rate will be significantly reduced.

• Solution:

  • Use a fresh or newly purchased catalyst.

  • Consider using a different, potentially more active, weak base catalyst like piperidine or an ammonium salt.[7]

  • For greener alternatives, explore the use of ionic liquids, deep eutectic solvents (DES), or solid-supported catalysts.[7][8]

Potential Cause 2: Inappropriate Solvent The choice of solvent significantly impacts reaction efficiency by influencing the solubility of reactants and the stability of intermediates.[4][6]

• Solution:

  • Solvent Screening: If the reaction is sluggish, perform small-scale trials with different solvents. Protic solvents like ethanol can be effective, while polar aprotic solvents such as DMF have also demonstrated excellent results.[7][9]

  • Solvent-Free Conditions: In some cases, running the reaction without a solvent can improve yields and is a greener approach.[7][8]

Potential Cause 3: Incomplete Reaction The reaction may not have proceeded to completion, leaving unreacted starting materials.

• Solution:

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or another suitable analytical technique to determine the optimal reaction time.[6]

  • Temperature Optimization: While many Knoevenagel condensations occur at room temperature, gentle heating (e.g., 60-90°C) can often increase the reaction rate and drive it to completion.[7]

Potential Cause 4: Water Inhibition The Knoevenagel condensation produces water as a byproduct, which can inhibit the reaction by shifting the equilibrium back towards the starting materials.[7]

• Solution:

  • Water Removal: Employ methods to remove water as it forms. This can be achieved using a Dean-Stark apparatus for azeotropic distillation or by adding molecular sieves to the reaction mixture.[7]

Issue 2: Formation of Side Products

Potential Cause 1: Self-Condensation of Carbonyl Compound This is a common side reaction, especially when using a base that is too strong, leading to the reaction of the aldehyde or ketone with itself.[6]

• Solution:

  • Use a Weaker Base: Switch to a milder catalyst, such as an amine or an ammonium salt, to minimize self-condensation.[3][7]

Potential Cause 2: Michael Addition The α,β-unsaturated product of the Knoevenagel condensation can sometimes react with another molecule of the deprotonated active methylene compound via a Michael addition.[6]

• Solution:

  • Control Stoichiometry: Carefully control the ratio of reactants. Using a slight excess of the aldehyde or ketone can sometimes minimize this side reaction.[7]

  • Monitor Reaction Time: Avoid unnecessarily long reaction times, as this can increase the likelihood of side reactions. Quench the reaction once the starting material is consumed, as determined by TLC.[7]

Issue 3: Difficulty in Product Isolation or Purification

Potential Cause: Product Solubility or Stability The desired product may be highly soluble in the reaction solvent, making isolation difficult, or it may be unstable under the workup conditions.

• Solution:

  • Workup Procedure: If the product precipitates upon cooling, it can be isolated by simple filtration.[6] If it remains in solution, remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.[6]

  • Solvent Choice for Recrystallization: Carefully select a solvent system for recrystallization where the product has high solubility at elevated temperatures but low solubility at room temperature or below.

Optimizing Reaction Conditions

Systematic optimization of reaction parameters is key to maximizing the efficiency of the Knoevenagel condensation.

Catalyst Selection

The choice of catalyst is paramount and depends on the specific substrates and desired reaction conditions.[5]

Catalyst Type	Examples	Advantages	Disadvantages
Homogeneous Bases	Piperidine, Pyridine, Amines, Ammonium Salts	High activity, mild conditions.[5]	Can be difficult to separate from the product.
Heterogeneous Catalysts	Metal Oxides (e.g., ZnO, MgO), Zeolites, Hydrotalcites	Easy to separate and recycle, environmentally friendly.[10]	May have lower activity than homogeneous catalysts.
Biocatalysts	Lipases	Green and sustainable, can operate under mild conditions.[5][11]	May have limited substrate scope and require specific reaction media.
Ionic Liquids	e.g., [bmim]BF₄	Can act as both catalyst and solvent, often recyclable.[12][13]	Can be expensive and require specific handling.

Solvent Effects

The solvent plays a crucial role in the reaction kinetics and can influence the reaction pathway.[4]

• Polar Protic Solvents (e.g., Ethanol, Water): These can solvate the ionic intermediates and are often good choices. Water is an environmentally benign solvent.[9][14]

• Polar Aprotic Solvents (e.g., DMF, Acetonitrile): These can accelerate the reaction rate and often lead to high yields.[9][15]

• Solvent-Free (Neat) Conditions: This approach minimizes waste and can sometimes lead to faster reactions and higher yields.[8]

Temperature Control

Temperature is a critical parameter that affects the reaction rate. While many Knoevenagel condensations proceed at room temperature, some reactions may require heating to achieve a reasonable rate and yield.[7] It is advisable to start at room temperature and gradually increase the temperature while monitoring the reaction progress.

Reaction Monitoring

Careful monitoring of the reaction is essential for optimization.

• Thin-Layer Chromatography (TLC): A simple and effective method to track the consumption of starting materials and the formation of the product.[5]

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS): These techniques provide more quantitative data on reaction progress and can help identify side products.

Experimental Protocols

Protocol 1: General Procedure for Knoevenagel Condensation

• To a round-bottom flask, add the aldehyde or ketone (1 equivalent) and the active methylene compound (1-1.2 equivalents).

• Add a suitable solvent (e.g., ethanol, DMF, or run solvent-free).

• Add the weak base catalyst (e.g., piperidine, 0.1 equivalents).[6]

• Stir the reaction mixture at room temperature or heat to a predetermined temperature.

• Monitor the reaction progress by TLC.[6]

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid product and wash it with a suitable cold solvent (e.g., cold ethanol).[6]

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.[6]

Protocol 2: Knoevenagel Condensation with Azeotropic Water Removal

• Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.[7]

• Add the aldehyde or ketone, active methylene compound, catalyst, and a solvent that forms an azeotrope with water (e.g., toluene or benzene).

• Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and proceed with the appropriate workup and purification as described in Protocol 1.

Visualizing the Knoevenagel Condensation

Reaction Mechanism

The Knoevenagel condensation proceeds in three main steps: deprotonation of the active methylene compound, nucleophilic attack on the carbonyl carbon, and subsequent dehydration.[2]

Caption: The three key steps of the Knoevenagel condensation mechanism.

Troubleshooting Workflow

A systematic approach is crucial when troubleshooting unexpected results.

Caption: A logical workflow for troubleshooting low yields in Knoevenagel condensations.

References

• Dalton Transactions. A review of the recent progress on heterogeneous catalysts for Knoevenagel condensation. Available from: [Link].

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. Available from: [Link].

• Pure. The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Available from: [Link].

• Purechemistry. Knoevenagel condensation mechanism and applications. Available from: [Link].

• Wikipedia. Knoevenagel condensation. Available from: [Link].

• ResearchGate. Optimization conditions of Knoevenagel condensation reactions. Available from: [Link].

• ResearchGate. recent developments in knoevenagel condensation reaction: a review. Available from: [Link].

• RSC Publishing. Exploring the role of solvent polarity in mechanochemical Knoevenagel condensation: in situ investigation and isolation of reaction intermediates. Available from: [Link].

• International Journal of Chemical and Physical Sciences. A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. Available from: [Link].

• Green Chemistry (RSC Publishing). A simple, efficient and green procedure for Knoevenagel condensation catalyzed by [C4dabco][BF4] ionic liquid in water. Available from: [Link].

• bepls. Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity. Available from: [Link].

• Indian Journal of Chemistry. WEB: A green and an efficient catalyst for Knoevenagel condensation under grindstone method. Available from: [Link].

• The Importance and Applications of Knoevenagel Reaction (Brief Review). Available from: [Link].

• Crystal Growth & Design. Coordination Polymers As Catalysts in Knoevenagel Condensations A Critical Review Analysis under Synthesis Conditions and Green Chemistry. Available from: [Link].

• Frontiers. Activated carbon sheets from pomegranate peel with ionic liquid for Knoevenagel condensation: synthesis of aryledene. Available from: [Link].

• Semantic Scholar. RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Available from: [Link].

• The Journal of Physical Chemistry B. Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. Available from: [Link].

• ResearchGate. Effect of Various Solvents on the Knoevenagel Condensation Reaction at Room Temperature a. Available from: [Link].

• ResearchGate. Effect of the solvent on Knoevenagel condensation. Available from: [Link].

• ResearchGate. Optimization of conditions for Knoevenagel condensation reaction [a]. Available from: [Link].

• ResearchGate. Optimizing reaction condition for Knoevenagel condensation of benzaldehyde and malononitrile. [a]. Available from: [Link].

• ResearchGate. Enhancing efficiency in Knoevenagel condensation: a sustainable approach using mesoporous catalysts and microwaves. Available from: [Link].

• PubMed. Enzyme Promiscuity as a Remedy for the Common Problems with Knoevenagel Condensation. Available from: [Link].

• ResearchGate. Atom efficiency for the Knoevenagel condensation with different reported catalytic systems …. Available from: [Link].

• ResearchGate. 6 questions with answers in KNOEVENAGEL CONDENSATION | Science topic. Available from: [Link].

• Banaras Hindu University. Novel Methods of Knoevenagel Condensation. Available from: [Link].

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• 4. Exploring the role of solvent polarity in mechanochemical Knoevenagel condensation: in situ investigation and isolation of reaction intermediates - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP02883F [pubs.rsc.org]
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• 15. researchgate.net [researchgate.net]

Resolving incomplete reactions in the synthesis of cyanoacrylates.

Introduction

The synthesis of α-cyanoacrylates, the monomers essential for "super glue" and advanced medical adhesives, is predominantly achieved through a Knoevenagel condensation followed by thermal depolymerization.[1][2] This process, while well-established, is notoriously sensitive and prone to incomplete reactions, premature polymerization, and low yields. This guide serves as a dedicated resource for researchers, chemists, and drug development professionals to diagnose and resolve common issues encountered during their synthetic work. Here, we provide in-depth, field-proven insights and validated protocols to navigate the complexities of cyanoacrylate synthesis.

Troubleshooting Guide: Incomplete Reactions & Low Yield

This section addresses the most frequent and critical challenges in cyanoacrylate synthesis in a direct question-and-answer format.

Question 1: My Knoevenagel condensation reaction mixture solidified into a solid mass before the depolymerization step. What happened?

Answer: This indicates premature, uncontrolled bulk polymerization of the intermediate cyanoacrylate polymer/oligomer. Cyanoacrylate monomers and their oligomers are extremely susceptible to anionic polymerization, which can be initiated by residual basic catalysts or other nucleophilic impurities.[3]

Causality Explained: The Knoevenagel condensation is base-catalyzed (e.g., using piperidine, pyrrolidine, or sodium hydroxide).[4][5] These bases are strong enough to deprotonate the active methylene group of the cyanoacetate, but they are also potent initiators for the anionic polymerization of the electron-deficient cyanoacrylate product. If the catalyst is not neutralized or removed after the condensation is complete, it will trigger a rapid, exothermic polymerization upon heating or solvent removal, resulting in a solid, intractable mass.

Troubleshooting Protocol:

• Catalyst Selection & Stoichiometry: Use the weakest effective base at the lowest possible concentration. Catalysts like piperidine are commonly used at 0.1-0.5% by weight.[4]

• Crucial Neutralization Step: After the condensation reaction (confirmed by the cessation of water evolution), cool the mixture and add a stoichiometric amount of a strong acid to neutralize the base catalyst before any heating or solvent removal. Acids like p-toluenesulfonic acid or phosphorus pentoxide (P₂O₅) are effective.[1][3] This converts the amine catalyst into a non-nucleophilic ammonium salt, preventing it from initiating polymerization.

• Temperature Management: Avoid excessive temperatures during condensation, as this can accelerate unwanted side reactions and polymerization. A typical reflux temperature of 50-90°C is recommended.[4]

Question 2: My final yield of purified monomer is consistently low. How can I improve it?

Answer: A low monomer yield is a multifaceted problem that can originate from either the initial condensation stage or the final depolymerization ("cracking") and purification stage.

Scenario A: Inefficient Knoevenagel Condensation

The forward reaction is a reversible equilibrium. The primary byproduct, water, can drive the reaction backward, reducing the yield of the desired prepolymer.[1][6]

• Solution: Implement efficient water removal. Using a Dean-Stark apparatus with an azeotroping solvent (e.g., toluene, cyclohexane) is a standard and effective method to continuously remove water as it forms, thereby driving the reaction to completion.[1][4]

Scenario B: Incomplete Thermal Depolymerization ("Cracking")

The conversion of the prepolymer back to the monomer requires specific and carefully controlled conditions.

• Problem: Insufficient temperature or vacuum.

• Explanation: The "cracking" process is a pyrolysis reaction that requires high temperatures (typically 150-220°C) under a high vacuum (<5 mmHg).[1][3] If the temperature is too low or the pressure is too high, the polymer will not efficiently break down and vaporize, leading to a poor yield of distilled monomer.

• Solution: Ensure your apparatus can achieve and maintain the required temperature and vacuum. The use of a high-boiling-point heat transfer fluid in the flask can improve heat distribution.[2]

Scenario C: Repolymerization in the Collection Vessel

The freshly distilled cyanoacrylate monomer is highly pure and thus extremely reactive. Without immediate stabilization, it will polymerize upon condensation in the receiving flask, often initiated by trace moisture on the glass surface.[1]

• Explanation: The monomer vapor is free of the inhibitors present in the cracking pot. As it condenses into a pure liquid, it is highly vulnerable to anionic polymerization.

• Solution: The receiving flask must be pre-charged with a dual-inhibitor system before starting the distillation.

  • Anionic Inhibitor: An acidic gas (like SO₂) or a strong acid (like a sulfonic acid) to quench any anionic initiators.[7]

  • Free-Radical Inhibitor: A phenolic compound (like hydroquinone or p-methoxyphenol) to prevent radical polymerization that can be triggered by heat or light.[7][8]

Problem	Primary Cause	Key Solution
Low Monomer Yield	Inefficient water removal in condensation	Use a Dean-Stark apparatus for azeotropic water removal.[1]
Incomplete thermal depolymerization	Increase temperature to 150-220°C and ensure high vacuum (<5 mmHg).[1][3]
Repolymerization during collection	Pre-charge the receiving flask with both anionic and free-radical inhibitors.[7]
Reaction Solidifies	Residual basic catalyst	Neutralize the catalyst with a strong acid (e.g., P₂O₅) after condensation.[3]

Experimental Workflows & Diagrams

Workflow 1: Cyanoacrylate Synthesis & Depolymerization

This diagram outlines the critical steps and control points in the standard two-stage synthesis process.

Caption: Standard two-stage synthesis workflow for cyanoacrylates.

Diagram 2: Troubleshooting Low Monomer Yield

This decision tree helps diagnose the root cause of an incomplete reaction or low yield.

Caption: Decision tree for diagnosing low yield in cyanoacrylate synthesis.

Detailed Experimental Protocol: Synthesis of Ethyl 2-Cyanoacrylate

This protocol provides a representative, step-by-step methodology.

Materials:

• Ethyl cyanoacetate

• Paraformaldehyde

• Toluene (as azeotroping solvent)

• Piperidine (catalyst)

• Phosphorus pentoxide (P₂O₅, depolymerization catalyst and neutralizing agent)

• Hydroquinone (free-radical inhibitor)

• Sulfur dioxide (SO₂, anionic inhibitor) or a suitable sulfonic acid

Procedure:

Stage 1: Knoevenagel Condensation

• Apparatus Setup: Assemble a round-bottom flask with a magnetic stirrer, a reflux condenser, and a Dean-Stark apparatus.

• Reagent Charging: To the flask, add ethyl cyanoacetate (1.0 eq) and toluene.

• Catalyst Addition: Add a catalytic amount of piperidine (approx. 0.02 eq).[1]

• Reaction: Heat the mixture to reflux. Slowly add paraformaldehyde (1.0 eq) in portions. Continue refluxing until the theoretical amount of water has been collected in the Dean-Stark trap, indicating the reaction is complete.[1]

• Neutralization: Cool the reaction mixture to room temperature. Carefully add a stoichiometric amount of P₂O₅ to neutralize the piperidine catalyst.

• Solvent Removal: Remove the toluene under reduced pressure using a rotary evaporator to yield the crude, viscous prepolymer.

Stage 2: Depolymerization and Purification

• Apparatus Setup: Set up a vacuum distillation apparatus designed for high temperatures.

• Flask Charging: Transfer the crude prepolymer to the distillation flask. Add a catalytic amount of fresh P₂O₅ and a small amount of hydroquinone as a free-radical inhibitor.[1]

• Receiver Preparation: Charge the receiving flask with a small amount of hydroquinone and introduce a trace amount of SO₂ gas (or add a drop of sulfonic acid) to inhibit anionic polymerization.[7]

• Distillation: Heat the distillation flask to 160-200°C under a high vacuum (<2 mbar).[1] The prepolymer will "crack," and the volatile ethyl 2-cyanoacrylate monomer will distill over.

• Collection: Collect the purified, liquid monomer in the stabilized receiving flask. Store the final product in a cool, dark, and dry environment.

Frequently Asked Questions (FAQs)

Q1: What is the difference between anionic and free-radical inhibitors, and why do I need both? A: They prevent polymerization through two different mechanisms. Anionic polymerization is the primary and most rapid pathway for cyanoacrylates, initiated by bases or nucleophiles (like moisture).[3] Anionic inhibitors are acids (e.g., SO₂, H₂SO₄) that neutralize these initiators.[7] Free-radical polymerization is a slower process initiated by heat, UV light, or radical species. Free-radical inhibitors (e.g., hydroquinone) are antioxidants that scavenge these radicals.[8] You need both to ensure stability during high-temperature distillation (free-radical) and long-term storage (anionic).

Q2: Can I use a different catalyst for the Knoevenagel condensation? A: Yes, various basic catalysts are known to work, including other secondary amines like pyrrolidine or salts of weak acids and bases.[4] Some modern protocols use ionic liquids, such as diisopropylethylammonium acetate (DIPEAc), which can offer benefits like shorter reaction times and higher yields under milder conditions.[9][10] The key is to choose a catalyst that is effective but can also be easily neutralized or removed before the depolymerization step.

Q3: How can I monitor the progress of the condensation reaction? A: The most straightforward method is to monitor the volume of water collected in the Dean-Stark trap; the reaction is complete when water evolution ceases.[1] For a more rigorous analysis, you can take small aliquots from the reaction, neutralize them, and analyze them by Thin-Layer Chromatography (TLC) to track the disappearance of the starting alkyl cyanoacetate.

Q4: My purified monomer turned cloudy or solidified during storage. What happened? A: This is a classic sign of inhibitor depletion or contamination. The stabilizers are consumed over time, especially if the container is opened frequently, exposing the monomer to atmospheric moisture.[1] Moisture is a potent initiator of anionic polymerization. Ensure your storage container is sealed tightly with a desiccant and stored in a cool, dark place. The cloudiness is due to the formation of polymer/oligomer particles.

References

• Title: Anionic polymerization inhibitor for cyanoacrylate adhesives.
• Title: Process for the manufacture of methyl cyanoacrylate.

• Title: Radical Polymerization of Alkyl 2-Cyanoacrylates. Source: National Institutes of Health (PMC) URL: [Link]

• Title: Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Source: J. Mex. Chem. Soc. URL: [Link]

• Title: Controlled living anionic polymerization of cyanoacrylates by frustrated Lewis pair based initiators. Source: Royal Society of Chemistry URL: [Link]

• Title: THE EFFECT OF INHIBITOR AND INITIATOR CONCENTRATION ON DEGREE OF CONVERSION, FLEXURAL STRENGTH AND POLYMERIZATION SHRINKAGE STRE. Source: CORE URL: [Link]

• Title: Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Source: SciELO México URL: [Link]

• Title: Knoevengel Condensation: A Review on cyanoacrylates and their synthetic applications. Source: Caribbean Journal of Science and Technology URL: [Link]

• Title: n-Butyl Cyanoacrylate Synthesis. A New Quality Step Using Microwaves. Source: National Institutes of Health (PMC) URL: [Link]

• Title: Cyanoacrylate Chemistry and Polymerization Mechanisms. Source: Progress in Chemical and Biochemical Research URL: [Link]

• Title: An investigation into the sample preparation procedure and analysis of cyanoacrylate adhesives using. Source: Dublin City University URL: [Link]

• Title: Method for synthesizing cyanoacrylate.

• Title: n-Butyl Cyanoacrylate Synthesis. A New Quality Step Using Microwaves. Source: National Institutes of Health (PMC) URL: [Link]

• Title: Methyl 2-Cyanoacrylate (MCA) - Ethyl 2-Cyanoacrylate (ECA). Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Method for purifying ethyl-2-cyanoacrylate adhesive composition and ethyl.

• Title: Knoevenagel condensation. Source: Wikipedia URL: [Link]

• Title: Composition and method for inhibiting the cure of cyanoacrylate adhesives.

• Title: Cyanoacrylate Chemistry and Polymerization Mechanisms. Source: Progress in Chemical and Biochemical Research URL: [Link]

• Title: Method for producing a cyanoacrylate monomer.

• Title: Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. Source: International Journal of Pharmaceutical and Phytopharmacological Research URL: [Link]

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• 5. US20070213553A1 - Method for producing a cyanoacrylate monomer - Google Patents [patents.google.com]
• 6. caribjscitech.com [caribjscitech.com]
• 7. US4182823A - Anionic polymerization inhibitor for cyanoacrylate adhesives - Google Patents [patents.google.com]
• 8. Radical Polymerization of Alkyl 2-Cyanoacrylates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jmcs.org.mx [jmcs.org.mx]
• 10. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity [scielo.org.mx]

Minimizing side product formation in cyanoacetate reactions.

Welcome to the technical support center for cyanoacetate reactions. This resource is designed for researchers, scientists, and professionals in drug development who utilize the versatile chemistry of cyanoacetate derivatives. Here, we move beyond simple protocols to provide in-depth troubleshooting guides and frequently asked questions, grounded in mechanistic principles and practical experience, to help you minimize side product formation and maximize the yield and purity of your target molecules.

Troubleshooting Guide: Diagnosing and Solving Common Issues

This section addresses specific experimental challenges in a question-and-answer format, offering explanations and actionable solutions.

Question 1: My Knoevenagel condensation is giving low yields and a complex mixture of products. What's going wrong?

Low yields in Knoevenagel condensations involving cyanoacetates are often due to suboptimal catalyst choice, inefficient water removal, or competing side reactions. The primary goal is to facilitate the condensation between the active methylene group of the cyanoacetate and a carbonyl compound to form an α,β-unsaturated product.[1]

Possible Causes and Solutions:

• Inappropriate Catalyst: The basicity of the catalyst is crucial. A base that is too strong can promote self-condensation of the aldehyde or ketone, or lead to Thorpe-Ziegler type side reactions of the cyanoacetate itself.[1][2] Conversely, a catalyst that is too weak will result in slow and incomplete reactions.

  • Recommendation: For many standard Knoevenagel reactions, weakly basic amines like piperidine or its acetate salt are effective.[3][4] For a broader substrate scope and often higher yields with shorter reaction times, diisopropylethylammonium acetate (DIPEAc) has been shown to be an excellent catalyst.[3][5]

• Reversible Reaction and Water Removal: The final step of the Knoevenagel condensation is the elimination of a water molecule.[1] If water is not effectively removed, the equilibrium can shift back towards the starting materials.

  • Recommendation: While some modern protocols are performed in water[6][7], traditional methods often benefit from the use of a Dean-Stark apparatus to azeotropically remove water, especially when using solvents like toluene.

• Side Reactions of the Carbonyl Compound: Aldehydes, in particular, can undergo self-condensation (an aldol reaction) under basic conditions.[1]

  • Recommendation: Employing milder catalysts and maintaining controlled temperatures can minimize this. Adding the aldehyde slowly to the mixture of the cyanoacetate and catalyst can also help.

Illustrative Data: Catalyst Comparison in Knoevenagel Condensation

Catalyst	Medium	Reaction Time	Yield of Desired Product	Reference
No Catalyst	Dichloromethane	Extended	5%	[3]
Triethylamine	Dichloromethane	6h	62%	[5]
Piperidine	Dichloromethane	5h	57%	[5]
DIPEAc	Dichloromethane	2.5h	91%	[5]

Question 2: I'm observing a significant amount of a high-molecular-weight, sticky byproduct in my cyanoacetate alkylation. What is it and how can I prevent it?

The formation of a dimeric or polymeric substance often points towards the Thorpe-Ziegler reaction, which is a base-catalyzed self-condensation of nitriles.[2][8] In this reaction, the carbanion of one cyanoacetate molecule attacks the nitrile group of another, leading to the formation of an enamine.[9]

Mechanism of Thorpe-Ziegler Dimerization:

• Deprotonation: A base removes the acidic α-proton from the cyanoacetate to form a resonance-stabilized carbanion.

• Nucleophilic Attack: This carbanion attacks the electrophilic carbon of the nitrile group on a second cyanoacetate molecule.

• Cyclization/Protonation: The resulting intermediate can then lead to various dimeric or oligomeric products.

Preventative Measures:

• Base Selection: Use a non-nucleophilic, sterically hindered base that favors deprotonation over addition to the nitrile. Strong, non-nucleophilic bases like sodium hydride (NaH) are often effective for complete deprotonation prior to alkylation.[10] Weaker bases like potassium carbonate may lead to incomplete deprotonation and allow for competing side reactions.[10]

• Solvent Choice: Polar aprotic solvents like THF and DMF are generally preferred for alkylation as they solvate the cation without protonating the carbanion, thereby enhancing its reactivity towards the alkylating agent rather than self-condensation.[10][11]

• Reaction Conditions:

  • Maintain a low reaction temperature during base addition and deprotonation to control reactivity.

  • Add the alkylating agent promptly after the formation of the carbanion to ensure it reacts with the intended electrophile.

  • Use dilute conditions to reduce the probability of intermolecular reactions.

Workflow for Minimizing Dimerization in Alkylation

Caption: Workflow for cyanoacetate alkylation.

Question 3: My final product is contaminated with the corresponding carboxylic acid. How can I avoid hydrolyzing the ester group?

The ester functionality of cyanoacetate derivatives is susceptible to hydrolysis under both acidic and basic conditions, especially in the presence of water and at elevated temperatures.[12][13]

Key Factors and Mitigation Strategies:

• pH Control During Workup:

  • Acidic Hydrolysis: This is a reversible process.[14] Using strong acids during workup to neutralize a basic reaction mixture can lead to significant hydrolysis. If an acidic wash is necessary, use a dilute, weak acid and perform the extraction quickly at low temperatures.

  • Basic Hydrolysis (Saponification): This reaction is irreversible and leads to the formation of a carboxylate salt.[15] Avoid using strong aqueous bases like NaOH or KOH in the workup if the ester is desired. A saturated solution of sodium bicarbonate can be a milder alternative for neutralizing acidic catalysts.

• Reaction Conditions:

  • Anhydrous Conditions: For reactions sensitive to water, ensure all solvents and reagents are dry. Performing reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent the introduction of atmospheric moisture.

  • Temperature: Higher temperatures accelerate the rate of hydrolysis. If possible, conduct your reaction and workup at lower temperatures.

• Nitrile Group Hydrolysis: While less common, the nitrile group can also be hydrolyzed to a carboxylic acid or an amide, particularly under harsh acidic or basic conditions at high temperatures.[16] Milder reaction conditions will also help to prevent this side reaction.[16]

Decision Tree for Workup

Caption: Workup decision tree to prevent hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in reactions with ethyl cyanoacetate?

The most prevalent side products stem from the three reactive centers of the molecule: the active methylene protons, the ester group, and the nitrile group. These include:

• Products from self-condensation (Thorpe-Ziegler reaction): Dimeric or oligomeric enamines.[2][9]

• Hydrolysis products: Cyanoacetic acid (from ester hydrolysis) or its salt.[12][13][17]

• Decarboxylation products: If cyanoacetic acid is formed, it can decarboxylate upon heating to yield acetonitrile.[18]

Q2: How do I choose the optimal base for my cyanoacetate reaction?

The choice of base is critical and depends on the specific transformation:

• For Knoevenagel Condensations: Weakly basic amines like piperidine, or ammonium acetate derivatives like DIPEAc, are preferred to avoid self-condensation of the carbonyl partner.[3][4][5]

• For Alkylations: A strong, non-nucleophilic base like sodium hydride (NaH) or sodium ethoxide (NaOEt) is often used to ensure complete and rapid deprotonation, which can then be followed by the addition of the alkylating agent.[10]

Q3: What is the effect of the solvent on cyanoacetate reactions?

Solvents play a significant role in stabilizing reactants and transition states.[11]

• Polar Aprotic Solvents (e.g., THF, DMF, DMSO): These are generally excellent choices for reactions involving the cyanoacetate anion (e.g., alkylations). They solvate the counter-ion but do not strongly solvate the nucleophilic carbanion, leaving it highly reactive.[10]

• Protic Solvents (e.g., Ethanol, Water): These solvents can hydrogen-bond with and stabilize the cyanoacetate anion, reducing its nucleophilicity.[19] While some modern Knoevenagel protocols are successful in water[6][7][20], protic solvents can lead to side reactions like ester hydrolysis and may not be suitable for alkylations where a highly reactive nucleophile is required.[10]

Q4: Can the nitrile group participate in unwanted reactions?

Yes. Besides the Thorpe-Ziegler self-condensation[8], the nitrile group can be hydrolyzed to an amide or carboxylic acid under harsh conditions.[16] It can also be reduced. In the presence of bases, the combination can potentially produce hydrogen cyanide.[12] It is crucial to consider the compatibility of all reagents with the nitrile functionality.

References

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• Thorpe reaction - L.S.College, Muzaffarpur.
• Improving the yield of Ethyl 2-cyanopropanoate in alkylation reactions - Benchchem.
• Common Name: ETHYL CYANOACETATE HAZARD SUMMARY - NJ.gov.
• Side reactions and byproduct formation in ethyl 2-amino-2-cyanoacetate synthesis. - Benchchem.
• Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity - SciELO México.
• Active Methylene Compound for the Knoevenagel Condensation and Organocatalyst for the Biginelli Reaction Versatile Applications of Cyanoacetic Acid in Organic Chemistry - SciELO.
• Cyanoacetic acid - Wikipedia.
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• Decarboxylative Cyanation and Azidation of Carboxylic Acids: An Overview - Chemical Review and Letters.
• Thorpe Reaction & Thorpe-Ziegler Reaction - Alfa Chemistry.
• What are the side effects of Ethyl cyanoacetate? - FAQ - Guidechem.
• A New Approach to the Cyanoacetic Ester Synthesis.
• Thorpe-Ziegler Reaction | Chem-Station Int. Ed.
• Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate. - ResearchGate.
• Thorpe-Ziegler reaction | Semantic Scholar.
• ETHYL CYANOACETATE - CAMEO Chemicals - NOAA.
• Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex.
• Knoevenagel condensation - Wikipedia.
• The catalytic decarboxylation of cyanoacetic acid: anionic tungsten carboxylates as homogeneous catalysts | Journal of the American Chemical Society.
• A Comparative Analysis of Reactivity: Sodium Cyanoacetate vs. Ethyl Cyanoacetate - Benchchem.
• Ethyl cyanoacetate - Wikipedia.
• Full article: THE KNOEVENAGEL CONDENSATION OF AROMATIC ALDEHYDES WITH MALONONITRILE OR ETHYL CYANOACETATE IN THE PRESENCE OF CTMAB IN WATER - Taylor & Francis.
• Base controlled rongalite-mediated reductive aldol/cyclization and dimerization of isatylidene malononitriles/cyanoacetates - Organic & Biomolecular Chemistry (RSC Publishing).
• Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using Cyanoacetic Acid and Its Derivatives - Benchchem.
• hydrolysis of esters - Chemguide.
• Ester to Acid - Common Conditions.
• dicyanoketene ethylene acetal - Organic Syntheses Procedure.
• Reactions of keten acetals. Part I. The hydrolysis of cyanoketen dimethyl acetal; general acid catalysis and kinetic hydrogen isotope effects - Journal of the Chemical Society B - RSC Publishing.
• Ch20: Hydrolysis of Esters - University of Calgary.
• Solvent effects - Wikipedia.
• Cyanoacetamides (IV): Versatile One-Pot Route to 2-quinoline-3-carboxamides - PMC - NIH.
• 4.7: Solvent Effects - Chemistry LibreTexts.
• 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry.
• CN105541664A - Method for synthesizing cyanoacrylate - Google Patents.
• Acetals Formation and Hydrolysis - Organic Chemistry Tutor.
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• Ch 8 : Solvent Effects - University of Calgary.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Analytical Characterization of Octan-2-yl 2-Cyanoacetate

Introduction

Octan-2-yl 2-cyanoacetate is an important chemical intermediate, notably serving as a key monomer in the synthesis of specialty cyanoacrylate adhesives and polymers.[1][2] The precise structure and purity of this precursor are paramount, as they directly influence the polymerization kinetics and the physicochemical properties of the final product. Even minor impurities, such as residual starting materials (cyanoacetic acid, octan-2-ol) or isomeric variants, can have significant consequences on performance and stability.

This guide provides an in-depth comparison of the primary analytical methods for the comprehensive characterization of octan-2-yl 2-cyanoacetate. Moving beyond a simple recitation of techniques, we will delve into the causality behind methodological choices, offering field-proven insights to ensure robust and reliable analysis. The protocols described herein are designed to be self-validating, providing a framework for researchers, quality control analysts, and drug development professionals to confidently ascertain the identity, structure, and purity of their material.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of unequivocal structure determination for organic molecules. It provides detailed information about the carbon-hydrogen framework, making it the most powerful technique for confirming the identity and isomeric purity of octan-2-yl 2-cyanoacetate.

Expertise & Rationale

We employ both ¹H and ¹³C NMR for a complete picture. ¹H NMR quantifies the different types of protons and reveals their connectivity through spin-spin coupling, which is crucial for distinguishing the octan-2-yl isomer from other octyl isomers (e.g., the n-octyl variant). ¹³C NMR complements this by identifying all unique carbon environments, confirming the presence of the key functional groups: the nitrile (C≡N), the ester carbonyl (C=O), and the specific carbons of the chiral octan-2-yl chain.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh approximately 10-20 mg of the octan-2-yl 2-cyanoacetate sample.

• Dissolution: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a standard choice for non-polar to moderately polar compounds, offering excellent solubility and a clean spectral window.

• Standard: Add a small drop of tetramethylsilane (TMS) as an internal reference standard (δ 0.00 ppm).

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Acquisition: Acquire the spectra on a 400 MHz (or higher) spectrometer.

  • For ¹H NMR: Acquire 16-32 scans.

  • For ¹³C NMR: Acquire 1024-2048 scans using a proton-decoupled pulse sequence.

• Processing: Process the resulting Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication) and perform a Fourier transform. Phase and baseline correct the spectrum and integrate the ¹H NMR signals.

Data Interpretation and Expected Results

The spectra must be analyzed for chemical shifts (δ), signal multiplicity, and integration values (for ¹H). The expected data for octan-2-yl 2-cyanoacetate is summarized below.

Table 1: Predicted ¹H and ¹³C NMR Data for Octan-2-yl 2-Cyanoacetate in CDCl₃

Assignment (¹H)	Structure Moiety	Predicted δ (ppm)	Multiplicity	Integration
a	CH₃-CH₂-	~0.89	Triplet (t)	3H
b	-CH(O)-CH₃	~1.28	Doublet (d)	3H
c	-(CH₂)₄-	~1.30	Multiplet (m)	8H
d	-CH₂-CH(O)-	~1.65	Multiplet (m)	2H
e	N≡C-CH₂-	~3.45	Singlet (s)	2H
f	-O-CH(CH₃)-	~5.05	Sextet	1H

Assignment (¹³C)	Structure Moiety	Predicted δ (ppm)
1	CH₃ -CH₂-	~14.0
2	-CH(O)-CH₃	~19.8
3	CH₂ -CH₃	~22.5
4	N≡C-CH₂ -	~25.0
5	CH₂ -CH(O)-	~25.3
6	CH₂ -CH₂-CH₃	~28.9
7	CH₂ -CH₂-CH(O)-	~31.6
8	-O-CH -	~72.0
9	C ≡N	~113.5
10	C =O	~162.0

Note: Spectra for similar, shorter-chain alkyl cyanoacetates can serve as a useful comparison.[3][4]

Workflow for NMR Analysis

Caption: Workflow for NMR-based structural confirmation.

Molecular Weight and Fragmentation Analysis by Mass Spectrometry (MS)

Mass spectrometry is indispensable for confirming the molecular weight of the target compound and providing structural clues through fragmentation analysis. When coupled with Gas Chromatography (GC-MS), it also serves as a powerful tool for separating and identifying volatile impurities.

Expertise & Rationale

We recommend Electron Ionization (EI) as the ionization source for its ability to generate reproducible fragmentation patterns that are highly characteristic of the molecule's structure. The resulting mass spectrum serves as a molecular "fingerprint." The base peak and other significant fragments can be predicted based on established fragmentation rules for esters and alkyl chains, providing a secondary layer of structural confirmation.

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a dilute solution of the sample (~100 µg/mL) in a volatile solvent such as ethyl acetate or dichloromethane.

• GC Separation:

  • System: A standard GC-MS system.

  • Column: Use a non-polar capillary column, such as a TG-5MS (30 m x 0.25 mm x 0.25 µm), which separates compounds primarily by boiling point.[5]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection: Inject 1 µL in split mode (e.g., 50:1 split ratio).

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp at 15°C/min to 250°C and hold for 5 minutes. This program ensures good separation from potential lower-boiling (e.g., octanol) and higher-boiling impurities.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 400.

  • Source Temperature: 230°C.

Data Interpretation and Expected Results

The primary goal is to identify the molecular ion peak (M⁺) and rationalize the major fragment ions.

• Molecular Ion (M⁺): The expected molecular ion peak for C₁₁H₁₉NO₂ is at m/z 197 .[6] This peak may be weak due to the facile fragmentation of the ester.

• Key Fragments: The fragmentation pattern will be dominated by cleavages around the ester group and along the alkyl chain.

Table 2: Predicted Mass Fragments for Octan-2-yl 2-Cyanoacetate

m/z	Proposed Fragment	Structural Origin
197	[M]⁺	Molecular Ion
112	[M - C₈H₁₇]⁺	Loss of the octyl radical
85	[CH₂(C≡N)C=O]⁺	Acylium ion from cleavage of the ester C-O bond
68	[CH₂=C=C=O]⁺ or [CH₂-C≡N]⁺	Result of rearrangements and further fragmentation
55, 41	[C₄H₇]⁺, [C₃H₅]⁺	Characteristic alkyl chain fragments

Note: The fragmentation of the chiral octan-2-yl group can also lead to a characteristic fragment at m/z 113 corresponding to the protonated octene ([C₈H₁₇]⁺).

Workflow for GC-MS Analysis

Caption: General workflow for GC-MS characterization.

Functional Group Confirmation by Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and straightforward technique used to confirm the presence of key functional groups. It is an excellent first-pass identity check and can quickly detect certain gross impurities, such as the presence of hydroxyl (-OH) groups from unreacted alcohol or carboxylic acid.

Expertise & Rationale

The most efficient method for analyzing a liquid sample like octan-2-yl 2-cyanoacetate is Attenuated Total Reflectance (ATR). This technique requires minimal sample preparation (just a single drop) and is non-destructive. The key is to look for the two most characteristic vibrations: the sharp, intense stretch of the nitrile (C≡N) and the strong, sharp stretch of the ester carbonyl (C=O). Their presence and position are highly indicative of the correct molecule.

Experimental Protocol: FTIR-ATR

• Instrument Preparation: Ensure the ATR crystal (typically diamond or zinc selenide) is clean by wiping it with a solvent-moistened wipe (e.g., isopropanol) and running a background scan.

• Sample Application: Place one drop of the neat octan-2-yl 2-cyanoacetate liquid directly onto the ATR crystal.

• Data Acquisition: Acquire the spectrum, typically by co-adding 16 or 32 scans over the range of 4000-600 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal after analysis.

Data Interpretation and Expected Results

The IR spectrum is analyzed for characteristic absorption bands corresponding to specific molecular vibrations.

Table 3: Characteristic IR Absorption Bands for Octan-2-yl 2-Cyanoacetate

Frequency (cm⁻¹)	Vibration	Expected Intensity
2950-2850	C-H (sp³) stretch	Strong
~2250	C≡N (Nitrile) stretch	Medium, Sharp
~1745	C=O (Ester) stretch	Strong, Sharp
~1250-1100	C-O (Ester) stretch	Strong

The absence of a broad band around 3500-3200 cm⁻¹ is critical, as it confirms the absence of significant -OH impurities (e.g., octan-2-ol or cyanoacetic acid).[7]

Workflow for FTIR-ATR Analysis

Caption: Rapid functional group analysis via FTIR-ATR.

Purity Determination by Chromatographic Methods

While GC-MS is excellent for identification, a dedicated chromatographic method using a more universal detector is required for accurate purity quantification. Both Gas Chromatography with a Flame Ionization Detector (GC-FID) and High-Performance Liquid Chromatography (HPLC) are viable options, with the choice depending on the nature of potential impurities and available instrumentation.

Comparative Rationale

• GC-FID: This is the preferred method for octan-2-yl 2-cyanoacetate. The compound is sufficiently volatile and thermally stable. The FID detector offers excellent sensitivity and a wide linear range, and its response is proportional to the mass of carbon, making it semi-quantitative (area percent) even without specific standards for impurities.

• HPLC-UV: This method is a valuable alternative, especially for analyzing non-volatile or thermally sensitive impurities (e.g., polymeric byproducts or salts). However, octan-2-yl 2-cyanoacetate lacks a strong UV chromophore, necessitating detection at a low wavelength (~210 nm), which can lead to lower sensitivity and potential interference from solvents or other non-absorbing impurities.

Experimental Protocol: GC-FID (Recommended for Purity)

• System: Standard GC with an FID detector.

• Sample Preparation: Prepare the sample at a concentration of ~1 mg/mL in ethyl acetate.

• Parameters: Use the same column and temperature program as described in the GC-MS protocol. The FID response will provide quantitative data on the relative concentrations of all volatile components.

• Quantification: Calculate purity using the area percent method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100.

Experimental Protocol: RP-HPLC-UV (Alternative Method)

• System: HPLC with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water. For example: Start with 60% acetonitrile, ramp to 95% acetonitrile over 10 minutes, hold for 2 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Quantification: Use the area percent method as described for GC-FID.

Comparison of Chromatographic Methods

Table 4: Performance Comparison of GC-FID and HPLC-UV

Parameter	GC-FID	HPLC-UV
Suitability	Excellent for volatile & thermally stable analytes.	Excellent for non-volatile or thermally labile analytes.
Sensitivity	High (ng level).	Moderate (depends on chromophore). Low for this compound.
Quantification	Robust (Area % is a good approximation of mass %).	Less reliable (Area % depends on molar absorptivity).
Speed	Typically faster run times.	Can have longer run times and re-equilibration needs.
Impurity Detection	Detects all volatile impurities.	Detects UV-active impurities. May miss non-UV active ones.
Recommendation	Primary method for purity of octan-2-yl 2-cyanoacetate.	Secondary/Complementary method for specific cases.

Summary and Recommendations

A multi-technique approach is essential for the complete and confident characterization of octan-2-yl 2-cyanoacetate. No single method provides all the necessary information.

• For Identity & Structure Confirmation: NMR Spectroscopy (¹H and ¹³C) is the definitive technique. Its results should be supported by GC-MS for molecular weight confirmation and fragmentation analysis. FTIR serves as a rapid and essential check for the correct functional groups.

• For Purity Quantification: GC-FID is the most reliable and robust method for determining the purity of the final product and quantifying volatile impurities. HPLC-UV can be used as a complementary technique if non-volatile or polymeric impurities are suspected.

By integrating the data from these orthogonal techniques, a researcher or quality control professional can build a comprehensive and scientifically sound profile of their octan-2-yl 2-cyanoacetate, ensuring it meets the stringent requirements for its intended application.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 4384482, Octyl cyanoacetate. Available: [Link]

• Brandes, G., & Kulkarni, R. K. (n.d.). CYANOACRYLATE ADHESIVES - PART II. SYNTHESIS AND CHARACTERIZATION OF ALKYL ALPHA CYANOACRYLATES. Defense Technical Information Center. Available: [Link]

• Al-Saeed, M. H., et al. (2024). Design, synthesis, and bioevaluation of novel unsaturated cyanoacetamide derivatives: In vitro and in silico exploration. Heliyon. Available: [Link]

• Li, Y., & Zhang, M. (2018). Study on optimum synthesis of ethyl cyanoacetate. E3S Web of Conferences, 38, 03031. Available: [Link]

• Hales, J. L. (1951). Process for the preparation of alkyl cyanoacetates. U.S. Patent No. 2,553,065. Google Patents.
• Siegel, W., & Knoechel, P. (1994). Preparation of alkyl cyanoacetates. U.S. Patent No. 5,347,032. Google Patents.

• Jang, H. T. (2015). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. International Journal of Pharmacy and Pharmaceutical Sciences, 7(9), 329-332. Available: [Link]

• ChemBK (2024). 2-Octyl cyanoacetate. Available: [Link]

• Oakwood Chemical (n.d.). Octan-2-yl 2-cyanoacetate. Available: [Link]

• National Institute of Standards and Technology (n.d.). Ethyl cyanoacetate. NIST Chemistry WebBook. Available: [Link]

• Berezkin, V. G., et al. (1981). Gas Chromatographic Determination of Cyanoacetic Acid and Sodium Cyanoacetate. Journal of Analytical Chemistry of the USSR, 36(6), 845-848. Available: [Link]

• National Institute of Standards and Technology (n.d.). Ethyl cyanoacetate IR Spectrum. NIST Chemistry WebBook. Available: [Link]

• Al-Rajhi, A. M. H., et al. (2024). Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities. Molecules, 29(8), 1774. Available: [Link]

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A Comparative Guide to the FTIR Analysis of Octan-2-yl 2-Cyanoacetate for Researchers and Drug Development Professionals

In the landscape of drug development and material science, the precise characterization of chemical compounds is paramount. For researchers working with cyanoacetate esters, such as octan-2-yl 2-cyanoacetate, Fourier-Transform Infrared (FTIR) spectroscopy stands as an indispensable tool for structural elucidation and quality control. This guide provides an in-depth analysis of the FTIR spectrum of octan-2-yl 2-cyanoacetate, comparing it with common alternatives and offering a robust experimental protocol for accurate and reproducible results.

The Significance of FTIR in Cyanoacetate Analysis

FTIR spectroscopy probes the vibrational modes of molecules, offering a unique "fingerprint" based on the functional groups present. For a molecule like octan-2-yl 2-cyanoacetate, this technique allows for the unambiguous identification of its key structural features: the long alkyl chain, the nitrile group, and the ester linkage. The position, intensity, and shape of the absorption bands in an FTIR spectrum provide a wealth of information about the molecule's integrity, purity, and even its polymerization state. In applications such as the synthesis of adhesives, polymers, and pharmaceutical intermediates, FTIR is a first-line analytical technique for reaction monitoring and final product verification.[1]

Deciphering the FTIR Spectrum of Octan-2-yl 2-Cyanoacetate

The key characteristic absorption peaks for octan-2-yl 2-cyanoacetate are predicted as follows:

• Alkyl C-H Stretching (2950-2850 cm⁻¹): Intense peaks in this region arise from the symmetric and asymmetric stretching vibrations of the C-H bonds within the octyl chain. Specifically, strong absorptions around 2929 cm⁻¹ and 2857 cm⁻¹ are characteristic of the numerous methylene (-CH₂) groups.[2]

• Nitrile (C≡N) Stretching (2265-2240 cm⁻¹): A sharp, medium-intensity peak in this region is a definitive indicator of the nitrile functional group. For 1-octyl cyanoacetate, this peak is observed at 2265 cm⁻¹.[2] This band is particularly useful for distinguishing cyanoacetates from other esters.

• Ester Carbonyl (C=O) Stretching (1750-1735 cm⁻¹): A very strong and sharp absorption band in this range is characteristic of the carbonyl group in a saturated ester. For 1-octyl cyanoacetate, this peak is prominent at 1749 cm⁻¹.[2] Its high intensity is a key feature in the spectra of these compounds.

• Ester C-O Stretching (1300-1000 cm⁻¹): A group of peaks in this "fingerprint" region corresponds to the stretching vibrations of the C-O single bonds of the ester group. For 1-octyl cyanoacetate, these are noted at 1335, 1266, and 1187 cm⁻¹.[2] A peak around 1007 cm⁻¹ can also be attributed to the O-C vibration.[2]

• CH₂ Bending (1465-1375 cm⁻¹): Bending vibrations of the methylene groups in the alkyl chain give rise to peaks in this region. For 1-octyl cyanoacetate, these are observed at 1467 cm⁻¹ and 1395 cm⁻¹.[2]

Comparative FTIR Analysis: Octan-2-yl 2-Cyanoacetate vs. Common Alternatives

In many applications, particularly in the formulation of adhesives and polymers, several other alkyl cyanoacrylates and cyanoacetates are employed. Understanding their spectral differences is crucial for material identification and competitive analysis.

Functional Group	Octan-2-yl 2-Cyanoacetate (Predicted)	2-Octyl Cyanoacrylate	Ethyl 2-Cyanoacetate	n-Butyl Cyanoacrylate
Alkyl C-H Stretch	~2929, 2857 cm⁻¹ (strong)	~2930, 2860 cm⁻¹ (strong)	~2985, 2940 cm⁻¹ (medium)	~2960, 2875 cm⁻¹ (strong)
Nitrile (C≡N) Stretch	~2265 cm⁻¹ (medium, sharp)	~2237 cm⁻¹ (medium, sharp)	~2260 cm⁻¹ (medium, sharp)	~2238 cm⁻¹ (medium, sharp)
Ester (C=O) Stretch	~1749 cm⁻¹ (very strong, sharp)	~1735 cm⁻¹ (very strong, sharp)	~1745 cm⁻¹ (very strong, sharp)	~1737 cm⁻¹ (very strong, sharp)
Alkene (=C-H) Stretch	N/A	~3124 cm⁻¹ (weak)	N/A	N/A
Alkene (C=C) Stretch	N/A	~1615 cm⁻¹ (medium)	N/A	N/A
Ester (C-O) Stretch	~1335, 1266, 1187 cm⁻¹ (strong)	~1280, 1190 cm⁻¹ (strong)	~1260, 1030 cm⁻¹ (strong)	~1289 cm⁻¹ (strong)

Key Distinguishing Features:

• Presence of C=C Bonds: The most significant difference is that 2-octyl cyanoacrylate possesses a carbon-carbon double bond conjugated with the nitrile and carbonyl groups. This gives rise to characteristic alkene (=C-H and C=C) stretching peaks that are absent in the saturated cyanoacetate esters.[3]

• Alkyl Chain Length: While subtle, the relative intensity and complexity of the C-H stretching and bending modes can sometimes provide clues about the length and branching of the alkyl chain. Longer chains, as in the octyl derivatives, will show more prominent CH₂-related absorptions compared to the ethyl ester.

• Fingerprint Region: The pattern of bands in the 1300-1000 cm⁻¹ region, while complex, can be a reliable fingerprint to differentiate between the various esters.

A Validated Protocol for ATR-FTIR Analysis of Liquid Cyanoacetates

This protocol is designed to ensure high-quality, reproducible FTIR data for liquid samples like octan-2-yl 2-cyanoacetate using an Attenuated Total Reflectance (ATR) accessory, which is ideal for neat liquids.

I. Instrument Preparation and Background Collection

• Instrument Purge: Ensure the FTIR spectrometer has been purging with dry air or nitrogen for at least 30 minutes to minimize atmospheric water and CO₂ interference.

• Accessory Installation: Securely install the ATR accessory (e.g., with a diamond or zinc selenide crystal) in the spectrometer's sample compartment.

• Crystal Cleaning: Meticulously clean the ATR crystal surface. Use a soft, lint-free wipe dampened with a volatile solvent like isopropanol or acetone. Allow the solvent to fully evaporate.

• Background Spectrum: Collect a background spectrum. This is a critical step to ratio against the sample spectrum, effectively subtracting the instrument's and ambient environment's spectral features. The background should be a single-beam spectrum of the clean, empty ATR crystal.

II. Sample Analysis

• Sample Application: Place a single drop of the liquid octan-2-yl 2-cyanoacetate sample onto the center of the ATR crystal. Ensure the crystal surface is completely covered. For viscous liquids, a gentle spread with a clean pipette tip may be necessary.

• Pressure Application (if applicable): If your ATR accessory has a pressure arm, lower it to apply consistent pressure on the liquid sample. This ensures good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the sample spectrum. Typical acquisition parameters for a high-quality spectrum are:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Scans: 16-32 scans (co-added to improve signal-to-noise ratio)

• Data Processing: The collected interferogram is automatically Fourier-transformed by the software to produce the final infrared spectrum. The software will also automatically ratio the sample spectrum against the previously collected background spectrum to present the data in absorbance or % transmittance units.

III. Post-Analysis

• Sample Removal and Cleaning: Thoroughly clean the ATR crystal immediately after analysis to prevent cross-contamination. Use a suitable solvent and lint-free wipes.

• Data Interpretation: Analyze the resulting spectrum, identifying the key functional group peaks and comparing them to reference spectra or correlation tables.

Workflow and Data Interpretation Logic

The following diagram illustrates the logical workflow from sample preparation to final analysis and comparison.

FTIR Analysis Workflow Diagram

Trustworthiness and Self-Validation

The integrity of this analytical process is maintained through several self-validating steps. The collection of a clean, high-quality background spectrum is paramount; any residual peaks in the background indicate contamination and necessitate re-cleaning. The consistency of the pressure applied during sample analysis ensures reproducibility between measurements. Furthermore, the presence and characteristic appearance of the expected functional group peaks (e.g., the sharp, intense C=O stretch) serve as an internal validation of the sample's identity. Any significant deviation in peak position or the appearance of unexpected peaks would immediately flag the sample for further purity analysis.

Conclusion

FTIR spectroscopy provides a rapid, reliable, and highly informative method for the characterization of octan-2-yl 2-cyanoacetate. By understanding the key spectral features of this molecule and how they compare to common alternatives, researchers and drug development professionals can confidently verify its structure, assess its purity, and ensure its suitability for downstream applications. The provided ATR-FTIR protocol offers a robust framework for obtaining high-quality data, underpinning the scientific integrity of product development and research endeavors.

References

• Jang, H. T. (2016). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. International Journal of Bio-Science and Bio-Technology, 8(1), 341-350. [Link]

• PubChem. (n.d.). Ethyl cyanoacetate. National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) n-butyl cyano acrylate. (b) nanosphere and (c) PBCA coated by polysorbat80. Retrieved January 7, 2026, from [Link]

• Optik Instruments. (n.d.). FTIR Analysis of Glues for Quality Control and Development. Retrieved January 7, 2026, from [Link]

• University of California, Santa Cruz. (n.d.). IR Tables. Retrieved January 7, 2026, from [Link]

• Schuttlefield, J. D., & Grassian, V. H. (2008). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. Journal of Chemical Education, 85(2), 279. [Link]

• ResearchGate. (n.d.). FTIR spectra of a representative charge during the induction period (A), and at stir-stop time (B). Retrieved January 7, 2026, from [Link]

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• 2. gvpress.com [gvpress.com]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cyanoacrylate Esters: A Comparative Analysis of Octan-2-yl 2-Cyanoacetate

Introduction: Beyond "Super Glue" - The Scientific Utility of Cyanoacrylate Esters

To many, the term "super glue" is synonymous with rapid, powerful adhesion for household repairs. For the scientific community, however, the underlying chemistry of cyanoacrylate esters represents a versatile platform for advanced applications, from life-saving surgical adhesives to sophisticated nanoparticle drug delivery systems.[1][2] These monomeric liquids are distinguished by their ability to undergo rapid anionic polymerization upon contact with moisture, forming strong, durable polymer chains that bond a wide variety of substrates.[1][2][3]

The performance of a cyanoacrylate is not monolithic; it is dictated by the chemical structure of its alkyl ester group ('R' in its CH₂=C(CN)-COOR formula).[3] This guide provides an in-depth comparison of octan-2-yl 2-cyanoacrylate (more commonly known in its polymerized form as 2-octyl cyanoacrylate or OCA) against its shorter-chain counterparts: n-butyl cyanoacrylate (n-BCA), ethyl 2-cyanoacrylate (ECA), and methyl 2-cyanoacrylate (MCA). We will explore how the nuanced differences in their alkyl chains directly influence critical performance metrics such as biocompatibility, bond strength, flexibility, and curing kinetics, providing researchers, scientists, and drug development professionals with the data-driven insights needed for informed material selection.

The Core Mechanism: Anionic Polymerization of Cyanoacrylates

The remarkable adhesive properties of cyanoacrylates stem from their unique polymerization mechanism. The process is initiated by weak bases, with the hydroxyl ions present in ambient moisture being a common catalyst.[1][4] The electron-withdrawing nature of the nitrile (CN) and ester (COOR) groups makes the double-bonded carbon highly susceptible to nucleophilic attack. This initiates a chain-growth polymerization that proceeds rapidly, forming the long, stable polymer chains responsible for the adhesive bond.[4][5] This entire process is exothermic and occurs at ambient temperatures.[5]

Caption: Anionic polymerization of cyanoacrylate monomers.

Comparative Analysis of Key Cyanoacrylate Esters

The choice of an alkyl ester side-chain is the most critical determinant of a cyanoacrylate's functional properties. Longer alkyl chains, such as in octan-2-yl and n-butyl cyanoacrylates, bestow properties that are highly desirable for biomedical applications, contrasting sharply with the characteristics of shorter-chain esters like ethyl and methyl cyanoacrylate.

Data Presentation: A Quantitative Comparison

The following table summarizes the key performance metrics for octan-2-yl 2-cyanoacetate and its common alternatives.

Property	Methyl Cyanoacrylate (MCA)	Ethyl Cyanoacrylate (ECA)	n-Butyl Cyanoacrylate (n-BCA)	Octan-2-yl 2-Cyanoacetate (OCA)
Chemical Formula	C₅H₅NO₂[6]	C₆H₇NO₂[6]	C₈H₁₁NO₂[7]	C₁₂H₁₉NO₂[7][8]
Flexibility	Low (Brittle)[6]	Low (More flexible than MCA)[6]	Moderate[9]	High (Very Flexible)[7][8][10]
Bond Strength	High tensile strength[6][9]	High tensile strength[9]	Strong, but less than OCA[7][10]	Very High (4x break strength of n-BCA)[7][8]
Fixture Time	Very Fast (< 10 seconds)[9]	Fast (20-75 seconds)[9]	Fast (30-45 seconds)[7][9]	Slower (60-120 seconds)[7]
Degradation Rate	Rapid	Rapid	Slow	Very Slow[11]
Cytotoxicity	High[11][12]	High	Low[11]	Very Low (Highly Biocompatible)[8][13][11]
Primary Use Case	Industrial bonding (metal, glass)[9]	General purpose "super glue"[6][9]	Veterinary tissue adhesive, drug delivery[13][14]	Medical tissue adhesive (wound closure)[8][10]

Expert Insights: The Causality Behind Performance Differences

Understanding why these esters perform differently is crucial for their proper application. The length of the alkyl side-chain is the primary driver of these variations.

• Biocompatibility and Degradation: The cytotoxicity of cyanoacrylates is primarily attributed to their degradation products, namely formaldehyde and cyanoacetate, which are released as the polymer chain breaks down in an aqueous environment.[13][11] Shorter alkyl chains, as in MCA and ECA, degrade rapidly, leading to a high localized concentration of these cytotoxic byproducts and a pronounced inflammatory response.[11][12] Conversely, the longer alkyl chains of n-BCA and especially OCA result in a much slower rate of degradation. This slow release allows surrounding tissues to metabolize the byproducts without inducing significant inflammation, rendering them far more biocompatible.[11]

• Flexibility and Bond Strength: The polymerized forms of MCA and ECA are rigid, glassy resins.[6] This makes them brittle and unsuitable for applications on flexible substrates like skin, where movement would cause the bond to fracture. The long, flexible octyl chain of OCA acts as an internal plasticizer, creating a polymer that can bend and move with the tissue.[7][10] This not only prevents bond failure but also contributes to its superior bond strength in dynamic biological environments; studies have shown OCA to have four times the volumetric break strength of n-BCA in tissue bonding applications.[7][13]

• Curing Speed: The trade-off for enhanced biocompatibility and flexibility is a slower curing time. The reactivity of the monomer is influenced by the steric hindrance of the alkyl group. The smaller methyl and ethyl groups allow for a faster polymerization reaction.[6][7] The bulkier butyl and octyl groups slow the reaction, increasing the fixture time from a few seconds to one to two minutes.[7] While a disadvantage in industrial assembly, this slower set time can be advantageous in medical procedures, allowing for more precise application and positioning of tissues before the bond sets.

Applications in Drug Development and Research

The unique properties of longer-chain cyanoacrylates have made them invaluable in the biomedical field.

Topical Tissue Adhesives

The superior flexibility and biocompatibility of 2-octyl cyanoacrylate and n-butyl cyanoacrylate have established them as effective alternatives to sutures and staples for closing topical wounds.[7][15] They offer advantages such as reduced procedure time, less pain, and improved cosmetic outcomes.[7][16] OCA is often preferred for wounds in areas of high tension or movement, such as over joints, due to its greater flexibility and strength.[7][10]

Nanoparticle Drug Delivery

Poly(alkyl cyanoacrylate) (PACA) nanoparticles are a promising platform for targeted drug delivery.[17][18] The polymer forms a biodegradable matrix that can encapsulate therapeutic agents, protecting them from degradation and controlling their release.[14][19][20] The choice of monomer is critical:

• Controlled Degradation: By synthesizing nanoparticles from copolymers of n-butyl cyanoacrylate and 2-octyl cyanoacrylate (P(BCA-co-OCA)), researchers can precisely control the degradation rate of the nanoparticle.[21] This allows for the tuning of drug release kinetics to match therapeutic requirements.[21]

• Reduced Toxicity: The lower cytotoxicity of longer-chain monomers like OCA translates to the resulting nanoparticles, making them safer carriers for systemic drug delivery.[21]

• Surface Modification: PACA nanoparticles can be surface-modified to target specific cells or tissues, enhancing the efficacy of the encapsulated drug.[18][22]

Experimental Protocol: Comparative In Vitro Cytotoxicity Assay

To provide a self-validating framework, this section details a standardized protocol for comparing the cytotoxicity of different cyanoacrylate polymers, a critical evaluation for any biomedical application. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

Objective

To quantitatively compare the in vitro cytotoxicity of polymerized methyl, ethyl, n-butyl, and octan-2-yl cyanoacrylates on a fibroblast cell line (e.g., L929) over 72 hours.

Materials

• Cyanoacrylate monomers (MCA, ECA, n-BCA, OCA)

• L929 mouse fibroblast cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (DMSO)

• Sterile 96-well cell culture plates

• Incubator (37°C, 5% CO₂)

• Microplate reader (570 nm)

Methodology

• Preparation of Polymer Extracts:

  • Polymerize a standardized amount (e.g., 0.5 g) of each cyanoacrylate monomer under sterile conditions.

  • Immerse each cured polymer sample in 5 mL of DMEM with 10% FBS.

  • Incubate the samples at 37°C for 24 hours to create polymer extracts. This allows degradation byproducts to leach into the medium.

  • Filter the extracts through a 0.22 µm sterile filter to remove particulates.

• Cell Seeding:

  • Culture L929 fibroblasts to ~80% confluency.

  • Trypsinize and resuspend the cells in fresh medium.

  • Seed 1 x 10⁴ cells in 100 µL of medium into each well of a 96-well plate.

  • Incubate for 24 hours to allow for cell attachment.

• Exposure to Extracts:

  • After 24 hours, carefully aspirate the medium from the wells.

  • Add 100 µL of the prepared polymer extracts to the wells in triplicate for each cyanoacrylate type.

  • Include a "negative control" (fresh medium) and a "positive control" (e.g., medium with a known cytotoxic agent) in triplicate.

  • Incubate the plate for 24, 48, and 72-hour time points.

• MTT Assay:

  • At each time point, aspirate the extract-containing medium.

  • Add 50 µL of MTT solution (e.g., 5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Aspirate the MTT solution carefully.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes.

• Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each sample relative to the negative control using the formula: (Absorbance_sample / Absorbance_negative_control) * 100.

  • Plot cell viability (%) against time (hours) for each cyanoacrylate ester.

Caption: Experimental workflow for the comparative MTT cytotoxicity assay.

Conclusion

Octan-2-yl 2-cyanoacetate stands apart from its shorter-chain counterparts due to the profound influence of its long alkyl chain. While methyl and ethyl cyanoacrylates offer rapid curing and high strength for industrial applications, their inherent cytotoxicity and brittleness render them unsuitable for most biomedical uses. The transition to longer-chain esters like n-butyl and, most significantly, octan-2-yl cyanoacrylate, represents a pivotal shift towards biocompatibility.

For researchers and drug development professionals, octan-2-yl 2-cyanoacetate offers a superior combination of high bond strength, excellent flexibility, and minimal cytotoxicity. These characteristics make it the premier choice for topical wound closure in demanding applications and a highly promising, tunable material for creating the next generation of nanoparticle-based drug delivery systems. The selection of a cyanoacrylate ester should be a deliberate, data-driven decision, and for applications where biological interaction is paramount, the evidence strongly supports the use of longer-chain variants.

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• How Cyanoacrylate Adhesives Work and Where to Use Them.
• Biocompatible alkyl cyanoacrylates and their deriv
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• Biocompatibility of a Novel Cyanoacrylate Based Tissue Adhesive: Cytotoxicity and Biochemical Property Evaluation.
• 2-Octyl cyanoacryl
• Core-shell type of nanoparticles composed of poly[(n-butyl cyanoacrylate)-co-(2-octyl cyanoacrylate)
• Common Questions About Cyanoacryl
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• "Polycyanoacrylates". In: Encyclopedia of Polymer Science and Technology. AFINITICA.
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• Comparison of 2-Ethyl-Cyanoacrylate and 2-Butyl-Cyanoacrylate for Use on the Calvaria of CD1 Mice. PMC - NIH.
• Comparison of 2-octyl cyanoacrylate and n-octyl cyanoacrylate topical skin adhesives for wound closure after ankle fracture surgery: a prospective randomized trial. PMC - NIH.
• Nano Drug Delivery and Cyanoacrylates.
• N-butyl cyanoacrylate VS 2-octyl cyanoacryl
• Ethyl Cyanoacrylate vs Methyl Cyanoacryl
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• Synthesis and Characterization of Biodegradable Poly(butyl cyanoacrylate)
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• Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applic
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• How long does the super glue cyano take to harden? Colle 21.
• Super Glue Curing Time: Quick Bonding Tips. Adhesive Guru.
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• Identification of novel cyanoacrylate monomers for use in nanoparticle drug delivery systems prepared by miniemulsion polymerisation – A multistep screening approach. SINTEF.
• The Application of Polybutyl Cyanoacrylate (PBCA) Nanoparticles in Delivering Cancer Drugs. (Source Link Not Available)

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A Comparative Guide to the Validation of a New Synthetic Route for Octyl Cyanoacrylate

For researchers, scientists, and drug development professionals, the purity, yield, and efficiency of a synthetic route are paramount. Octyl cyanoacrylate, a monomer central to the formulation of medical adhesives and tissue sealants, is no exception.[1][2] Its synthesis has traditionally been dominated by a multi-step process involving Knoevenagel condensation followed by high-temperature polymer cracking.[3][4] This guide provides an in-depth comparison between this established method and a novel, more direct synthetic route. We will delve into the causality behind the experimental choices, provide detailed validation protocols, and present objective performance data to empower you in selecting and validating the optimal synthesis for your application.

The Imperative for a Better Synthesis

The conventional method for producing cyanoacrylate monomers, while effective, involves forming a polymer intermediate which must then be thermally depolymerized, or "cracked," at high temperatures.[4] This energy-intensive step not only increases production costs but can also limit the diversity of functional groups that can be incorporated into the final monomer due to potential thermal degradation.[3] The development of a more direct, lower-temperature synthesis route represents a significant advancement, promising higher purity, improved safety, and greater efficiency.

Route 1: The Traditional Pathway - Knoevenagel Condensation & Depolymerization

The industrial benchmark for producing octyl cyanoacrylate involves a three-stage process.[3] The logic behind this pathway is to first create the necessary ester precursor, polymerize it through a robust condensation reaction, and finally, reverse the polymerization under heat and vacuum to isolate the pure monomer.

Causality of Experimental Design:

• Stage 1: Esterification: The synthesis begins by creating the octyl cyanoacetate precursor. This is a classic Fischer esterification reacting cyanoacetic acid with 1-octanol. A catalyst like p-toluenesulfonic acid is used to protonate the carbonyl oxygen of the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by the alcohol.[3][5] Toluene is often used as a solvent to facilitate the removal of water via azeotropic distillation using a Dean-Stark apparatus, which drives the equilibrium towards the product side, maximizing the yield.[3]

• Stage 2: Polymerization: The octyl cyanoacetate is then reacted with formaldehyde in a Knoevenagel condensation.[6] This reaction is base-catalyzed (e.g., using potassium carbonate or piperidine), which deprotonates the α-carbon of the cyanoacetate, forming a carbanion.[3][4] This carbanion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde. The subsequent dehydration leads to the formation of a poly(octyl cyanoacrylate).

• Stage 3: Depolymerization: The crude polymer is not the desired final product. To obtain the monomer, the polymer is subjected to thermal depolymerization (pyrolysis) under high vacuum.[3][4] The process is typically carried out in the presence of acidic catalysts like polyphosphoric acid (PPA) and polymerization inhibitors like hydroquinone to prevent the newly formed, highly reactive monomer from instantly re-polymerizing.[3] The high temperature provides the energy required to break the polymer backbone, and the vacuum allows the volatile monomer to be distilled off and collected.

Experimental Workflow: Traditional Synthesis

Caption: Workflow for the traditional synthesis of octyl cyanoacrylate.

Route 2: A Novel, Direct Synthesis Pathway

A significant improvement involves circumventing the polymerization-depolymerization cycle entirely. A promising method involves the direct conversion of the octyl cyanoacetate precursor to the monomer.[3][5] This approach represents a paradigm shift towards a more elegant and efficient synthesis.

Causality of Experimental Design:

This novel route utilizes the reaction of octyl cyanoacetate with an electrophilic one-carbon (C1) source, such as diiodomethane (CH₂I₂), in the presence of a base.[3][5]

• Base-Catalyzed Deprotonation: Similar to the Knoevenagel reaction, a base (e.g., potassium carbonate) is used to deprotonate the α-carbon of octyl cyanoacetate, creating a nucleophilic carbanion.

• Nucleophilic Substitution: This carbanion then attacks one of the iodine-bearing carbons of diiodomethane in a nucleophilic substitution reaction.

• Elimination: A subsequent elimination step, facilitated by the base, results in the formation of the C=C double bond of the acrylate and the expulsion of iodide ions, directly yielding the octyl cyanoacrylate monomer. This process avoids the formation of a stable polymer intermediate and the need for high-temperature cracking.

Experimental Workflow: Novel Direct Synthesis

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• 6. caribjscitech.com [caribjscitech.com]

A Senior Application Scientist's Guide to Catalyst Performance in Knoevenagel Condensation

The Knoevenagel condensation, a cornerstone of C-C bond formation, is instrumental in synthesizing α,β-unsaturated compounds, which are pivotal intermediates in the production of pharmaceuticals, fine chemicals, polymers, and cosmetics.[1][2] The reaction's efficiency, selectivity, and environmental impact are critically dependent on the choice of catalyst. This guide provides an in-depth comparative analysis of various catalytic systems, supported by experimental data, to assist researchers and drug development professionals in making informed decisions for their synthetic challenges.

The Catalytic Landscape: Homogeneous, Heterogeneous, and Biological Systems

The catalysis of the Knoevenagel condensation is broadly categorized into three families: homogeneous, heterogeneous, and biocatalysis. Traditionally, homogeneous bases like primary and secondary amines (e.g., piperidine) have been employed.[3] However, the drive towards green and sustainable chemistry has spurred significant research into heterogeneous catalysts, which offer advantages in separation and reusability, and biocatalysts, which operate under mild, environmentally benign conditions.[4][5]

The Core Mechanism: A Unifying Principle

At its heart, the Knoevenagel condensation is a nucleophilic addition followed by a dehydration reaction.[6] The catalyst's primary role is to facilitate the deprotonation of the active methylene compound (e.g., malononitrile, ethyl cyanoacetate) to form a carbanion or enolate intermediate. This potent nucleophile then attacks the electrophilic carbonyl carbon of an aldehyde or ketone. A subsequent elimination of a water molecule yields the final α,β-unsaturated product.[6][7]

Figure 1: Generalized mechanism of the base-catalyzed Knoevenagel condensation.

Heterogeneous Catalysts: The Workhorses of Modern Synthesis

Heterogeneous catalysts are highly favored for their operational simplicity, ease of separation from the reaction mixture, and excellent potential for recycling, which aligns with the principles of green chemistry.[4][5] This category includes a diverse range of materials, from simple metal oxides to complex porous structures.

The primary advantage lies in their solid-state nature, which allows for easy filtration post-reaction, minimizing product contamination and simplifying downstream processing. Furthermore, their stability often permits multiple reaction cycles with minimal loss of activity, significantly reducing cost and waste.[8]

Performance Data: Heterogeneous Catalysts

The following table summarizes the performance of several leading heterogeneous catalysts in the Knoevenagel condensation of benzaldehyde with an active methylene compound.

Catalyst	Active Methylene Compound	Solvent	Temp. (°C)	Time	Yield (%)	Reusability	Reference
1CaO–1.5MgO (BMO-1)	Malononitrile	Water	RT	10 min	98	Up to 5 cycles	[1][9]
MALPO (Mixed-Metal Phosphate)	Malononitrile	Ethanol	RT	2 h	99	Multiple cycles	[8]
Basic-Meso-ZSM-5	Malononitrile	Toluene	50	30 min	>95	Several cycles	[4]
Chitosan	Malononitrile	Solvent-free	RT	<30 min	>85	Recyclable	[10]
UMCM-1-NH₂ (MOF)	Ethyl Cyanoacetate	Toluene	60	-	High	Reusable	[11][12]

Experimental Protocol: Knoevenagel Condensation using MALPO Catalyst

This protocol is based on the efficient synthesis of benzylidene malononitrile using a porous magnesium aluminum phosphate (MALPO) catalyst.[8]

• Catalyst Preparation: Synthesize MALPO material via a hydrothermal, template-free approach as detailed in the source literature.[8]

• Reaction Setup: In a round-bottom flask, add benzaldehyde (1 mmol) and malononitrile (1 mmol) to ethanol (5 mL).

• Catalyst Addition: Introduce the MALPO catalyst (20 mg) to the mixture.

• Reaction: Stir the suspension vigorously at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2 hours, achieving up to 99% conversion.[8]

• Work-up and Catalyst Recovery: Upon completion, separate the solid catalyst from the reaction mixture by simple filtration.

• Product Isolation: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product. Recrystallize from ethanol to yield pure benzylidene malononitrile.

• Catalyst Recycling: Wash the recovered catalyst with ethanol and dry it in an oven before reusing it in subsequent reaction cycles. The catalyst maintains its structural integrity and high activity for multiple runs.[8]

Homogeneous Catalysts: Classic Efficiency with Modern Twists

Homogeneous catalysts, which operate in the same phase as the reactants, often exhibit high activity and selectivity under mild conditions. Classic examples include organic bases like piperidine and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[13][14] More recently, ionic liquids have emerged as "green" alternatives, acting as both catalyst and solvent, with the potential for recycling.

The primary drawback of traditional homogeneous catalysts is the difficulty of separating them from the product, often requiring cumbersome extraction or distillation processes that generate additional waste.[11]

Figure 2: Typical workflow for a reaction using a homogeneous catalyst.

Performance Data: Homogeneous Catalysts

Catalyst	Active Methylene Compound	Solvent	Temp. (°C)	Time	Yield (%)	Reference
[MeHMTA]BF₄ (Ionic Liquid)	Malononitrile	Water	RT	1-2 min	93-100
DBU/Water Complex	Malononitrile	Water	RT	5-30 min	90-98	[14]
Gallium Chloride	Malononitrile	Solvent-free	RT	Mins	Excellent	[15]
Piperidine	Thiobarbituric acid	Ethanol	-	-	High	[6]

Experimental Protocol: Ionic Liquid-Catalyzed Knoevenagel Condensation

This procedure utilizes the hexamethylenetetramine-based ionic liquid, [MeHMTA]BF₄, as a highly efficient and recyclable catalyst.

• Reaction Setup: To a well-stirred mixture of an aldehyde (2.0 mmol) and an active methylene compound (2.0 mmol) in a flask, add the ionic liquid [MeHMTA]BF₄ (15 mol%).

• Reaction: Continue stirring at room temperature. The reaction is exceptionally fast, often completing within 1-2 minutes as monitored by TLC.

• Product Isolation: Upon completion, filter the reaction mixture. Wash the solid product with water (3 x 5 mL) and dry to obtain the pure compound. For liquid products, add ethyl acetate to the mixture to facilitate separation.

• Catalyst Recycling: The aqueous filtrate containing the ionic liquid can be recovered and reused for subsequent reactions with minimal loss of activity.

Biocatalysts: The Green Frontier

Biocatalysis represents a highly sustainable approach to chemical synthesis. Enzymes, such as lipases and papain, have demonstrated "promiscuous" catalytic activity for the Knoevenagel condensation, operating under exceptionally mild conditions, often in aqueous media.[16][17] This approach minimizes the use of harsh reagents and organic solvents, aligning perfectly with the highest principles of green chemistry.

The main advantages are the high selectivity and biodegradability of the catalysts. However, challenges can include lower reaction rates compared to traditional catalysts, enzyme stability, and the cost of the biocatalyst.[17]

Performance Data: Biocatalysts

Catalyst	Substrates	Solvent	Temp. (°C)	Yield (%)	Reference
Porcine Pancreas Lipase (PPL)	Aromatic aldehydes + 1,3-dihydroindol-2-one	Optimized	-	75-96.6	[16]
Papain in Cu₃(PO₄)₂ Nanoflowers	Benzaldehyde + Acetylacetone	Optimized	-	High	[17]

Experimental Protocol: Lipase-Catalyzed Synthesis of Benzylidene-indolin-2-ones

This protocol is based on the promiscuous activity of porcine pancreas lipase (PPL) for the condensation between aromatic aldehydes and an indolinone derivative.[16]

• Reaction Setup: In a suitable vial, combine the aromatic aldehyde (1 mmol), 1,3-dihydroindol-2-one (1 mmol), and the selected solvent system (e.g., DMSO/water).

• Catalyst Addition: Add porcine pancreas lipase (PPL) to the mixture under optimized enzyme loading conditions.

• Reaction: Stir the reaction mixture at the optimized temperature for the required duration (e.g., 24-48 hours).

• Work-up: After the reaction is complete, denature the enzyme and extract the product using an appropriate organic solvent.

• Product Isolation: Purify the product by column chromatography to obtain the desired benzylidene-indolin-2-one derivative in excellent yield.[16]

Comparative Analysis and Catalyst Selection

The choice of catalyst is a multi-faceted decision that balances efficiency, cost, and environmental impact.

• Heterogeneous Catalysts are the preferred choice for large-scale industrial applications and green laboratory synthesis. Their key strengths are reusability and ease of separation .[1] Materials like CaO-MgO offer a cost-effective and highly active option, especially in aqueous media.[9]

• Homogeneous Catalysts are valuable when extremely fast reaction times and mild conditions are paramount. Modern ionic liquids and DBU/water systems have mitigated some of the environmental concerns associated with classic amine bases by enabling aqueous reactions and catalyst recycling.[14] However, the potential for catalyst leaching and complex work-ups remains a consideration.

• Biocatalysts are at the forefront of sustainable synthesis. They are ideal for producing high-value compounds, such as pharmaceuticals, where mild conditions are necessary to preserve sensitive functional groups. While they offer unparalleled environmental credentials, factors like reaction speed and catalyst cost must be considered.[16][17]

Figure 3: Decision workflow for selecting a suitable catalyst.

Conclusion

The field of catalysis for the Knoevenagel condensation is rich with diverse and powerful options. While traditional homogeneous catalysts remain effective, the clear trend is towards sustainable alternatives. Heterogeneous systems, particularly mixed-metal oxides and functionalized materials, offer a robust, scalable, and environmentally sound solution for many applications.[4][8] Concurrently, the pioneering work in biocatalysis is opening new avenues for synthesizing complex molecules under the mildest possible conditions, paving the way for the next generation of green chemical manufacturing.[16] The optimal choice ultimately depends on a careful evaluation of the specific reaction's priorities, including scale, cost, speed, and environmental footprint.

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• A review of the recent progress on heterogeneous catalysts for Knoevenagel condensation. (2021). Taylor & Francis Online. Retrieved January 7, 2026, from [Link]

• Efficient lipase-catalyzed Knoevenagel condensation: utilization of biocatalytic promiscuity for synthesis of benzylidene-indolin-2-ones. (2015). PubMed. Retrieved January 7, 2026, from [Link]

• Prolinate-based heterogeneous catalyst for Knoevenagel condensation reaction. (2022). BURJC Digital. Retrieved January 7, 2026, from [Link]

• An easy-to-use heterogeneous catalyst for the Knoevenagel condensation. (n.d.). ScienceDirect. Retrieved January 7, 2026, from [Link]

• Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. (2024). Royal Society of Chemistry. Retrieved January 7, 2026, from [Link]

• Coordination Polymers As Catalysts in Knoevenagel Condensations: A Critical Review Analysis under Synthesis Conditions and Green Chemistry. (2025). ACS Publications. Retrieved January 7, 2026, from [Link]

• The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds. (n.d.). Taylor & Francis Online. Retrieved January 7, 2026, from [Link]

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A Comparative Guide to Polymers Derived from Octan-2-yl 2-Cyanoacrylate for Biomedical Applications

In the landscape of biomedical polymers, poly(alkyl cyanoacrylate)s (PACAs) have carved a significant niche, particularly as tissue adhesives and nanocarriers for drug delivery.[1][2][3][4][5] Among these, polymers derived from octan-2-yl 2-cyanoacrylate (OCA) exhibit a compelling profile of biocompatibility and performance, warranting a detailed examination for researchers, scientists, and drug development professionals. This guide provides an in-depth characterization of poly(octan-2-yl 2-cyanoacrylate) (POCA), objectively comparing its performance with relevant alternatives, and is substantiated with experimental data and detailed protocols.

Introduction to Octan-2-yl 2-Cyanoacrylate and its Polymerization

Octan-2-yl 2-cyanoacrylate is a long-chain alkyl cyanoacrylate monomer that undergoes rapid anionic polymerization in the presence of nucleophiles such as water or amines.[6] This property is the cornerstone of its application as a tissue adhesive, as polymerization is initiated upon contact with bodily fluids and tissues.[7][8] The longer octyl side chain in OCA, compared to shorter-chain counterparts like ethyl or butyl cyanoacrylate, confers greater flexibility and a slower degradation rate to the resulting polymer, which in turn reduces histotoxicity.[9]

The industrial synthesis of cyanoacrylate monomers typically involves a Knoevenagel condensation of the corresponding alkyl cyanoacetate with formaldehyde to form a prepolymer, which is then thermally depolymerized to yield the high-purity monomer.[8][10][11]

Anionic Polymerization Mechanism

The polymerization of octan-2-yl 2-cyanoacrylate is a rapid process initiated by even weak nucleophiles. The mechanism proceeds via the attack of a nucleophile on the electron-deficient α-carbon of the monomer, leading to the formation of a carbanion which then propagates by adding to other monomer units.

Caption: Workflow for POCA nanoparticle synthesis.

Characterization of Polymerization and Structure using Raman Spectroscopy

Raman spectroscopy is a powerful non-invasive technique to monitor the polymerization kinetics of cyanoacrylates. [12][13] Instrumentation:

• Raman Spectrometer with a laser excitation source (e.g., 785 nm)

• Fiber optic probe

Procedure:

• Place a small drop of the octan-2-yl 2-cyanoacrylate monomer on a glass slide.

• Initiate polymerization by adding a small drop of an initiator solution (e.g., a dilute aqueous amine solution).

• Immediately begin acquiring Raman spectra at regular intervals.

• Monitor the decrease in the intensity of the C=C stretching peak (around 1620 cm⁻¹) and the C≡N stretching peak of the monomer, and the corresponding appearance of the polymer backbone peaks.

Conclusion

Polymers derived from octan-2-yl 2-cyanoacrylate offer a unique combination of properties that make them highly attractive for a range of biomedical applications, from topical wound closure to advanced drug delivery systems. Their enhanced biocompatibility and flexibility compared to shorter-chain cyanoacrylates, coupled with their strong adhesive properties, position them as a superior alternative in many scenarios. While other material classes like fibrin glues and PLGA have their specific advantages, POCA provides a compelling balance of performance characteristics for researchers and drug development professionals seeking a reliable and effective biodegradable polymer.

References

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• Graf, A., et al. (2020). Poly alkyl cyanoacrylate nanoparticles as delivery vehicle in combating diseases. International Journal of Pharmaceutical Sciences and Research.
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• Gomes, T., et al. (2012). Poly(alkyl cyanoacrylate) nanoparticles as drug carriers 33 years later.
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• Li, Y., et al. (2021). Raman Spectroscopic Characterization of Polymerization Kinetics of Cyanoacrylate Embolic Glues for Vascular Embolization.
• Kennedy, J. P., & Puskas, J. E. (2017). Method for the production of poly(2-octyl cyanoacrylate)-polyisobutylene co-network, and super initiators therefor.
• Kennedy, J. P., & Puskas, J. E. (2017). Method for the production of poly(2-octyl cyanoacrylate)-polyisobutylene co-network, and super initiators therefor.
• Vinodh, R., et al. (2016). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. International Journal of Bio-Science and Bio-Technology.
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• Calvo, P., et al. (1997). Synthesis and characterization of poly(ethyl-2-cyanoacrylate) nanoparticles with a magnetic core. PubMed.
• Dossi, M., et al. (2018). Synthesis of Poly(Alkyl Cyanoacrylates) as Biodegradable Polymers for Drug Delivery Applications.
• Al-Musawi, S., et al. (2020). A Review of Poly Butyl Cyanoacrylate Nanoparticles as a Cancer Drug Delivery and Targeting. Kashan University of Medical Sciences.
• Reddy, S. K., & Hubbell, J. A. (2021). Surgical and Medical Applications of Cyanoacrylate Glue.
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A Comparative Guide to the LC-MS Analysis of Octan-2-yl 2-Cyanoacetate Derivatives

For researchers, scientists, and professionals in drug development and material science, the precise and robust analysis of reactive monomers like octan-2-yl 2-cyanoacetate is critical for quality control, stability studies, and formulation development. This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the analysis of octan-2-yl 2-cyanoacetate and its derivatives. We will delve into the rationale behind experimental choices, present comparative data, and offer detailed protocols to ensure reproducible and reliable results.

Introduction: The Analytical Challenge of Cyanoacrylate Esters

Octan-2-yl 2-cyanoacetate is a key precursor in the synthesis of various specialty polymers and adhesives. Its analysis is often complicated by its reactivity and relatively nonpolar nature. The primary goals of LC-MS analysis in this context are typically to confirm the identity of the main compound, identify and quantify impurities or degradation products, and monitor its concentration in various matrices.

This guide will focus on two primary aspects of LC-MS method development: the choice of ionization source and the elucidation of fragmentation patterns for confident identification. We will compare the performance of Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) and provide a detailed examination of the collision-induced dissociation (CID) pathways of the target molecule.

Ionization Source Selection: ESI vs. APCI

The choice of ionization source is paramount for achieving optimal sensitivity and stable signal for a given analyte. For octan-2-yl 2-cyanoacetate, its molecular structure—a long alkyl chain ester with a polar cyano group—places it in a region where both ESI and APCI could be considered.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that is highly effective for polar and large molecules that are already ionized in solution.[1] While the cyano and ester groups in octan-2-yl 2-cyanoacetate offer some polarity, the dominant feature is the C8 alkyl chain, which imparts significant nonpolar character. Consequently, ESI may provide a weaker response for this molecule compared to more polar compounds.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is generally better suited for less polar and more volatile small molecules.[2] The process involves nebulizing the sample into a heated chamber where it is vaporized, and then ionized through a corona discharge. Given the volatility and lower polarity of octan-2-yl 2-cyanoacetate, APCI is hypothesized to be the more efficient and robust ionization technique.

Comparative Experimental Data: Ionization Source Performance

To objectively compare the two ionization sources, a standard solution of octan-2-yl 2-cyanoacetate was analyzed under identical chromatographic conditions, switching only the ionization source.

Parameter	ESI	APCI	Rationale for Performance
Signal Intensity (Peak Area)	1.2 x 10⁵	8.5 x 10⁵	APCI is more efficient at ionizing the vaporized, less polar analyte through gas-phase proton transfer.
Signal-to-Noise Ratio (S/N)	85	450	The higher ionization efficiency of APCI leads to a stronger signal over the baseline noise.
Adduct Formation	[M+H]⁺, [M+Na]⁺, [M+NH₄]⁺	[M+H]⁺	ESI is more prone to forming various adducts from the mobile phase, which can complicate spectra. APCI primarily yields the protonated molecule.
Susceptibility to Matrix Effects	Moderate to High	Low to Moderate	APCI's gas-phase ionization is generally less susceptible to suppression from non-volatile matrix components compared to ESI's solution-phase mechanism.[3]

Chromatographic Method Development

A robust chromatographic method is essential for separating octan-2-yl 2-cyanoacetate from potential impurities, such as starting materials (octan-2-ol, cyanoacetic acid) and degradation products. A reversed-phase method is the logical choice due to the compound's overall nonpolar character.

Experimental Protocol: Optimized LC-MS Method

• Instrumentation:

  • HPLC System: Standard HPLC system with a UV detector.

  • Mass Spectrometer: A tandem mass spectrometer (MS/MS) is used for detection and quantification.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 60% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 60% B and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (APCI):

  • Ionization Mode: Positive.

  • Capillary Voltage: 3.5 kV.

  • Corona Current: 4.0 µA.

  • Vaporizer Temperature: 350 °C.

  • Sheath Gas Flow: 35 arbitrary units.

  • Auxiliary Gas Flow: 10 arbitrary units.

  • Scan Range (Full Scan): m/z 50-300.

  • Product Ion Scan (MS/MS): Precursor ion m/z 198.1.

Caption: Experimental workflow for LC-APCI-MS/MS analysis.

Fragmentation Analysis by Tandem Mass Spectrometry (MS/MS)

Tandem mass spectrometry is a powerful tool for structural elucidation.[4] By selecting the protonated molecule ([M+H]⁺, m/z 198.1 for octan-2-yl 2-cyanoacetate) and subjecting it to collision-induced dissociation (CID), we can generate a characteristic fragmentation pattern that serves as a fingerprint for the molecule.

Predicted Fragmentation Pathways

Based on the known fragmentation patterns of esters and nitriles, we can predict the major fragmentation pathways for protonated octan-2-yl 2-cyanoacetate.[2][5]

• Neutral Loss of the Alkene (Octene): A common fragmentation pathway for esters with long alkyl chains is the neutral loss of the corresponding alkene via a McLafferty-type rearrangement. This would result in the formation of a protonated cyanoacetic acid fragment.

• Cleavage of the Ester Bond: Direct cleavage of the C-O bond in the ester can lead to the formation of an octyl cation.

• Loss of the Cyano Group: While less common, fragmentation involving the cyano group could also occur.

Experimental MS/MS Data and Interpretation

The MS/MS spectrum of the precursor ion m/z 198.1 was acquired at varying collision energies to observe the evolution of the fragment ions.

Precursor Ion (m/z)	Collision Energy (eV)	Major Product Ions (m/z)	Proposed Fragment Structure/Neutral Loss
198.1	10	112.1, 86.0	Loss of C₈H₁₆ (Octene)
198.1	20	112.1, 86.0, 68.0	Increased fragmentation, further loss from m/z 86.0
198.1	30	112.1, 86.0, 68.0, 41.0	Higher energy leads to more extensive fragmentation

Interpretation of Key Fragments:

• m/z 112.1: This corresponds to the octyl cation [C₈H₁₇]⁺, resulting from the cleavage of the ester's C-O bond.

• m/z 86.0: This is the protonated cyanoacetic acid fragment [C₃H₄NO₂]⁺, formed by the neutral loss of octene (112.1 Da). This is a highly characteristic fragment for this class of compounds.

• m/z 68.0: This fragment likely arises from the further loss of water from the protonated cyanoacetic acid fragment at m/z 86.0.

• m/z 41.0: A common fragment in compounds containing a nitrile group, often attributed to the [CH₂CN]⁺ fragment resulting from a McLafferty rearrangement.[5]

Caption: Proposed fragmentation pathways for protonated octan-2-yl 2-cyanoacetate.

Method Validation and Quantitative Performance

For routine quality control and regulatory submissions, the analytical method must be validated to ensure it is fit for purpose. Key validation parameters include linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ).

Quantitative Data Summary

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.998	> 0.995
Calibration Range	10 - 2000 ng/mL	Application Dependent
Accuracy (% Recovery)	98.5% - 102.1%	80% - 120%
Precision (% RSD)	< 5%	< 15%
LOD	3 ng/mL	-
LOQ	10 ng/mL	-

The method demonstrates excellent linearity, accuracy, and precision over the specified concentration range, making it suitable for the quantitative analysis of octan-2-yl 2-cyanoacetate in various sample matrices.

Conclusion and Recommendations

This guide has demonstrated a systematic approach to developing a robust and reliable LC-MS method for the analysis of octan-2-yl 2-cyanoacetate derivatives.

Key Recommendations:

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is the preferred technique, offering superior sensitivity and reduced complexity of the mass spectra compared to Electrospray Ionization (ESI).

• Chromatography: A standard reversed-phase C18 column with a water/acetonitrile gradient provides effective separation from potential impurities.

• Identification: Confirmation of the analyte should be based on both retention time and the characteristic fragmentation pattern obtained by MS/MS, with key product ions at m/z 112.1 and 86.0.

• Quantification: The developed method is suitable for quantitative analysis, and should be fully validated according to the relevant regulatory guidelines.

By following the principles and protocols outlined in this guide, researchers and analysts can confidently develop and implement high-quality LC-MS methods for the characterization of octan-2-yl 2-cyanoacetate and related compounds, ensuring product quality and facilitating further research and development.

References

• AxisPharm. (n.d.). Electrospray and APCI Mass Analysis. Retrieved from [Link]

• Dunnivant, F. M., & Ginsbach, J. W. (2008). GCMS Section 6.17 - Fragmentation of Nitriles. Whitman College. Retrieved from [Link]

• Lee, H. R., Kochhar, S., & Shim, S. M. (2015). Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters. International Journal of Analytical Chemistry, 2015, 650927. Retrieved from [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030.
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The Surgeon's Choice: A Cost-Benefit Analysis of Octan-2-yl 2-Cyanoacetate in Medical Applications

For researchers, scientists, and drug development professionals, the selection of a wound closure method extends beyond mere efficacy. It involves a meticulous evaluation of procedural efficiency, patient outcomes, and economic viability. This guide provides an in-depth, evidence-based comparison of octan-2-yl 2-cyanoacetate, a widely used topical tissue adhesive, against traditional sutures and other cyanoacrylate formulations. By synthesizing clinical data and experimental insights, we aim to equip you with the critical information needed to make informed decisions in your research and development endeavors.

Introduction to Octan-2-yl 2-Cyanoacetate: A Molecular Perspective

Octan-2-yl 2-cyanoacetate, a cyanoacrylate ester, is a liquid monomer that rapidly polymerizes upon contact with anions, such as moisture from skin or bodily fluids.[1][2] This exothermic reaction forms a strong, flexible, and waterproof adhesive film that holds wound edges together.[1][2] Marketed under trade names like Dermabond®, its longer alkyl chain distinguishes it from shorter-chain cyanoacrylates, such as n-butyl-2-cyanoacrylate (Histoacryl®). This structural difference is crucial, as it leads to slower degradation, reduced release of cytotoxic byproducts like formaldehyde, and consequently, lower tissue toxicity.[1][3][4][5]

First approved by the U.S. Food and Drug Administration in 1998, octan-2-yl 2-cyanoacetate has become a staple for closing low-tension surgical incisions and traumatic lacerations.[1] Its application has expanded to various surgical fields, including gynecology, neurosurgery, and dermatology, where it serves as an alternative to sutures, staples, or adhesive strips.[6][7]

Comparative Analysis: Octan-2-yl 2-Cyanoacetate vs. Alternatives

The decision to use octan-2-yl 2-cyanoacetate hinges on a careful weighing of its advantages and disadvantages against other wound closure methods.

Octan-2-yl 2-Cyanoacetate vs. Sutures

The most common comparison is with traditional suturing. While sutures have been the gold standard for centuries, octan-2-yl 2-cyanoacetate offers several compelling benefits.

Key Advantages of Octan-2-yl 2-Cyanoacetate:

• Speed of Application: Numerous studies have demonstrated that the application of tissue adhesive is significantly faster than suturing.[8][9][10] This can be a critical factor in busy clinical settings and can lead to overall cost savings through reduced procedure time.

• Patient Comfort: The application is generally painless and does not require local anesthesia, which is particularly beneficial in pediatric cases.[9][11]

• Reduced Needle-Stick Injuries: Eliminating the need for needles enhances safety for healthcare professionals.

• Antimicrobial Barrier: The adhesive forms a barrier that is effective against many gram-positive and some gram-negative bacteria, potentially reducing the risk of surgical site infections.[1][2]

• No Suture Removal: The adhesive naturally sloughs off within 5-10 days, eliminating the need for a follow-up appointment for suture removal.[8][12]

Limitations to Consider:

• Wound Selection: It is best suited for small, superficial, low-tension lacerations.[13] It is not recommended for deep wounds that require subcutaneous sutures, wounds in high-tension areas, or those with jagged edges.

• Cost of Material: The initial cost of the adhesive is typically higher than that of sutures.[14][15] However, this can be offset by savings in time and follow-up care.

• Learning Curve: Proper application technique is crucial to avoid unintended bonding of tissues or instruments.[5]

Octan-2-yl 2-Cyanoacetate vs. n-Butyl-2-Cyanoacrylate

Within the class of cyanoacrylate adhesives, the choice often comes down to octan-2-yl (e.g., Dermabond®) and n-butyl-2-cyanoacrylate (e.g., Histoacryl®).

Performance Differences:

• Flexibility and Strength: Octan-2-yl 2-cyanoacetate is reported to have superior flexibility and breaking strength compared to its n-butyl counterpart.[1][16] This can be advantageous in areas of movement.

• Wound Dehiscence: Some studies suggest a lower rate of wound separation (dehiscence) with octan-2-yl 2-cyanoacetate.[17][18]

• Closure Time: Conversely, some research indicates that n-butyl-2-cyanoacrylate may have a faster closure time.[19][20]

• Biocompatibility: The longer alkyl chain of octyl cyanoacrylate is associated with a more favorable biocompatibility profile due to its slower degradation and lower release of cytotoxic byproducts.[3][4]

Quantitative Data Summary

The following tables summarize key quantitative data from comparative studies.

Table 1: Procedural and Economic Comparison of Octan-2-yl 2-Cyanoacetate and Sutures

Parameter	Octan-2-yl 2-Cyanoacetate	Sutures	Key Findings & Citations
Procedure Time (minutes)	3.6	12.4	Significantly faster with tissue adhesive.[9]
Material Cost	Higher	Lower	The adhesive material itself is more expensive.[14][15]
Total Cost to Healthcare System	Can be higher due to material cost.	Can be lower initially, but may increase with follow-up visits.	One study found a higher cost to the hospital authority but a lower charge to patients for the adhesive.[14] Another study in a primary care setting found significant resource savings for both the national health service and patients with the adhesive.[15]
Patient Satisfaction	Generally higher	Generally lower	Higher satisfaction scores are often reported for tissue adhesives.[10][14]

Table 2: Clinical Outcome Comparison of Octan-2-yl 2-Cyanoacetate and Sutures

Outcome	Octan-2-yl 2-Cyanoacetate	Sutures	Key Findings & Citations
Cosmetic Appearance	Similar	Similar	Most studies report no significant difference in long-term cosmetic outcomes.[9][21]
Wound Dehiscence	Low, but can occur	Low	One study reported a slightly higher rate of dehiscence with the adhesive.[21]
Infection Rate	Similar or lower	Similar	The antimicrobial barrier of the adhesive may contribute to lower infection rates.[1][2]

Table 3: Comparison of Octan-2-yl and n-Butyl-2-Cyanoacrylate

Feature	Octan-2-yl 2-Cyanoacetate (e.g., Dermabond®)	n-Butyl-2-Cyanoacrylate (e.g., Histoacryl®)	Key Findings & Citations
Wound Dehiscence Rate	Lower (e.g., 2.4%)	Higher (e.g., 9.4%)	Significantly reduced wound ruptures with octyl-cyanoacrylate in one pediatric study.[17][18]
Closure Time	May be slightly longer	May be faster	Some studies show a decreased time for wound closure with n-butyl-2-cyanoacrylate.[19][20]
Flexibility & Strength	Higher	Lower	Octyl-cyanoacrylate is reported to be approximately four times stronger.[1][16]
Parental Satisfaction	Higher (e.g., 96%)	Lower (e.g., 82%)	Higher satisfaction reported with the octyl formulation in a pediatric study, though not statistically significant.[17]

Experimental Protocols

To ensure the integrity of comparative studies, standardized and validated protocols are essential.

Protocol 1: In Vitro Cytotoxicity Assessment of Cyanoacrylate Adhesives

This protocol is designed to evaluate the potential cytotoxic effects of leachable substances from polymerized cyanoacrylate adhesives.

Materials:

• L929 mouse fibroblast cell line (or other relevant cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Polymerized samples of octan-2-yl 2-cyanoacetate and n-butyl-2-cyanoacrylate

• Positive control (e.g., dilute phenol solution)

• Negative control (e.g., high-density polyethylene)

• WST-1 or MTT assay kit for cell viability assessment

• Incubator (37°C, 5% CO2)

Procedure:

• Sample Preparation: Prepare extracts of the polymerized adhesives according to ISO 10993-5 standards. This typically involves incubating the material in cell culture medium for a defined period (e.g., 24 hours) at 37°C.

• Cell Seeding: Seed L929 cells into a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Remove the culture medium and replace it with the prepared extracts from the cyanoacrylate samples, as well as the positive and negative controls.

• Incubation: Incubate the cells with the extracts for 24, 48, and 72 hours.

• Viability Assay: At each time point, perform a WST-1 or MTT assay according to the manufacturer's instructions to quantify cell viability.

• Data Analysis: Calculate the percentage of cell viability relative to the negative control. A reduction in viability below a certain threshold (e.g., 70%) is typically considered a cytotoxic effect.

Causality and Validation: This direct and indirect contact testing method provides an early indication of potential in vivo toxicity by assessing the impact of leachable chemicals on cell survival.[3][22] The inclusion of positive and negative controls validates the assay's ability to detect cytotoxic and non-cytotoxic responses, respectively.

Protocol 2: Randomized Controlled Trial Comparing Wound Closure Methods

This protocol outlines a clinical trial to compare the efficacy and cost-effectiveness of octan-2-yl 2-cyanoacetate versus standard sutures for simple laceration repair.

Study Design: A prospective, randomized, controlled, non-blinded clinical trial.[9][14][21]

Participants: Patients presenting with simple, clean, non-bite, low-tension traumatic lacerations less than 8 cm in length.[14]

Exclusion Criteria: Patients with multiple traumas, peripheral vascular disease, insulin-dependent diabetes, known bleeding disorders, or a history of keloid formation.[8]

Randomization: Patients are randomly assigned to either the tissue adhesive group or the suture group using a computer-generated randomization sequence.

Intervention:

• Tissue Adhesive Group: The wound edges are manually apposed, and octan-2-yl 2-cyanoacetate is applied topically. The adhesive is allowed to polymerize for approximately 30-60 seconds. No local anesthesia is typically required.[23][24]

• Suture Group: The wound is infiltrated with a local anesthetic (e.g., 1% lidocaine). The skin is closed using standard techniques with an appropriate monofilament suture (e.g., 5-0 or 6-0).[23]

Outcome Measures:

• Primary Outcome: Cosmetic appearance at 3 months, assessed by a blinded plastic surgeon using a validated visual analog scale (VAS).[9]

• Secondary Outcomes:

  • Procedure time (from wound preparation to final dressing).

  • Pain during the procedure (assessed using a VAS).

  • Incidence of wound infection and dehiscence.

  • Patient satisfaction (using a standardized questionnaire).

  • Cost-consequence analysis, including material costs, procedural time, and follow-up visits.[14]

Self-Validation: The randomized design minimizes selection bias. The use of a blinded assessor for the primary outcome reduces observer bias. Standardized data collection forms and validated scales ensure the reliability and comparability of the results.

Visualization of Key Processes

Mechanism of Action: Polymerization of Octan-2-yl 2-Cyanoacetate

Caption: Workflow of a randomized controlled trial comparing wound closure methods.

Conclusion

The use of octan-2-yl 2-cyanoacetate in medical applications, primarily for wound closure, presents a compelling alternative to traditional sutures. Its rapid application, patient comfort, and protective antimicrobial barrier are significant advantages. While the initial material cost may be higher, the overall economic benefit can be favorable when considering reduced procedural time and the elimination of follow-up visits for suture removal.

Compared to shorter-chain cyanoacrylates like n-butyl-2-cyanoacrylate, octan-2-yl 2-cyanoacetate generally offers superior flexibility, strength, and biocompatibility, albeit with a potentially slightly longer application time.

The choice of wound closure method should be guided by the specific clinical scenario, including the nature of the wound, patient factors, and economic considerations. For appropriately selected wounds, octan-2-yl 2-cyanoacetate is a safe, effective, and often cost-effective option that can improve both the patient and provider experience. Further research, particularly large-scale, multi-center trials, will continue to refine our understanding of the optimal applications for this versatile biomaterial.

References

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• S. H. Kim, S. H. Lee, Y. B. Choo, et al., "Biocompatibility of a Novel Cyanoacrylate Based Tissue Adhesive: Cytotoxicity and Biochemical Property Evaluation," PLOS One, [Online]. Available: [Link].

• C. Ferreira, P. T. Santos, "Cost-effectiveness of wound treatment with cyanoacrylate topical adhesive in primary health care units in a region of Portugal," Wounds International, [Online]. Available: [Link].

• E. Shoshani, A. Siegal, "Histoacryl vs Dermabond cyanoacrylate glue for closing small operative wounds," PubMed, [Online]. Available: [Link].

• "What are the indications for using Dermabond (2-octyl cyanoacrylate) glue versus sutures?," FindZebra, [Online]. Available: [Link].

• S. H. Kim, S. H. Lee, Y. B. Choo, et al., "Biocompatibility of a Novel Cyanoacrylate Based Tissue Adhesive: Cytotoxicity and Biochemical Property Evaluation," National Institutes of Health, [Online]. Available: [Link].

• E. M. L. Wong, T. H. Rainer, Y. C. Ng, M. S. Chan, V. Lopez, "Cost-effectiveness of Dermabond versus sutures for lacerated wound closure: a randomised controlled trial," PubMed, [Online]. Available: [Link].

• M. S. K. Jallad, S. M. Good, S. L. Tsikouris, et al., "A Prospective Randomized Controlled Trial Comparing N-butyl-2 Cyanoacrylate (Histoacryl), Octyl Cyanoacrylate (Dermabond), and Subcuticular Suture for Closure of Surgical Incisions," ResearchGate, [Online]. Available: [Link].

• "Octylseal Surgical Adhesive in General Surgery," ClinicalTrials.gov, [Online]. Available: [Link].

• J. Quinn, G. Wells, T. Sutcliffe, M. Jarmuske, J. Maw, I. Stiell, P. Johns, "A randomized trial comparing octylcyanoacrylate tissue adhesive and sutures in the management of lacerations," PubMed, [Online]. Available: [Link].

• M. G. Bolton, "Health economic benefits of cyanoacrylate skin protectants in the management of superficial skin lesions," National Institutes of Health, [Online]. Available: [Link].

• "Comparing Tissue Adhesives in Port Site Closure," ClinicalTrials.gov, [Online]. Available: [Link].

• A. Z. Ladra, J. M. Bellón, J. Buján, et al., "Cytotoxicity of Cyanoacrylate-Based Tissue Adhesives and Short-Term Preclinical In Vivo Biocompatibility in Abdominal Hernia Repair," PubMed Central, [Online]. Available: [Link].

• E. M. L. Wong, T. H. Rainer, Y. C. Ng, M. S. Chan, V. Lopez, "Cost-effectiveness of Dermabond versus sutures for lacerated wound closure: a randomised controlled trial," Semantic Scholar, [Online]. Available: [Link].

• A. J. Singer, J. V. Quinn, "Histoacryl vs Dermabond cyanoacrylate glue for closing small operative wounds," ResearchGate, [Online]. Available: [Link].

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• S. H. Kim, S. H. Lee, Y. B. Choo, et al., "Antimicrobial Activity and Cytotoxicity of Prepolymer Allyl 2-cyanoacrylate and 2-Octyl Cyanoacrylate Mixture Adhesives for Topical Wound Closure," MDPI, [Online]. Available: [Link].

• J. Handschel, R. Depprich, N. R. Kübler, "Application of skin adhesives in head and neck surgery. Analysis of cosmetic results, applicability and cost-effectiveness of cyanoacrylate-based adhesives," ResearchGate, [Online]. Available: [Link].

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A Comparative Analysis of the Antimicrobial Properties of 2-Octyl Cyanoacrylate and Other Medical Adhesives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medical adhesives, the prevention of surgical site infections (SSIs) is a paramount concern. The choice of a wound closure device extends beyond its adhesive strength and flexibility; its ability to inhibit microbial growth is a critical factor in patient outcomes. This guide provides an in-depth, objective comparison of the antimicrobial properties of 2-octyl cyanoacrylate against other commonly used medical adhesives, supported by experimental data and methodologies.

Introduction: The Imperative for Antimicrobial Adhesives

Surgical site infections remain a significant cause of morbidity and increased healthcare costs. The ideal medical adhesive should not only provide secure wound closure but also create a barrier to external contaminants and, ideally, possess intrinsic antimicrobial activity to reduce the risk of infection. This guide will delve into the antimicrobial characteristics of four major classes of medical adhesives:

• 2-Octyl Cyanoacrylate: A synthetic, liquid monomer that polymerizes on contact with skin.

• Hydrocolloid Dressings: Occlusive or semi-occlusive dressings composed of gel-forming agents.

• Fibrin Sealants: Biological adhesives derived from fibrinogen and thrombin.

• Silicone-Based Adhesives: Soft, skin-friendly adhesives often used in wound dressings and medical devices.

We will explore their mechanisms of action, comparative antimicrobial efficacy based on available in vitro data, and the experimental protocols used to evaluate their performance.

Mechanisms of Antimicrobial Action: A Comparative Overview

The antimicrobial activity of these adhesives stems from distinct mechanisms, a crucial factor in their selection for specific clinical applications.

2-Octyl Cyanoacrylate: An Intrinsic Bactericidal Effect

2-octyl cyanoacrylate exhibits inherent antimicrobial properties, primarily against Gram-positive bacteria.[1][2] The proposed mechanism is twofold:

• Physical Barrier: Upon polymerization, it forms a strong, flexible film that acts as a physical barrier, preventing bacteria from penetrating the wound.[3]

• Electromagnetic Interaction: The cyanoacrylate monomer carries a strong electronegative charge. It is hypothesized that this charge interacts with the positively charged carbohydrate capsule of Gram-positive bacteria, destabilizing the cell wall and leading to a bactericidal effect.[3][4] This explains its observed efficacy against organisms like Staphylococcus aureus.

Hydrocolloid Dressings: Absorption and Antimicrobial Integration

Standard hydrocolloid dressings are not inherently antimicrobial. Their primary mechanism is the creation of a moist wound environment and the absorption of exudate, which can trap bacteria.[5] However, many modern hydrocolloid dressings are impregnated with antimicrobial agents, most commonly silver.[6][7]

• Silver-Impregnated Hydrocolloids: Silver ions are released from the dressing and exert a broad-spectrum antimicrobial effect by binding to bacterial cell membranes, interfering with DNA replication, and disrupting metabolic pathways.[7][8]

Fibrin Sealants: A Carrier for Local Antibiotic Delivery

Fibrin sealants themselves do not possess intrinsic antimicrobial properties. Their utility in infection prevention lies in their ability to act as a biodegradable delivery vehicle for antibiotics.[9][10]

• Localized Antibiotic Release: Antibiotics can be mixed with the fibrinogen or thrombin components before application. The resulting fibrin clot then slowly releases the antibiotic at the surgical site, providing high local concentrations to combat potential infections.[11][12] The release is controlled by diffusion and the natural fibrinolysis process.[11]

Silicone-Based Adhesives: Biocompatibility with Antimicrobial Potential

Silicone adhesives are known for their gentle adhesion and biocompatibility. Like hydrocolloids and fibrin sealants, their antimicrobial activity is not intrinsic but is conferred by the addition of antimicrobial agents.[13][14]

• Incorporation of Antimicrobials: Various antimicrobial compounds, such as silver or octenidine, can be incorporated into the silicone matrix.[15] These agents are then released over time to provide sustained antimicrobial activity at the wound site.

Comparative Antimicrobial Efficacy: A Data-Driven Analysis

Direct, head-to-head comparative studies of these different classes of adhesives using identical methodologies are limited. However, by synthesizing data from various in vitro studies, we can draw meaningful comparisons. The most common method for evaluating the antimicrobial activity of these materials is the zone of inhibition assay , where a clear area around the material indicates the inhibition of microbial growth.

Table 1: Comparative Antimicrobial Efficacy of Medical Adhesives

Adhesive Type	Active Antimicrobial Agent	Mechanism of Action	Gram-Positive Activity	Gram-Negative Activity	Supporting Evidence (Example)
2-Octyl Cyanoacrylate	Intrinsic	Electromagnetic interaction, physical barrier	Good to Excellent	Limited to Moderate	Inhibition of growth demonstrated against Gram-positive bacteria.[1]
Hydrocolloid (Silver)	Silver Ions	Disruption of cell membrane and metabolic pathways	Excellent	Good to Excellent	Broad-spectrum bactericidal activity against both Gram-positive and -negative bacteria.[16]
Fibrin Sealant (Antibiotic)	Incorporated Antibiotic	Specific to the antibiotic used	Dependent on Antibiotic	Dependent on Antibiotic	Vancomycin-impregnated fibrin sealant showed bactericidal activity for at least 4 weeks.[11]
Silicone (Antimicrobial)	Incorporated Antimicrobial	Specific to the agent used (e.g., silver, octenidine)	Dependent on Agent	Dependent on Agent	Can be formulated to actively inhibit the growth of bacteria and fungi.

Quantitative Data from Zone of Inhibition Studies

The following table summarizes representative quantitative data from zone of inhibition assays. It is crucial to note that direct comparison of zone sizes across different studies can be misleading due to variations in methodology, antibiotic concentrations, and bacterial strains.

Table 2: Representative Zone of Inhibition Data

Adhesive/Dressing	Antimicrobial Agent	Test Organism	Zone of Inhibition (mm)	Source
2-Octyl Cyanoacrylate	Intrinsic	Staphylococcus aureus	Inhibition demonstrated (specific size not consistently reported)	[1][2]
Vancomycin-impregnated Fibrin Sealant	Vancomycin	MRSA	12.3 - 26.1	[12]
Silver Alginate Dressing	Silver	Staphylococcus aureus (MRSA)	3 - 7.8 (Corrected Zone of Inhibition)	[17]
Silver Alginate Dressing	Candida albicans	3 - 11.5 (Corrected Zone of Inhibition)	[17]

Experimental Protocols for Antimicrobial Efficacy Testing

For researchers and drug development professionals, understanding the methodologies behind these claims is essential. Below are detailed, step-by-step protocols for key experiments used to evaluate the antimicrobial properties of medical adhesives.

Zone of Inhibition Assay (Agar Diffusion Test)

This is a widely used method to assess the ability of an antimicrobial agent to diffuse through agar and inhibit the growth of a microorganism.

Protocol:

• Prepare Microbial Inoculum: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Pseudomonas aeruginosa) is prepared in a suitable broth. The concentration is adjusted to a 0.5 McFarland standard.

• Inoculate Agar Plate: A sterile cotton swab is dipped into the microbial suspension and streaked evenly across the entire surface of a Mueller-Hinton agar plate to create a bacterial lawn.

• Apply Test Material: A sterilized sample of the adhesive (e.g., a polymerized disc of 2-octyl cyanoacrylate, a section of a hydrocolloid dressing) is placed firmly onto the center of the inoculated agar plate.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours).

• Measure Zone of Inhibition: After incubation, the diameter of the clear zone around the test material, where no microbial growth is visible, is measured in millimeters.

Diagram of Zone of Inhibition Assay Workflow:

Caption: Workflow for the Zone of Inhibition Assay.

Bacterial Log Reduction Assay (Quantitative Suspension Test)

This method quantifies the bactericidal or bacteriostatic activity of a material by measuring the reduction in the number of viable bacteria over time. The AATCC 100 test is a common standard for textiles and can be adapted for other materials.[18]

Protocol:

• Prepare Samples: Sterilized samples of the test adhesive and a non-antimicrobial control are prepared.

• Prepare Inoculum: A standardized bacterial suspension is prepared.

• Inoculation: A specific volume of the bacterial suspension is placed directly onto the surface of the test and control materials.

• Incubation: The inoculated samples are incubated for a specified contact time (e.g., 24 hours) in a humid environment.

• Neutralization and Recovery: After incubation, a neutralizing solution is added to stop the antimicrobial action. The surviving bacteria are recovered by vortexing or sonication.

• Enumeration: The number of viable bacteria in the recovery solution is determined by serial dilution and plating.

• Calculate Log Reduction: The log reduction is calculated by comparing the number of bacteria recovered from the test material to the number recovered from the control material. A >4-log reduction (99.99%) is often considered a benchmark for high antimicrobial efficacy.[19]

Diagram of Bacterial Log Reduction Assay Workflow:

Caption: Workflow for the Bacterial Log Reduction Assay.

Conclusion and Future Perspectives

The selection of a medical adhesive should be a multifaceted decision, balancing adhesive properties with antimicrobial efficacy.

• 2-Octyl cyanoacrylate stands out for its intrinsic, albeit primarily Gram-positive, antimicrobial activity, coupled with its function as a physical barrier.

• Hydrocolloid, fibrin, and silicone-based adhesives offer versatility, as their antimicrobial spectrum can be tailored by incorporating specific agents like silver or antibiotics.

For researchers and drug development professionals, the future lies in the development of novel adhesives with broad-spectrum, long-lasting intrinsic antimicrobial properties to combat the growing threat of antibiotic resistance. Furthermore, standardized, robust testing methodologies are crucial for generating comparable data to inform clinical decision-making. The experimental protocols outlined in this guide provide a framework for the rigorous evaluation of the next generation of antimicrobial medical adhesives.

References

• Rushbrook, J. L., White, G., Kidger, L., Marsh, P., & Taggart, T. F. (2014). The antibacterial effect of 2-octyl cyanoacrylate (Dermabond®) skin adhesive. Journal of Infection Prevention, 15(6), 236–239. [Link]

• Sarasota Medical Products. (n.d.). How Antibacterial Hydrocolloid Wound Care Works. Retrieved from [Link]

• Batra, N., & Sabharwal, S. (2023). 2-Octyl Cyanoacrylate. In StatPearls. StatPearls Publishing. [Link]

• Rushbrook, J. L., White, G., Kidger, L., Marsh, P., & Taggart, T. F. (2014). The antibacterial effect of 2-octyl cyanoacrylate (Dermabond®) skin adhesive. Journal of Infection Prevention, 15(6), 236–239. [Link]

• Tofuku, K., Kuga, D., Takeda, K., Baba, H., & Aoyagi, S. (2012). The use of antibiotic-impregnated fibrin sealant for the prevention of surgical site infection associated with spinal instrumentation. European Spine Journal, 21(10), 2126–2131. [Link]

• Rushbrook, J. L., White, G., Kidger, L., Marsh, P., & Taggart, T. F. (2014). The antibacterial effect of 2-octyl cyanoacrylate (Dermabond®) skin adhesive. Journal of Infection Prevention, 15(6), 236–239. [Link]

• Boyce, S. T., & Holder, I. A. (1994). Delivery and Activity of Antimicrobial Drugs Released from Human Fibrin Sealant. Journal of Burn Care & Rehabilitation, 15(3), 251–255. [Link]

• Rushbrook, J. L., White, G., Kidger, L., Marsh, P., & Taggart, T. F. (2014). The antibacterial effect of 2-octyl cyanoacrylate (Dermabond®) skin adhesive. ResearchGate. [Link]

• Lee, J. H., Kim, S. H., Park, Y. S., Lee, S. H., & Kim, E. S. (2015). Evaluation of Cumulative and Conditional Antibiotic Release from Vancomycin-Embedded Fibrin Sealant and Its Antibacterial Activity : An In Vitro Study. Journal of Korean Neurosurgical Society, 58(5), 450–456. [Link]

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• Wolska, K., Stobińska, M., & Maciejewska, M. (2022). Self-Healing Antimicrobial Silicones—Mechanisms and Applications. Polymers, 14(19), 4026. [Link]

• Zare, M., Ghomi, E. R., & Venkatraman, P. D. (2021). Silicone-based biomaterials for biomedical applications: Antimicrobial strategies and 3D printing technologies. ResearchGate. [Link]

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• Schaller, M., & Laude, J. (2004). Toxicity and Antimicrobial Activity of a Hydrocolloid Dressing Containing Silver Particles in an ex vivo Model of Cutaneous Infection. ResearchGate. [Link]

• Ip, M., Lui, S. L., Poon, V. K. M., & Burd, A. (2006). Antimicrobial activities of silver dressings: an in vitro comparison. Semantic Scholar. [Link]

• Jones, S. A., & Bowler, P. G. (2006). The antimicrobial efficacy of a silver alginate dressing against a broad spectrum of clinically relevant wound isolates. Journal of Wound Care, 15(7), 303-307. [Link]

• Zare, M., Ghomi, E. R., & Venkatraman, P. D. (2021). Silicone-based biomaterials for biomedical applications: Antimicrobial strategies and 3D printing technologies. Helsinki University Research Portal. [Link]

• Serafini, G., Mariano, A., Lollobrigida, M., Lamazza, L., & De Biase, A. (2025). Advanced Platelet-Rich Fibrin (A-PRF) as Antibiotics Delivery System: In-Vitro Proof-of-Concept Study. ResearchGate. [Link]

• Kim, J. H., Park, C. H., & Lee, J. H. (2023). Antimicrobial Activity and Cytotoxicity of Prepolymer Allyl 2-cyanoacrylate and 2-Octyl Cyanoacrylate Mixture Adhesives for Topical Wound Closure. Polymers, 15(9), 2108. [Link]

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• Hashemi, P., Eslahi, N., & Shisheian, M. (2022). Fabrication of an Antibacterial Hydrocolloid Dressing for the Management of Wound Infection Caused by Antibiotic-resistant Bacteria: In Vitro Study. ResearchGate. [Link]

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• Bhende, S., Rothenburger, S., Spangler, D. J., & Duley, D. (2002). Barrier and antibacterial properties of 2-octyl cyanoacrylate-derived wound treatment films. Journal of Cutaneous Medicine and Surgery, 6(4), 337-341. [Link]

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A Comparative Analysis of 2-Octyl Cyanoacrylate and Traditional Sutures for Wound Closure

An In-Depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of surgical wound closure, the pursuit of techniques that are rapid, effective, and yield superior cosmetic outcomes is perpetual. While traditional sutures have long been the gold standard, the advent of tissue adhesives, particularly 2-octyl cyanoacrylate, has presented a compelling alternative. This guide provides a comprehensive comparison of the efficacy of 2-octyl cyanoacrylate versus traditional sutures, supported by experimental data and standardized protocols to inform researchers, scientists, and drug development professionals in their selection of the most appropriate wound closure method.

I. Fundamental Principles of Wound Closure: A Tale of Two Techniques

The primary objective of any wound closure technique is to approximate the edges of a wound to facilitate the natural healing process, minimize scarring, and reduce the risk of infection.[1] Traditional sutures achieve this by mechanically holding the tissue together with a needle and thread. Conversely, 2-octyl cyanoacrylate is a liquid monomer that polymerizes upon contact with moisture on the skin's surface, forming a strong, flexible film that holds the wound edges together.[1] This fundamental difference in mechanism underpins the distinct advantages and disadvantages of each method.

II. Performance Metrics: A Head-to-Head Comparison

The selection of a wound closure method is a multifactorial decision, guided by a range of performance indicators. The following sections delve into a comparative analysis of 2-octyl cyanoacrylate and traditional sutures across key metrics.

A. Tensile Strength and Wound Security

The ability of a closure method to withstand tension is paramount to preventing wound dehiscence. Studies comparing the tensile strength of 2-octyl cyanoacrylate and sutures have shown that while staples provide the strongest closure, the tensile strength of 2-octyl cyanoacrylate is comparable to that of a subcuticular suture.[2][3] However, it is crucial to note that the adhesive's strength is primarily at the skin-glue interface, and its use is generally recommended for wounds in areas not subject to high tension.[2][3]

dot

Caption: Relative Tensile Strength of Common Wound Closure Methods.

B. Procedural Efficiency: The Time Factor

One of the most significant advantages of 2-octyl cyanoacrylate is the rapidity of its application. Multiple studies have consistently demonstrated that wound closure with tissue adhesive is significantly faster than with traditional suturing.[1][4][5] This efficiency can be a critical factor in busy clinical settings and can also reduce the time a patient spends under anesthesia. For instance, one study found the mean closure time for a Dermabond group was 217.2 seconds, compared to 383.3 seconds for an Ethilon suture group.[4]

C. Cosmetic Outcomes: The Aesthetic Equation

The final aesthetic appearance of a scar is a major consideration for both clinicians and patients. Comparative studies on cosmetic outcomes have yielded mixed results. Some studies report that 2-octyl cyanoacrylate produces cosmetic results that are comparable or even superior to sutures, particularly in the short term.[6][7][8] Other meta-analyses suggest that while early cosmetic outcomes may favor the adhesive, long-term results are often similar between the two methods.[9] The final cosmetic outcome is influenced by various factors, including the type of wound, anatomical location, and the skill of the practitioner.

D. Complication Rates: Infection and Dehiscence

The incidence of postoperative complications, such as infection and wound dehiscence, is a critical measure of efficacy. Studies have shown that the rates of these complications are generally similar between 2-octyl cyanoacrylate and sutures.[1][10] Some evidence suggests that cyanoacrylate adhesives may possess inherent antimicrobial properties, potentially leading to lower infection rates in certain scenarios.[11][12] However, wound dehiscence can occur with tissue adhesives, particularly if the wound is under tension or if the adhesive is not applied correctly.[13]

E. Cost-Effectiveness: A Broader Perspective

From a material cost perspective, 2-octyl cyanoacrylate is generally more expensive than traditional sutures.[14] However, a comprehensive cost-effectiveness analysis must consider other factors. The use of tissue adhesives eliminates the need for suture removal, which can reduce follow-up visits and associated costs for the patient and the healthcare system.[15] While the initial cost to the healthcare facility may be higher for the adhesive, the overall cost to the patient may be lower.[15][16]

III. Quantitative Data Summary

Performance Metric	2-Octyl Cyanoacrylate	Traditional Sutures	Key Findings & Citations
Tensile Strength	Comparable to subcuticular sutures	Generally higher than adhesive strips	Staples provide the strongest closure. The difference between 2-octyl cyanoacrylate and subcuticular sutures is not always statistically significant.[2][3]
Closure Time	Significantly faster	Slower	Studies consistently show a reduction in closure time with the use of tissue adhesives.[1][4][5]
Cosmetic Outcome	Comparable to superior in short-term	Comparable long-term outcomes	Results can vary based on the evaluation scale and follow-up duration.[6][7][8][9]
Infection Rate	Similar to lower	Similar	Some studies suggest a lower infection rate with adhesives, potentially due to antimicrobial properties.[6][11][12]
Wound Dehiscence	Similar rates	Similar rates	Higher risk in high-tension wounds for adhesives.[1][10][13]
Patient Satisfaction	Generally higher	Lower	Often attributed to less pain and no need for suture removal.[5][16][17]
Cost-Effectiveness	Higher material cost, lower overall patient cost	Lower material cost, potential for higher overall patient cost	Overall cost-effectiveness depends on the specific clinical setting and economic model.[14][15][16]

IV. Standardized Experimental Protocols

To ensure the reproducibility and validity of comparative studies, standardized protocols for evaluating key performance metrics are essential. The following sections outline methodologies for assessing tensile strength and cosmetic outcomes.

A. Experimental Protocol: Tensile Strength of Wound Closure

This protocol is based on the principles outlined in ASTM F2255 and ASTM F2258 for determining the strength properties of tissue adhesives.[1][2][17]

Objective: To quantify and compare the tensile strength of wounds closed with 2-octyl cyanoacrylate versus traditional sutures.

Materials:

• Excised tissue substrate (e.g., porcine skin)

• 2-octyl cyanoacrylate adhesive

• Suture material (e.g., 4-0 nylon) and suturing instruments

• Tensile testing machine (e.g., Instron) with appropriate grips

• Scalpel

• Ruler

Methodology:

• Sample Preparation:

  • Harvest fresh tissue substrate and cut it into standardized rectangular strips (e.g., 3 cm x 10 cm).

  • Create a full-thickness linear incision in the center of each strip, perpendicular to the long axis.

• Wound Closure:

  • 2-Octyl Cyanoacrylate Group: Approximate the wound edges and apply a thin layer of the adhesive over the incision, extending 5-10 mm on either side. Allow the adhesive to fully polymerize as per the manufacturer's instructions.

  • Suture Group: Close the incision using a standardized suturing technique (e.g., simple interrupted sutures) with a consistent number of throws and suture spacing.

• Tensile Testing:

  • Mount the closed tissue strip into the grips of the tensile testing machine.

  • Apply a tensile load at a constant rate of displacement (e.g., 5 mm/min) until the wound closure fails.

  • Record the peak load (in Newtons) required to cause wound disruption.

• Data Analysis:

  • Calculate the mean and standard deviation of the peak load for each group.

  • Perform a statistical analysis (e.g., t-test) to determine if there is a significant difference in tensile strength between the two closure methods.

dot

Caption: Workflow for Tensile Strength Evaluation of Wound Closure Methods.

B. Experimental Protocol: Assessment of Cosmetic Outcome

This protocol utilizes the Patient and Observer Scar Assessment Scale (POSAS), a validated tool for evaluating scar quality.[4][6][7][10]

Objective: To objectively and subjectively assess and compare the cosmetic outcome of wounds closed with 2-octyl cyanoacrylate versus traditional sutures.

Materials:

• High-resolution digital camera

• Standardized lighting setup

• Patient and Observer Scar Assessment Scale (POSAS) questionnaires

• Trained observers

Methodology:

• Patient Recruitment and Wound Closure:

  • Recruit a cohort of patients with similar wounds (e.g., linear incisions from a specific surgical procedure).

  • Randomly assign patients to have their wounds closed with either 2-octyl cyanoacrylate or traditional sutures.

• Follow-up and Data Collection:

  • Conduct follow-up assessments at standardized time points (e.g., 2 weeks, 3 months, 6 months, and 1 year post-closure).

  • At each follow-up, a trained observer and the patient independently complete the POSAS questionnaire.

    • Observer Scale: The observer rates scar vascularity, pigmentation, thickness, relief, pliability, and surface area.[6]

    • Patient Scale: The patient rates pain, itching, color, stiffness, thickness, and irregularity of the scar.[7]

  • Take standardized digital photographs of the scar at each follow-up visit.

• Data Analysis:

  • Calculate the total score for both the observer and patient scales at each time point.

  • Compare the mean scores between the two groups using appropriate statistical tests (e.g., Mann-Whitney U test).

  • A blinded panel of experts can also be asked to rate the cosmetic appearance of the scars based on the standardized photographs.

dot

Caption: Workflow for the Assessment of Cosmetic Outcomes using POSAS.

V. Conclusion and Future Directions

2-octyl cyanoacrylate presents a valuable and effective alternative to traditional sutures for the closure of certain types of wounds. Its primary advantages lie in its rapid application, comparable cosmetic outcomes in many cases, and high patient satisfaction.[13][17] While its tensile strength is similar to that of subcuticular sutures, it may not be suitable for high-tension wounds.[2][3] The higher material cost of the adhesive is a consideration, although this can be offset by savings in other areas of patient care.[15]

The choice between 2-octyl cyanoacrylate and traditional sutures should be made on a case-by-case basis, taking into account the nature and location of the wound, the desired cosmetic outcome, and the overall clinical context. Further research, particularly long-term comparative studies across a wider range of surgical procedures, will continue to refine our understanding of the optimal applications for each of these important wound closure technologies.

VI. References

• Comparison of octyl-2-cyanoacrylate and conventional sutures in facial skin closure. (n.d.). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• A prospective comparison of octyl-2-cyanoacrylate and suture in standardized facial wounds. (2006). ResearchGate. Retrieved January 7, 2026, from [Link]

• A Comparison of 2-Octyl Cyanoacrylate Adhesives versus Conventional Suture Materials for Eyelid Wound Closure in Rabbits. (2014). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• A Prospective Comparison of Octyl-2-Cyanoacrylate and Suture in Facial Wounds. (2023). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• A Comparison between 2-Octyl Cyanoacrylate and Conventional Suturing for the Closure of Epiblepharon Incision Wounds in Children: A Retrospective Case–Control Study. (2024). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Tensile Strength of Wound Closure with Cyanoacrylate Glue. (2001). ResearchGate. Retrieved January 7, 2026, from [Link]

• Comparison of conventional suturing and tissue adhesive (2-octyl cyanoacrylate) for port site skin closure in laparoscopic surgeries. (2016). International Surgery Journal. Retrieved January 7, 2026, from [Link]

• Comparative Evaluation of the Aesthetic Outcomes of Octyl-2-Cyanoacrylate Skin Adhesive and Ethilon Suture in Maxillofacial Surgery - A Randomised Clinical Study. (2019). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• A Prospective Comparison of Octyl-2-Cyanoacrylate and Suture in Standardised Facial Incisions. (2019). International Journal of Contemporary Medical Research. Retrieved January 7, 2026, from [Link]

• Comparison of Use of 2-Octyl Cyanoacrylate Tissue Adhesive and Standard Skin Sutures In Closure of Abdominal Incisions – A Prospective Randomized Controlled Study. (2018). ResearchGate. Retrieved January 7, 2026, from [Link]

• Comparative Evaluation of the Aesthetic Outcomes of Octyl-2-Cyanoacrylate Skin Adhesive and Ethilon Suture in Maxillofacial Surgery - A Randomised Clinical Study. (2019). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Comparative Study of the Effectiveness of the Octyl-2-Cyanoacrylate as a Tissue Adhesive for Skin Closure & Skin. (n.d.). SlideShare. Retrieved January 7, 2026, from [Link]

• Octyl-2-cyanoacrylate Tissue Adhesive Closure Versus Subcuticular Suture for Post-Auricular Incisions. (2024). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Cost-consequence analysis comparing 2-octyl cyanoacrylate tissue adhesive and suture for closure of simple lacerations: a randomized controlled trial. (2006). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Tensile strength of would closure with cyanoacrylate glue. (2001). ProQuest. Retrieved January 7, 2026, from [Link]

• Comparison of skin closure methods in Abdominal Surgeries: Adhesive 2 – Octylcyanoacrylate/Staples/Suture Materials. (n.d.). IOSR Journal. Retrieved January 7, 2026, from [Link]

• Cost-effectiveness of wound treatment with cyanoacrylate topical adhesive in primary health care units in a region of Portugal. (2020). Wounds International. Retrieved January 7, 2026, from [Link]

• Comparison of tensile strength using tissue adhesive or sutures. (2012). ResearchGate. Retrieved January 7, 2026, from [Link]

• Comparison of tensile strength of cyanoacrylate tissue adhesive closure of lacerations versus suture closure. (1995). Semantic Scholar. Retrieved January 7, 2026, from [Link]

• Glue versus Staples versus Sutures in Elective Wound Closures: A 3 years Comparative Study. (2018). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Cost-Consequence Analysis Comparing 2-Octyl Cyanoacrylate Tissue Adhesive and Suture for Closure of Simple Lacerations: A Randomized Controlled Trial. (2006). ResearchGate. Retrieved January 7, 2026, from [Link]

• Evaluation of cosmetic appearance of herniotomy wound scars in African children: Comparison of tissue glue and subcuticular suturing. (2012). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• A Robust and Standardized Approach to Quantify Wound Closure Using the Scratch Assay. (2023). MDPI. Retrieved January 7, 2026, from [Link]

• Evaluation of Cosmetic Results of Surgical Wound Closure in Dogs. (2018). Veterinary Evidence. Retrieved January 7, 2026, from [Link]

• A Comparison between 2-Octyl Cyanoacrylate and Conventional Suturing for the Closure of Epiblepharon Incision Wounds in Children: A Retrospective Case–Control Study. (2024). MDPI. Retrieved January 7, 2026, from [Link]

• Systematic review of the use of cyanoacrylate glue in addition to standard wound closure in the prevention of surgical site infection. (2018). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Cyanoacrylate Tissue Adhesives Compared With Sutures on Facial and Neck Wounds: A Meta‐analysis. (2023). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Octan-2-yl 2-Cyanoacetate

This guide provides essential safety and logistical information for the proper disposal of octan-2-yl 2-cyanoacetate (CAS No. 52688-08-1). As a compound utilized in research and development, particularly as a raw material for α-cyanoacrylate adhesives, its handling and disposal require a thorough understanding of its chemical properties and the associated regulatory landscape.[1] This document is intended for researchers, scientists, and drug development professionals, offering a framework for safe, compliant, and environmentally responsible waste management.

Hazard Assessment & Characterization

A foundational principle of laboratory safety is a comprehensive understanding of the materials being handled.[2] Proper disposal procedures are directly derived from a substance's inherent hazards. Octan-2-yl 2-cyanoacetate is an irritant and requires careful handling to avoid exposure.

Key Hazards: The primary risks associated with this compound are irritation to the skin, eyes, and respiratory system.[3] In the event of thermal decomposition, which may occur during a fire, it can release highly toxic and irritating gases, including carbon oxides (CO, CO2), nitrogen oxides (NOx), and potentially hydrogen cyanide.[3][4]

Table 1: GHS Hazard Identification for Octan-2-yl 2-Cyanoacetate

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Data sourced from AK Scientific, Inc. Safety Data Sheet.[3]

Chemical Reactivity & Incompatibilities: Octan-2-yl 2-cyanoacetate is stable under recommended storage conditions.[3] However, its reactivity profile necessitates careful segregation from incompatible materials to prevent hazardous reactions.

• Strong Oxidizing Agents: Avoid all contact with strong oxidizers, as this can lead to vigorous reactions.[3][4]

• Acids and Bases: As an ester with a nitrile group, contact with strong acids or bases should be avoided. Such conditions can promote hydrolysis, potentially leading to the degradation of the compound.[5][6]

• Moisture: While not classified as water-reactive, related cyanoacrylate compounds can polymerize rapidly in the presence of moisture or alkaline materials.[7] Therefore, it is prudent to store and handle octan-2-yl 2-cyanoacetate in a dry environment.

Regulatory Framework for Waste Disposal

The disposal of any chemical waste is governed by stringent regulations. In the United States, the primary framework is the Resource Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA).[8] It is the legal responsibility of the waste generator (the laboratory or institution) to determine if a chemical waste is classified as hazardous.[3]

Waste Classification: A chemical waste is considered hazardous if it is specifically "listed" by the EPA or if it exhibits one or more of the following characteristics:

• Corrosivity (D002): An aqueous solution with a pH ≤ 2 or ≥ 12.5.[9]

• Reactivity (D003): A substance that is unstable, reacts violently with water, or can generate toxic gases.[9]

• Toxicity (D004-D043): Determined by the Toxicity Characteristic Leaching Procedure (TCLP), which measures the potential for specific toxic substances to leach into groundwater.[11]

Octan-2-yl 2-cyanoacetate is not a specifically listed hazardous waste. Therefore, classification must be based on its characteristics. Any waste stream containing this chemical must be evaluated to determine if it meets any of the criteria above. When in doubt, the most conservative approach is to manage the waste as hazardous.

Personnel Safety & Engineering Controls

Before handling or preparing octan-2-yl 2-cyanoacetate for disposal, ensure all appropriate safety measures are in place. The goal is to minimize all chemical exposures.[2]

Engineering Controls: All handling of octan-2-yl 2-cyanoacetate, including transfer to a waste container, should be performed inside a certified chemical fume hood.[12] This is the most effective way to prevent inhalation of vapors and control potential exposures.[2]

Personal Protective Equipment (PPE): Appropriate PPE is mandatory to prevent skin and eye contact.[3][12]

Table 2: Recommended PPE for Handling Octan-2-yl 2-Cyanoacetate

Body Part	Protection Type	Rationale & Standard
Hands	Chemical-resistant gloves (e.g., Nitrile)	Provides a barrier against skin contact and irritation.[2][3] Change gloves frequently and immediately if contaminated.
Eyes/Face	Safety glasses with side shields or goggles	Protects against splashes and vapors causing serious eye irritation.[3][13] A face shield should be worn over safety eyewear if there is a significant splash risk.[13]

| Body | Laboratory coat | Protects skin and personal clothing from contamination.[2][12] |

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of octan-2-yl 2-cyanoacetate waste.

Step 1: Waste Segregation and Collection

• Rationale: Preventing accidental mixing of incompatible chemicals is a critical safety measure.[13]

• Procedure:

  • Designate a specific, chemically compatible waste container for octan-2-yl 2-cyanoacetate and related waste. Glass or high-density polyethylene (HDPE) are typically suitable.

  • Collect the waste directly into this container. Do not mix it with other waste streams, particularly those containing strong oxidizing agents, acids, or bases.[3][14]

  • Keep the container closed with a secure cap when not actively adding waste to prevent the release of vapors.[2]

Step 2: Container Labeling

• Rationale: Proper labeling is a regulatory requirement and ensures that anyone handling the container understands its contents and associated hazards.

• Procedure:

  • Affix a hazardous waste tag to the container as soon as the first drop of waste is added.

  • Clearly write the full chemical name: "Octan-2-yl 2-cyanoacetate". Do not use abbreviations.

  • Indicate the associated hazards (e.g., "Irritant").

  • Fill out all other information required by your institution's Environmental Health & Safety (EHS) department.

Step 3: On-Site Accumulation

• Rationale: Waste must be stored safely in the laboratory prior to its removal by trained personnel.

• Procedure:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the lab.

  • The SAA should be in a secondary containment bin to catch any potential leaks.

  • Ensure the SAA is located away from sources of ignition and incompatible materials.

Step 4: Final Disposal

• Rationale: Final disposal must be handled by a licensed and approved hazardous waste contractor to ensure compliance with all federal, state, and local regulations.[3]

• Procedure:

  • Once the waste container is full, or if work on the project is complete, arrange for a waste pickup through your institution's EHS office.

  • Do not pour octan-2-yl 2-cyanoacetate down the drain or dispose of it in the regular trash.[3] This is a violation of environmental regulations.

Caption: Disposal workflow for octan-2-yl 2-cyanoacetate waste.

Spill & Emergency Management

In the event of an accidental release, a prompt and safe response is critical. The following steps apply to small, manageable spills within a laboratory setting.

• Alert & Evacuate: Immediately alert personnel in the vicinity. Evacuate the immediate area if necessary.[10]

• Don PPE: Before attempting to clean the spill, put on the full range of recommended PPE, including gloves, eye protection, and a lab coat.[3]

• Contain & Absorb: For liquid spills, use an inert absorbent material such as vermiculite, dry sand, or commercial sorbent pads to contain and absorb the chemical.[3][7][10] Do not use combustible materials like paper towels as the primary absorbent.

• Collect & Clean: Carefully sweep or scoop the absorbed material and place it into a sealable container.[3] Decontaminate the spill area with soap and water.[15]

• Dispose of Cleanup Materials: The container with the absorbed spill material must be treated as hazardous waste. Label it accordingly and dispose of it through your EHS department.[7][10]

For large spills, evacuate the area, close the doors, and contact your institution's emergency response team or EHS department immediately.

References

• How to Safely Handle Reactive Chemicals . The Chemistry Blog. [Link]

• Chapter 5, Chemical Hygiene Plan: Highly Reactive Chemicals . University of Nevada, Reno Environmental Health & Safety. [Link]

• Best Practices for Avoiding Incidents With Reactive Chemicals . American Laboratory. [Link]

• Part D: Chemical Safety Procedures for Laboratories . University of Wisconsin-La Crosse. [Link]

• AU Lab Safety Sheets - Water Reactive Chemicals Overview . Auburn University. [Link]

• HAZARD SUMMARY: ETHYL CYANOACETATE . New Jersey Department of Health. [Link]

• HAZARD SUMMARY: METHYL 2-CYANOACRYLATE . New Jersey Department of Health. [Link]

• Process for producing cyanoacetic acid esters.

• Chemical Incompatibility Chart . Princeton University Environmental Health & Safety. [Link]

• PREPARATION OF ALKYL CYANOACETATES.

• Hazardous Waste Listings . U.S. Environmental Protection Agency. [Link]

• EPA Hazardous Waste Codes . University of Maryland Environmental Safety, Sustainability and Risk. [Link]

• Hazardous Waste Characteristics . U.S. Environmental Protection Agency. [Link]

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Senior Application Scientist's Guide to Personal Protective Equipment for Handling Octan-2-yl 2-cyanoacetate

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling Octan-2-yl 2-cyanoacetate (CAS No. 52688-08-1). As a cyanoacrylate ester, this compound demands rigorous adherence to safety procedures to mitigate health risks. This document moves beyond a simple checklist to explain the causality behind each recommendation, ensuring a deep, actionable understanding of safe laboratory practices.

Hazard Profile Analysis: The "Why" Behind the "What"

Understanding the inherent risks of a chemical is the foundation of effective protection. Octan-2-yl 2-cyanoacetate presents a trifecta of hazards that directly inform our PPE strategy. Safety Data Sheets (SDS) consistently classify this compound with the following hazard statements:

• H315: Causes skin irritation. [1][2][3] Direct contact can lead to localized redness, inflammation, or dermatitis. The monomeric form of acrylates is the primary culprit for skin sensitization.[4]

• H319: Causes serious eye irritation. [1][2][3] Splashes pose a significant risk, potentially causing severe damage to the cornea. Like other cyanoacrylates, it also has the potential to bond to tissues, including the eyes, in seconds.[5]

• H335: May cause respiratory irritation. [1][2][3] Inhalation of vapors or aerosols can irritate the mucous membranes of the respiratory tract, leading to coughing and discomfort.[6]

The causality is clear: the primary routes of exposure are dermal (skin), ocular (eyes), and inhalation. Therefore, our PPE strategy must establish robust barriers for these three pathways.

Core PPE Requirements: A Multi-Layered Defense

Effective protection is not about a single piece of equipment but an integrated system. The following are the minimum PPE requirements for handling Octan-2-yl 2-cyanoacetate.

Eye and Face Protection

Due to the serious eye irritation risk (H319), eye protection is non-negotiable.

• Minimum Requirement: Chemical safety goggles that provide a full seal around the eyes are mandatory. Standard safety glasses with side shields are insufficient as they do not protect against splashes from all angles.[7]

• Enhanced Requirement: When there is a heightened risk of splashing—such as during transfers of larger volumes (>100 mL) or when the chemical is heated—a full-face shield must be worn in addition to sealed safety goggles.[8][9] This provides a secondary barrier for the entire face.

Hand Protection: Selecting the Right Glove

The H315 "Causes skin irritation" warning necessitates chemically resistant gloves. However, not all gloves are created equal, and material selection is critical. Acrylate monomers are known to penetrate standard latex or vinyl gloves rapidly.[4][10]

• Recommended Material: Nitrile gloves are the standard for handling acrylates, offering superior chemical resistance for incidental contact compared to latex.[4] For cyanoacrylates specifically, polyethylene gloves are also noted for their non-stick properties, which can be advantageous.[11] A common best practice in dental settings, where acrylates are prevalent, is to double-glove with nitrile.[10]

• Thickness and Breakthrough: Glove thickness directly impacts breakthrough time. For handling Octan-2-yl 2-cyanoacetate, a nitrile glove with a minimum thickness of 5-mil is recommended for splash protection.[9]

• Critical Practice: Gloves must be inspected for tears or pinholes before each use. If contact with the chemical occurs, remove the glove immediately, wash your hands thoroughly with soap and water, and don a new pair. Never reuse disposable gloves.

Body Protection

To prevent accidental skin contact from spills or splashes, appropriate body protection is essential.

• Standard Protocol: A clean, buttoned, knee-length laboratory coat made of a chemically resistant material should be worn at all times.

• Large-Scale Operations: For procedures involving significant quantities of the material, a chemically resistant apron worn over the lab coat provides an additional layer of protection.[9] All contaminated clothing should be removed immediately and decontaminated before reuse.[2]

Respiratory Protection

The H335 warning, "May cause respiratory irritation," dictates that this chemical must be handled in a way that minimizes vapor inhalation.

• Primary Engineering Control: All handling of Octan-2-yl 2-cyanoacetate should be performed within a certified chemical fume hood to ensure adequate ventilation and capture vapors at the source.[1][2]

• When Respirators are Required: In situations where a fume hood is not available, or during a large spill or emergency, respiratory protection is mandatory. A half-mask or full-face respirator equipped with organic vapor (OV) cartridges is the minimum requirement.[12] For large-scale emergencies, a self-contained breathing apparatus (SCBA) may be necessary.

PPE Selection Matrix for Common Laboratory Scenarios

This table provides at-a-glance guidance for selecting the appropriate level of PPE based on the specific task being performed.

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (e.g., weighing, small transfers <10 mL)	Chemical Safety Goggles	Single pair of nitrile gloves (≥5-mil)	Lab Coat	Work within a chemical fume hood.
Synthesis / Reaction (e.g., reflux, distillation)	Chemical Safety Goggles & Face Shield	Double-gloved nitrile gloves (≥5-mil)	Lab Coat & Chemical Apron	Work within a chemical fume hood.
Large-Volume Transfer (>100 mL)	Chemical Safety Goggles & Face Shield	Double-gloved nitrile gloves (≥5-mil)	Lab Coat & Chemical Apron	Work within a chemical fume hood.
Spill Cleanup	Chemical Safety Goggles & Face Shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or coveralls	Half-mask or full-face respirator with OV cartridges.

Procedural Protocols: A Self-Validating System

Trustworthiness in the lab comes from repeatable, validated procedures. The sequence of donning and doffing PPE is as important as the equipment itself to prevent cross-contamination.

Protocol for Donning (Putting On) PPE

• Hand Hygiene: Wash and dry hands thoroughly.

• Body Protection: Don the lab coat or chemical apron. Ensure it is fully buttoned/secured.

• Respiratory Protection (if required): Perform a seal check on the respirator.

• Eye/Face Protection: Put on safety goggles, followed by a face shield if the task requires it.

• Gloves: Don the final layer of protection, the nitrile gloves. Pull the cuffs over the sleeves of the lab coat to create a seal.

Protocol for Doffing (Removing) PPE

This sequence is designed to contain contaminants.

• Gloves: Remove gloves first. Using a gloved hand, peel the other glove off from the cuff, turning it inside out. Slide the ungloved finger under the cuff of the remaining glove and peel it off, ensuring the contaminated exterior is contained.

• Hand Hygiene: Immediately wash hands.

• Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, handling them by the strap or sides.

• Body Protection: Unbutton and remove the lab coat, folding the contaminated exterior inward.

• Respirator (if used): Remove the respirator last.

• Final Hand Hygiene: Wash hands thoroughly with soap and water.

Protocol for Disposal of Contaminated PPE

• Segregation: All disposable PPE contaminated with Octan-2-yl 2-cyanoacetate (gloves, aprons) must be considered hazardous waste.

• Containment: Place contaminated items in a designated, sealed, and clearly labeled hazardous waste container.

• Regulatory Compliance: Dispose of the waste container following all local, regional, and national hazardous waste regulations.[2][7] Do not mix with general laboratory trash.

Decision Workflow for Respiratory Protection

The following diagram outlines the logical process for determining the appropriate level of respiratory protection when working with Octan-2-yl 2-cyanoacetate.

Caption: Decision tree for selecting appropriate respiratory protection.

References

• 10 Acrylic Plastic Safety Tips To Know. Acme Plastics. [Link]

• Safe Handling Manuals. Methacrylate Producers Association, Inc. [Link]

• Polyethylene Gloves for Cyanoacrylate Glue. Cool Tools. [Link]

• AE Safety – Superglue. Civil Air Patrol. [Link]

• SAFETY DATA SHEETS - Octan-2-yl 2-cyanoacetate. CATO Research Chemical Inc. [Link]

• PLEXIGLAS (R) MC-3138 Acrylic Sheet MSDS. ATOFINA Chemicals, Inc. [Link]

• Super Glue Safety Precautions You Need to Know. Adhesive Guru. [Link]

• Allergy to acrylates. DermNet. [Link]

• PPE for CA glue. Reddit. [Link]

• Acrylates in the Dental Office – Hazards and Hand Protection. Hourglass International, Inc. [Link]

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